Kinetin riboside-d5

Core Science & Biosynthesis

Kinetin Riboside-d5: A Technical Guide on the Core Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kinetin (B1673648) riboside (KR), a naturally occurring cytokinin, has demonstrated significant antiproliferative and pro-apoptotic activity in a variety of cancer cell lines. This technical guide provides an in-depth analysis of the core mechanisms of action of kinetin riboside in cancer cells, with a special focus on the potential implications of deuteration in the form of kinetin riboside-d5. While direct experimental data on kinetin riboside-d5 is not yet available in published literature, this paper will extrapolate the likely effects of deuteration on its pharmacokinetics and pharmacodynamics based on established principles. This guide will cover key signaling pathways affected by kinetin riboside, present quantitative data from relevant studies, detail experimental protocols, and provide visualizations of the molecular interactions and experimental workflows.

Introduction to Kinetin Riboside and the Rationale for Deuteration

Kinetin riboside (N6-furfuryladenosine) is a derivative of the plant hormone kinetin.[1] It has garnered interest in oncology research due to its selective cytotoxic effects on cancer cells while showing less toxicity to normal cells.[2][3] Its anticancer activities are attributed to its ability to induce apoptosis and inhibit cell proliferation across various cancer types, including colorectal cancer, melanoma, and leukemia.[1][2][4]

The deuterated analog, kinetin riboside-d5, represents a strategic modification to enhance the therapeutic potential of the parent compound. Deuterium (B1214612) is a stable, non-radioactive isotope of hydrogen. The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down the rate of metabolic processes that involve the cleavage of this bond, potentially leading to an improved pharmacokinetic profile, including increased half-life and bioavailability, and reduced formation of toxic metabolites.

Core Mechanism of Action of Kinetin Riboside in Cancer Cells

Kinetin riboside exerts its anticancer effects through a multi-pronged approach, primarily by inducing apoptosis and modulating key signaling pathways involved in cell survival and proliferation.

Induction of Apoptosis via the Intrinsic Pathway

Kinetin riboside is a potent inducer of apoptosis in cancer cells, primarily through the mitochondria-dependent intrinsic pathway.[2][3] Key events in this process include:

• Disruption of Mitochondrial Membrane Potential: Kinetin riboside treatment leads to a loss of the mitochondrial membrane potential (ΔΨm).[2]

• Release of Cytochrome c: The compromised mitochondrial membrane releases cytochrome c into the cytosol.[2][3]

• Modulation of Bcl-2 Family Proteins: It upregulates the expression of pro-apoptotic proteins like Bax and Bad, while downregulating the anti-apoptotic protein Bcl-2.[2][3]

• Caspase Activation: The release of cytochrome c triggers the activation of caspase-9, which in turn activates the executioner caspase-3, leading to the cleavage of cellular substrates and ultimately, cell death.[2][3]

Inhibition of the Wnt/β-catenin Signaling Pathway

In colorectal cancer cells, a key mechanism of kinetin riboside is the suppression of the Wnt/β-catenin pathway, which is often aberrantly activated in this cancer type.[1]

• Promotes β-catenin Degradation: Kinetin riboside accelerates the degradation of intracellular β-catenin through a proteasomal pathway.[1]

• Downregulation of Target Genes: By reducing β-catenin levels, it represses the transcription of Wnt target genes that promote cell proliferation, such as c-Myc and cyclin D1.[1]

Cell Cycle Arrest

Kinetin riboside can also induce cell cycle arrest, preventing cancer cells from progressing through the cell division cycle. In human colon cancer cells (HCT-15), it has been shown to cause an arrest in the S phase.[5] In multiple myeloma cells, it suppresses the expression of cyclin D1 and D2, leading to cell cycle arrest.[6]

Potential Impact of Deuteration: The Case for Kinetin Riboside-d5

While no studies have been published specifically on kinetin riboside-d5, the principles of deuteration in drug development allow for informed predictions about its potential advantages. The five deuterium atoms in kinetin riboside-d5 are likely placed at metabolically labile positions on the furfuryl group.

• Enhanced Metabolic Stability: The primary anticipated effect of deuteration is a reduction in the rate of oxidative metabolism by cytochrome P450 (CYP) enzymes. This could lead to a longer plasma half-life and increased overall drug exposure (AUC).

• Improved Therapeutic Index: By potentially reducing the formation of active or toxic metabolites, kinetin riboside-d5 might exhibit an improved safety profile.

• Sustained Target Engagement: A longer half-life could lead to more sustained concentrations of the drug at the tumor site, potentially enhancing its efficacy by maintaining inhibition of key targets like the Wnt/β-catenin pathway or continuously inducing apoptotic signals.

It is crucial to note that these are theoretical advantages, and the actual effects of deuteration on the efficacy and safety of kinetin riboside would need to be confirmed through rigorous preclinical and clinical studies.

Quantitative Data Summary

The following tables summarize quantitative data from studies on non-deuterated kinetin riboside.

Table 1: IC50 Values of Kinetin Riboside in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
HCT-15	Colon Cancer	2.5	96	[5]
SW480	Colorectal Cancer	~5	72	[1]
HCT116	Colorectal Cancer	~10	72	[1]
HeLa	Cervical Cancer	4.5	24	[4]
B16F-10	Mouse Melanoma	9	24	[4]
M4 Beu	Human Melanoma	1.5	Not Specified	[7]
B16	Murine Melanoma	0.2	Not Specified	[7]

Table 2: Effects of Kinetin Riboside on Apoptosis and Cell Cycle

Cell Line	Parameter	Effect	Concentration (µM)	Time (h)	Reference
HeLa	Apoptosis	Increased Annexin V staining	4.5	24	[4]
HCT-15	Cell Cycle	S Phase Arrest	2.5	Not Specified	[5]
SW480	Apoptosis	Increased Annexin V-FITC stained cells	Not Specified	Not Specified	[1]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed cancer cells (e.g., HeLa, HCT-15) in 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of kinetin riboside (e.g., 0.5-20 µM) for the desired duration (e.g., 24, 48, 72, or 96 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control cells.

Apoptosis Analysis by Annexin V-FITC and Propidium Iodide (PI) Staining

• Plate cells (e.g., HeLa) in 6-well plates and treat with kinetin riboside (e.g., 4.5 µM) for 24 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for Protein Expression

• Lyse kinetin riboside-treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-caspase-3, anti-β-catenin, anti-c-Myc, anti-cyclin D1, anti-GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

Signaling Pathways

Caption: Intrinsic apoptosis pathway induced by Kinetin Riboside.

Caption: Inhibition of Wnt/β-catenin pathway by Kinetin Riboside.

Experimental Workflow

Caption: Workflow for apoptosis analysis post-Kinetin Riboside treatment.

Conclusion

Kinetin riboside is a promising anticancer agent with a well-defined mechanism of action that involves the induction of apoptosis through the intrinsic pathway and the inhibition of the pro-proliferative Wnt/β-catenin signaling pathway. The development of a deuterated analog, kinetin riboside-d5, holds the potential to further enhance its therapeutic efficacy by improving its metabolic stability and pharmacokinetic profile. While experimental data on kinetin riboside-d5 is currently lacking, the established principles of deuteration in drug design provide a strong rationale for its investigation. Further preclinical studies are warranted to validate the theoretical benefits of deuteration and to fully elucidate the therapeutic potential of kinetin riboside-d5 in cancer treatment.

References

• 1. Deuterium containing drug development for the treatment of cancer [en.amber-bridge.com]
• 2. Unraveling the role of deuterium in cancer: mechanisms, detection techniques, and therapeutic potential. | Semantic Scholar [semanticscholar.org]
• 3. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the role of deuterium in cancer: mechanisms, detection techniques, and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of a series of flavones designed as inhibitors of protein tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Kinetin Riboside: A Technical Overview for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced biological activities of novel compounds is paramount. Kinetin (B1673648) riboside (KR), a naturally occurring cytokinin found in coconut milk, has emerged as a molecule of significant interest due to its potent anticancer properties.[1][2] This technical guide synthesizes the current understanding of Kinetin riboside's biological activity, with a focus on its mechanism of action, quantitative effects on cancer cell lines, and the experimental protocols used to elucidate these properties.

Kinetin riboside, chemically known as N6-furfuryladenosine, is a derivative of adenosine.[1] Its deuterated form, Kinetin riboside-d5, is often used in research settings for its increased metabolic stability, allowing for more precise tracking and analysis in biological systems. The core biological activities of both the deuterated and non-deuterated forms are considered to be analogous.

Antiproliferative and Pro-apoptotic Effects

Kinetin riboside exhibits significant antiproliferative and pro-apoptotic activity against a variety of human cancer cell lines.[3][4] Studies have demonstrated its ability to inhibit cancer cell growth in a dose-dependent manner.[3] Notably, while it is effective against cancer cells, some research suggests it is less sensitive to normal, non-malignant cells.[1] However, other studies have shown a lack of selectivity in certain cell lines.[5]

Quantitative Data on Biological Activity

The following table summarizes the quantitative data on the cytotoxic and antiproliferative effects of Kinetin riboside on various cancer cell lines.

Cell Line	Cancer Type	Parameter	Value	Reference
HCT-15	Colon Cancer	IC50	2.5 µM	[3]
M4 Beu	Human Melanoma	IC50	1.5 µM	[6]
B16	Murine Melanoma	IC50	0.2 µM	[6]
OVCAR-3	Ovarian Cancer	IC50	~1.1 µM (for 8-azakinetin riboside)	[5]
MIA PaCa-2	Pancreatic Cancer	IC50	~1.1 µM (for 8-azakinetin riboside)	[5]
Various	Human Cancer & Normal Cells	Growth Inhibition	20-80%	[1]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Kinetin riboside's primary mechanism of action involves the induction of the intrinsic pathway of apoptosis and the arrest of the cell cycle.

Intrinsic Apoptotic Pathway

Kinetin riboside triggers apoptosis through the mitochondrial-dependent pathway. This is characterized by:

• Modulation of Bcl-2 Family Proteins: It downregulates the anti-apoptotic protein Bcl-2 and upregulates the pro-apoptotic protein Bax.[1][7]

• Mitochondrial Disruption: This shift in the Bax/Bcl-2 ratio leads to the disruption of the mitochondrial membrane potential.[7]

• Cytochrome c Release: Consequently, cytochrome c is released from the mitochondria into the cytosol.[1][7]

• Caspase Activation: Cytosolic cytochrome c activates a cascade of caspases, including caspase-9 and the executioner caspase-3, leading to programmed cell death.[1][7] Kinetin riboside has been shown to increase the activity of caspases, particularly caspase-3.[1] Interestingly, it does not appear to affect the expression of caspase-8, a key component of the extrinsic apoptotic pathway.[1]

References

• 1. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Biological activity of N6-furfuryladenosine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic effects of kinetin riboside on mouse, human and plant tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Characterization of Deuterated Kinetin Riboside: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of deuterated Kinetin (B1673648) riboside (N6-furfuryladenosine-d5). Kinetin riboside, a naturally occurring cytokinin, has garnered significant interest for its anti-proliferative and pro-apoptotic effects in cancer cells. The deuterated analog serves as an invaluable tool in various research applications, including as an internal standard for quantitative mass spectrometry-based studies and for investigating its metabolic fate and pharmacokinetic properties.

Synthesis of Deuterated Kinetin Riboside

The synthesis of deuterated Kinetin riboside can be achieved through several methods. A common and straightforward approach involves the condensation of a purine (B94841) precursor with a deuterated amine. An alternative, more general method for deuterium (B1214612) labeling of the purine ring itself involves a catalyzed hydrogen-isotope exchange.

Synthesis via Condensation with Deuterated Furfurylamine (B118560)

A widely used method for synthesizing Kinetin riboside involves the reaction of 6-chloropurine (B14466) riboside with furfurylamine.[1] To obtain the deuterated analog, commercially available furfurylamine with deuterium atoms on the furfuryl ring (furfurylamine-d5) can be used as a starting material.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, suspend 6-chloropurine riboside (1 equivalent) in ethanol.

• Addition of Reagents: Add triethylamine (B128534) (Et3N, 3 equivalents) to the suspension, followed by the dropwise addition of furfurylamine-d5 (3 equivalents).

• Reflux: Heat the reaction mixture to reflux (approximately 60°C) and maintain for 18 hours. The solution will typically turn yellow.

• Workup: After cooling, evaporate the solvent under reduced pressure to yield a crude paste.

• Purification: Wash the crude product with diethyl ether (Et2O) and filter to obtain the deuterated Kinetin riboside as a white crystalline solid.

General Method for Purine Ring Deuteration

A more general method for deuterium labeling directly on the purine ring of nucleosides involves a ruthenium nanoparticle-catalyzed hydrogen-isotope exchange.[1][2] This method utilizes D2O as the deuterium source.

Experimental Protocol:

• Catalyst Preparation: Prepare ruthenium nanoparticles embedded in a polyvinylpyrrolidone (B124986) (PVP) polymer matrix (RuNp@PVP).

• Reaction Conditions: In a suitable vessel, dissolve the purine nucleoside (e.g., Kinetin riboside) in D2O. Add the RuNp@PVP catalyst (e.g., 5 mol%).

• Deuterium Gas: Pressurize the vessel with deuterium gas (D2, e.g., 2 bar).

• Heating: Heat the reaction mixture (e.g., to 55°C) for a specified period to allow for hydrogen-isotope exchange to occur on the purine ring.

• Purification: Following the reaction, the deuterated product can be purified using standard chromatographic techniques.

Characterization of Deuterated Kinetin Riboside

The successful synthesis of deuterated Kinetin riboside is confirmed through various analytical techniques, primarily mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the synthesized compound, confirming the incorporation of deuterium atoms. For Kinetin riboside-d5, a mass shift of +5 Da is expected compared to the unlabeled compound.

Table 1: Expected Mass Spectrometry Data for Kinetin Riboside-d5

Analyte	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)
Kinetin Riboside (unlabeled)	348.1	216.1
Kinetin Riboside-d5	353.1	216.1

Note: The precursor ion for the deuterated compound is shifted by +5 Da. The product ion, corresponding to the adenine (B156593) portion, is expected to remain the same if deuteration is on the furfuryl group.

Experimental Protocol for LC-MS/MS Analysis:

• Chromatography: Perform liquid chromatography using a C18 column with a gradient elution of a suitable mobile phase (e.g., methanol (B129727) and water with formic acid).

• Mass Spectrometry: Analyze the eluent using a tandem mass spectrometer operating in positive ion mode.

• Data Acquisition: Use selected reaction monitoring (SRM) to monitor the transition from the precursor ion to the product ion for both the unlabeled and deuterated Kinetin riboside.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information. In the 1H NMR spectrum of Kinetin riboside-d5 (with deuteration on the furfuryl group), the signals corresponding to the furfuryl protons will be absent. The 13C NMR spectrum will show changes in the multiplicity of the carbon signals directly bonded to deuterium.

Table 2: Expected 1H and 13C NMR Chemical Shifts for Kinetin Riboside-d5 in DMSO-d6

Position	Unlabeled 1H (ppm)	Deuterated 1H (ppm)	Unlabeled 13C (ppm)
Purine
2	8.25 (s)	8.25 (s)	152.3
8	8.35 (s)	8.35 (s)	140.0
Ribose
1'	5.88 (d)	5.88 (d)	87.9
2'	4.61 (t)	4.61 (t)	70.6
3'	4.15 (t)	4.15 (t)	73.5
4'	3.95 (m)	3.95 (m)	85.8
5'	3.65, 3.54 (m)	3.65, 3.54 (m)	61.6
Furfuryl
Methylene	4.75 (br s)	Absent	37.5
3	6.25 (d)	Absent	106.8
4	6.35 (t)	Absent	110.4
5	7.55 (d)	Absent	142.1

Note: The chemical shifts are approximate and based on data for the non-deuterated compound. The absence of furfuryl proton signals is the key indicator of successful deuteration on that moiety.

Experimental Protocol for NMR Analysis:

• Sample Preparation: Dissolve the purified deuterated Kinetin riboside in a suitable deuterated solvent (e.g., DMSO-d6).

• Data Acquisition: Record 1H and 13C NMR spectra on a high-field NMR spectrometer.

• Spectral Analysis: Analyze the spectra to confirm the absence of the expected proton signals and observe any changes in the carbon spectrum consistent with deuteration.

Signaling Pathways of Kinetin Riboside

Kinetin riboside exerts its biological effects by modulating key cellular signaling pathways, notably the Wnt/β-catenin pathway and the intrinsic apoptosis pathway.

Wnt/β-catenin Signaling Pathway

Kinetin riboside has been shown to antagonize the Wnt/β-catenin signaling pathway.[5] In the canonical Wnt pathway, the binding of Wnt ligands to their receptors leads to the stabilization and nuclear translocation of β-catenin, which then activates target gene transcription, promoting cell proliferation. Kinetin riboside treatment leads to a dose-dependent decrease in Wnt-induced β-catenin/Tcf-dependent reporter gene activity, suggesting it inhibits the pathway downstream of the Wnt receptor complex.

Caption: Kinetin Riboside's role in the Wnt/β-catenin pathway.

Mitochondria-Dependent Apoptosis Pathway

Kinetin riboside is a potent inducer of apoptosis in various cancer cell lines.[5][6][7] It triggers the intrinsic apoptotic pathway by disrupting the mitochondrial membrane potential. This leads to the release of cytochrome c from the mitochondria into the cytosol. Cytosolic cytochrome c then associates with Apaf-1 and pro-caspase-9 to form the apoptosome, which activates caspase-9. Activated caspase-9, in turn, activates effector caspases like caspase-3, leading to the execution of apoptosis. Kinetin riboside has also been shown to modulate the expression of Bcl-2 family proteins, upregulating pro-apoptotic members (like Bad) and downregulating anti-apoptotic members (like Bcl-2).[5][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Wnt signaling pathway - Wikipedia [en.wikipedia.org]
• 4. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Kinetin Riboside-d5 as a Tracer in Metabolic Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of deuterium-labeled Kinetin riboside (Kinetin riboside-d5) as a tracer in metabolic studies. This document details the underlying principles, experimental methodologies, data analysis workflows, and key signaling pathways involved, offering a valuable resource for researchers in metabolomics, drug discovery, and related fields.

Introduction to Kinetin Riboside and Isotope Tracing

Kinetin riboside (KR), a synthetic analog of the plant hormone cytokinin, has garnered significant interest for its potential therapeutic properties, including anti-cancer and anti-aging effects.[1][2] Understanding its metabolic fate within a biological system is crucial for elucidating its mechanism of action and optimizing its therapeutic application.

Stable isotope tracing is a powerful technique used to track the movement of atoms through metabolic pathways. By replacing specific atoms in a molecule with their heavier, stable isotopes (e.g., deuterium (B1214612), 13C, 15N), researchers can follow the labeled molecule and its metabolites through various biochemical reactions. Kinetin riboside-d5, where five hydrogen atoms in the furfuryl group are replaced with deuterium, serves as an ideal tracer for studying the metabolic flux of KR. The deuterium label allows for the differentiation of the administered KR-d5 and its downstream metabolites from their endogenous, unlabeled counterparts using mass spectrometry.

Metabolic Pathways of Kinetin Riboside

Upon entering a cell, Kinetin riboside undergoes a series of enzymatic conversions, primarily through the purine (B94841) salvage pathway. The key metabolic steps involve phosphorylation to its monophosphate (KRMP), diphosphate (B83284) (KRDP), and ultimately its active triphosphate form (KRTP).[3][4]

The metabolic conversion of Kinetin riboside is a critical step for its biological activity. For instance, Kinetin riboside triphosphate (KRTP) can act as an ATP-neosubstrate for PTEN-induced putative kinase 1 (PINK1), a key enzyme in mitochondrial quality control.[3][5] The phosphorylation of Kinetin riboside is primarily mediated by adenosine (B11128) kinase (ADK).[6][7] Another enzyme, adenine (B156593) phosphoribosyltransferase (APRT), is also implicated in the metabolism of kinetin, the free base of KR.[4][8]

Signaling Pathways Involving Kinetin Riboside Metabolism

The metabolic products of Kinetin riboside are involved in several critical cellular signaling pathways.

Caption: Metabolic activation of Kinetin riboside (KR) to Kinetin riboside triphosphate (KRTP).

Caption: Kinetin riboside triphosphate (KRTP) as a neosubstrate for PINK1 activation.

Experimental Protocols

This section outlines a general framework for conducting metabolic tracer studies using Kinetin riboside-d5. The specific parameters may need to be optimized based on the cell type or animal model being studied.

Synthesis of Kinetin Riboside-d5

General Principle: The purine ring of nucleosides can be deuterated at the C8 position and other exchangeable protons under basic conditions using a deuterium source like D2O. The furfuryl group's hydrogens can also be exchanged.

Adapted Protocol Outline:

• Starting Material: Kinetin riboside.

• Deuterium Source: Deuterium oxide (D2O).

• Catalyst: A suitable base, such as sodium deuteroxide (NaOD) or a palladium catalyst (e.g., Pd/C) in the presence of D2 gas.

• Reaction Conditions: The reaction is typically carried out in a sealed vessel under an inert atmosphere at elevated temperatures. The reaction time needs to be optimized to achieve the desired level of deuterium incorporation.

• Purification: The deuterated product is purified using standard chromatographic techniques, such as high-performance liquid chromatography (HPLC).

• Characterization: The final product, Kinetin riboside-d5, is characterized by mass spectrometry to confirm the mass shift corresponding to the incorporation of five deuterium atoms and by NMR spectroscopy to confirm the positions of deuteration.

Cell Culture Tracer Study

Objective: To trace the metabolic fate of Kinetin riboside-d5 in a specific cell line.

Materials:

• Kinetin riboside-d5

• Cell line of interest (e.g., cancer cell line, normal cell line)

• Appropriate cell culture medium and supplements

• Cell culture plates or flasks

• Quenching solution (e.g., ice-cold 80% methanol)

• Extraction solvent (e.g., 80:20 methanol (B129727):water)

• Scraper for adherent cells

• Centrifuge

• LC-MS grade solvents

Procedure:

• Cell Seeding: Seed cells at a desired density in culture plates or flasks and allow them to adhere and reach the desired confluency (typically 70-80%).

• Tracer Introduction: Replace the standard culture medium with a fresh medium containing a known concentration of Kinetin riboside-d5. The concentration should be determined based on previous dose-response studies or literature data.

• Time-Course Incubation: Incubate the cells with the KR-d5 containing medium for different time points (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamic changes in metabolite labeling.

• Metabolism Quenching: At each time point, rapidly quench the cellular metabolism to prevent further enzymatic activity. For adherent cells, aspirate the medium and immediately add ice-cold quenching solution. For suspension cells, pellet the cells by centrifugation and resuspend in the quenching solution.

• Metabolite Extraction:

  • For adherent cells, scrape the cells in the quenching solution and transfer to a microcentrifuge tube.

  • For suspension cells, use the cell pellet in the quenching solution.

  • Lyse the cells (e.g., by sonication or freeze-thaw cycles).

  • Add the extraction solvent, vortex thoroughly, and incubate on ice.

  • Centrifuge at high speed to pellet cell debris.

• Sample Preparation for LC-MS:

  • Collect the supernatant containing the extracted metabolites.

  • Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile).

  • Centrifuge to remove any remaining particulates and transfer the supernatant to an autosampler vial.

In Vivo Tracer Study (Mouse Model)

Objective: To investigate the whole-body metabolism and tissue distribution of Kinetin riboside-d5.

Materials:

• Kinetin riboside-d5 (sterile solution for injection)

• Animal model (e.g., tumor-bearing mice)

• Anesthesia

• Surgical tools for tissue collection

• Liquid nitrogen for snap-freezing tissues

• Homogenizer for tissue samples

• Blood collection tubes (e.g., with EDTA)

• Metabolite extraction solvents

Procedure:

• Animal Acclimatization: Acclimatize the animals to the experimental conditions.

• Tracer Administration: Administer Kinetin riboside-d5 to the animals via a suitable route (e.g., intravenous, intraperitoneal, or oral gavage). The dose and administration route should be determined in preliminary pharmacokinetic studies.

• Time-Course Sample Collection: At various time points post-administration, collect blood samples and tissues of interest (e.g., tumor, liver, kidney, plasma).

• Sample Processing:

  • Blood: Centrifuge to separate plasma.

  • Tissues: Immediately snap-freeze the collected tissues in liquid nitrogen to halt metabolic activity.

• Metabolite Extraction:

  • Plasma: Precipitate proteins (e.g., with cold methanol or acetonitrile), centrifuge, and collect the supernatant.

  • Tissues: Homogenize the frozen tissue in an appropriate extraction solvent, followed by centrifugation to remove tissue debris.

• Sample Preparation for LC-MS: Follow the same procedure as described for cell culture extracts (drying and reconstitution).

Data Acquisition and Analysis

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical method of choice for quantifying Kinetin riboside-d5 and its deuterated metabolites.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a UHPLC system.

Chromatographic Separation: A reversed-phase C18 column is typically used for the separation of purine nucleosides. A gradient elution with mobile phases consisting of water and acetonitrile (B52724) with a modifier like formic acid is commonly employed.

Mass Spectrometry Detection: The mass spectrometer is operated in positive electrospray ionization (ESI+) mode. Data can be acquired in full scan mode to identify all labeled species or in selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) mode for targeted quantification of specific metabolites.

Parameter	Setting
Chromatography
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Optimized for separation of KR and its metabolites
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 - 4.5 kV
Gas Temperature	300 - 350 °C
Nebulizer Pressure	30 - 40 psi
Acquisition Mode	Full Scan (for discovery) or SRM/PRM (for quantification)
Precursor Ion (KR-d5)	[M+H]+ of Kinetin riboside-d5
Product Ions (KR-d5)	Characteristic fragments of the deuterated molecule

Table 1: General LC-MS/MS Parameters for Kinetin Riboside-d5 Analysis.

Data Processing and Metabolic Flux Analysis

The raw LC-MS data is processed to extract the abundance of each isotopologue (a molecule with a specific number of heavy isotopes) for Kinetin riboside and its downstream metabolites.

Data Processing Workflow:

• Peak Picking and Integration: Use software like XCMS, MZmine, or vendor-specific software to detect and integrate chromatographic peaks.

• Isotopologue Extraction: Identify and quantify the different isotopologues for each metabolite of interest based on their mass-to-charge ratios.

• Correction for Natural Isotope Abundance: Correct the measured isotopologue distribution for the natural abundance of heavy isotopes (e.g., 13C, 15N).

• Metabolic Flux Analysis (MFA): Utilize software packages like INCA, Metran, or OpenFLUX to model the metabolic network and calculate the flux rates through different pathways. These tools use the corrected isotopologue distribution data as input to solve a system of algebraic equations that describe the metabolic network.

Caption: General workflow for a Kinetin riboside-d5 tracer study.

Data Presentation

Quantitative data from Kinetin riboside-d5 tracer studies should be presented in a clear and structured manner to facilitate interpretation and comparison.

Metabolite	Time (hours)	% Labeled (M+5)	Concentration (µM)
Kinetin Riboside	1	98.5 ± 1.2	8.7 ± 0.5
4	97.2 ± 1.5	5.1 ± 0.3
8	95.1 ± 2.1	2.3 ± 0.2
24	88.7 ± 3.4	0.8 ± 0.1
KR Monophosphate	1	45.3 ± 4.1	1.2 ± 0.1
4	78.9 ± 3.5	2.5 ± 0.2
8	85.1 ± 2.8	3.1 ± 0.3
24	80.4 ± 4.2	2.8 ± 0.2
KR Triphosphate	1	10.2 ± 2.5	0.3 ± 0.05
4	35.6 ± 3.8	0.9 ± 0.1
8	55.8 ± 4.5	1.5 ± 0.2
24	62.3 ± 5.1	1.8 ± 0.2

Table 2: Hypothetical time-course data of Kinetin riboside-d5 and its phosphorylated metabolites in a cancer cell line. Data are presented as mean ± standard deviation.

The final output of a metabolic flux analysis is often a flux map, which visually represents the flow of metabolites through the different pathways.

Caption: Hypothetical metabolic flux map of Kinetin riboside metabolism.

Conclusion

Kinetin riboside-d5 is a valuable tool for dissecting the complex metabolic network of its parent compound. By employing the methodologies outlined in this guide, researchers can gain crucial insights into the uptake, conversion, and downstream effects of Kinetin riboside, thereby accelerating the development of novel therapeutic strategies. The combination of stable isotope tracing with advanced analytical techniques and computational modeling provides a powerful platform for quantitative biology and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Data Processing Workflow for Isotope Tracing Experiments in LC-MS | Technology Networks [technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Robustifying Experimental Tracer Design for13C-Metabolic Flux Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. De novo and Salvage Purine Synthesis Pathways Across Tissues and Tumors - PMC [pmc.ncbi.nlm.nih.gov]

Kinetin Riboside: A Comprehensive Technical Guide on its Discovery and Natural Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Kinetin (B1673648) riboside, a naturally occurring cytokinin, has garnered significant attention for its diverse biological activities, ranging from plant growth regulation to potential therapeutic applications in human health. Initially thought to be a synthetic artifact, its discovery in natural sources marked a pivotal moment in cytokinin research. This technical guide provides an in-depth exploration of the discovery and natural occurrence of Kinetin riboside. It details the analytical methodologies employed for its identification and quantification, presents quantitative data on its presence in various natural matrices, and elucidates the key signaling pathways it modulates. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in drug development interested in the multifaceted nature of Kinetin riboside.

Discovery of Kinetin Riboside

For an extended period, kinetin was considered a synthetic cytokinin, an artifact generated from the autoclaving of herring sperm DNA[1][2]. However, this perspective shifted with the groundbreaking work of Ge et al. in 2005, who for the first time reported the natural occurrence of both kinetin and its riboside form, Kinetin riboside, in the liquid endosperm of young coconuts (Cocos nucifera), commonly known as coconut water[3][4][5][6]. This discovery was significant as it established Kinetin riboside as a naturally occurring phytohormone.

The identification was achieved through a rigorous and combined analytical approach, providing unequivocal evidence of its presence. This multi-step process involved initial purification of coconut water extracts followed by advanced analytical techniques for confirmation and quantification[4][5][6].

Natural Occurrence

Kinetin riboside has been identified in a limited number of natural sources to date. The most well-documented source is coconut water (Cocos nucifera)[3][4][5][6][7][8][9]. In addition to coconut, Kinetin riboside has also been reported in Beta vulgaris[10]. The concentration of Kinetin riboside in coconut milk is at the nanomole level[7][8].

Table 1: Natural Occurrence and Quantification of Kinetin Riboside

Natural Source	Plant Part	Method of Detection	Reported Concentration	Reference(s)
Cocos nucifera (Coconut)	Liquid Endosperm (Coconut Water)	LC-MS/MS, HPLC, CZE	Nanomole level	[4][7][8]
Beta vulgaris	Not Specified	Data Available	Not Specified	[10]

Experimental Protocols

The identification and study of Kinetin riboside have been reliant on a suite of sophisticated analytical and biological methodologies.

Isolation and Identification from Natural Sources

The protocol developed by Ge et al. (2005) for the identification of kinetin and Kinetin riboside in coconut water serves as a foundational method.

Experimental Workflow for Kinetin Riboside Identification

Caption: Workflow for the extraction and identification of Kinetin riboside.

Methodology:

• Sample Preparation: Coconut water is first subjected to solid-phase extraction (SPE) using C18 columns for initial purification[4][6].

• Further Purification: The extract is then further purified using Oasis MCX mixed-mode cation exchange columns[4][6].

• LC-MS/MS Analysis: The purified samples are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Detection is carried out in the selected reaction monitoring (SRM) mode, which allows for highly sensitive and specific identification and quantification based on the characteristic fragmentation patterns of Kinetin riboside[4][6]. The limits of detection in SRM mode have been reported to be as low as 0.005 µM[4][5][6].

• HPLC Confirmation: High-performance liquid chromatography (HPLC) is used for confirmation and further fractionation of the putative Kinetin riboside from the sample matrix[4][6].

• Capillary Zone Electrophoresis (CZE): Fractions collected from the HPLC eluate are subjected to independent analysis by CZE for final authentication[4][6].

Synthesis of Kinetin Riboside

For experimental studies where natural isolation is not feasible, Kinetin riboside can be synthesized. A common method involves the reaction of 6-chloropurine (B14466) riboside with furfurylamine (B118560) in the presence of a base.

Synthetic Scheme for Kinetin Riboside

Caption: One-step synthesis of Kinetin riboside.

Protocol:

• 6-chloropurine riboside is suspended in ethanol.

• Furfurylamine and triethylamine (B128534) (Et₃N) are added to the suspension.

• The mixture is refluxed for several hours.

• The resulting product is then purified[11][12].

Biological Activity Assays

The biological effects of Kinetin riboside are often studied using various in vitro cell-based assays.

Apoptosis Induction Analysis:

• Cell Lines: Human cancer cell lines (e.g., HeLa, B16F-10 melanoma, multiple myeloma) and normal human cell lines are used[13][14][15].

• Treatment: Cells are treated with varying concentrations of Kinetin riboside for specific durations (e.g., 24 hours)[14].

• Apoptosis Detection: Apoptosis can be assessed by:

  • Flow Cytometry: Using Annexin V and propidium (B1200493) iodide staining to differentiate between viable, early apoptotic, and late apoptotic cells[14][16].

  • Mitochondrial Membrane Potential: Assessed using fluorescent dyes like JC-1[14].

  • Cytochrome c Release: Measured by western blotting of cytosolic fractions[13][14].

  • Caspase Activation: Caspase-3 activity assays are commonly performed[7][13][14].

  • Western Blotting: To analyze the expression levels of pro-apoptotic (e.g., Bax, Bad) and anti-apoptotic (e.g., Bcl-2) proteins[7][13].

Signaling Pathways Modulated by Kinetin Riboside

Kinetin riboside exerts its biological effects by modulating several key cellular signaling pathways.

Intrinsic Apoptosis Pathway

Kinetin riboside has been shown to preferentially induce apoptosis in cancer cells through the intrinsic, or mitochondrial, pathway[13][14].

Kinetin Riboside-Induced Apoptosis Pathway

Caption: Intrinsic apoptosis pathway induced by Kinetin riboside.

This pathway involves the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax[7][13]. This shift in the Bax/Bcl-2 ratio leads to the disruption of the mitochondrial membrane potential, followed by the release of cytochrome c into the cytosol. Cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, culminating in apoptotic cell death[7][13][14].

Wnt/β-catenin Signaling Pathway

Kinetin riboside has been identified as an antagonist of the Wnt/β-catenin signaling pathway, which is often aberrantly activated in cancers like colorectal cancer[16][17].

Inhibition of Wnt/β-catenin Pathway by Kinetin Riboside

Caption: Kinetin riboside promotes β-catenin degradation.

Kinetin riboside promotes the degradation of intracellular β-catenin through a proteasomal pathway. This reduction in β-catenin levels prevents its translocation to the nucleus and subsequent activation of TCF/LEF transcription factors, leading to the downregulation of target genes such as c-Myc and cyclin D1, which are critical for cell proliferation[16]. This action contributes to the anti-proliferative and pro-apoptotic effects of Kinetin riboside in colorectal cancer cells[16].

PINK1 Kinase Activation

Recent studies have shown that Kinetin riboside can activate the PTEN-induced putative kinase 1 (PINK1), a protein kinase associated with Parkinson's disease[3][11][12][18].

PINK1 Activation by Kinetin Riboside

Caption: Kinetin riboside activates the PINK1/Parkin pathway.

Loss-of-function mutations in PINK1 are linked to early-onset Parkinson's disease. Kinetin riboside has been demonstrated to activate PINK1 kinase activity, independent of mitochondrial depolarization[11][12]. Activated PINK1 then phosphorylates Parkin at serine 65, a key step in the pathway that signals for the removal of damaged mitochondria via autophagy (mitophagy). This suggests a potential neuroprotective role for Kinetin riboside and its derivatives[11][12].

Conclusion

The discovery of Kinetin riboside as a naturally occurring cytokinin in sources such as coconut water has opened new avenues for research in both plant biology and human health. The development of robust analytical techniques has been crucial for its identification and quantification. The elucidation of its mechanisms of action, particularly its ability to induce apoptosis in cancer cells and activate neuroprotective pathways, underscores its potential as a lead compound for drug development. This guide provides a foundational understanding of Kinetin riboside, from its discovery to its molecular interactions, offering a valuable resource for the scientific community to build upon in future investigations.

References

• 1. Kinetin - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dr-martins.com [dr-martins.com]
• 7. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetin riboside | C15H17N5O5 | CID 20345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Kinetin Riboside and Its ProTides Activate the Parkinson’s Disease Associated PTEN-Induced Putative Kinase 1 (PINK1) Independent of Mitochondrial Depolarization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

The Modulatory Effects of Kinetin Riboside on Cellular Signaling: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of kinetin (B1673648) riboside on key cell signaling pathways. While this document focuses on the biological activities of kinetin riboside, it also addresses the role of its deuterated analog, kinetin riboside-d5. Current research indicates that kinetin riboside-d5 is primarily utilized as an internal standard for the accurate quantification of kinetin riboside in experimental settings, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), rather than as a modulator of cell signaling itself.[1][2][3][4][5] The stability and distinct mass of deuterated compounds make them ideal for tracing and quantifying their non-deuterated counterparts in complex biological matrices.

Core Signaling Pathways Modulated by Kinetin Riboside

Kinetin riboside, a naturally occurring cytokinin, has been demonstrated to exert significant influence over several critical cell signaling pathways, with profound implications for cancer biology and neurodegenerative disease research. The primary pathways affected include the intrinsic apoptosis pathway, the Wnt/β-catenin signaling cascade, cell cycle regulation, and the PINK1/Parkin pathway.

Intrinsic Apoptosis Pathway

Kinetin riboside is a potent inducer of apoptosis in various cancer cell lines.[6] Its mechanism involves the disruption of the mitochondrial membrane potential, a critical event in the intrinsic apoptotic cascade. This leads to the release of cytochrome c from the mitochondria into the cytosol. Cytosolic cytochrome c then participates in the formation of the apoptosome, which in turn activates caspase-9 and the executioner caspase-3, culminating in programmed cell death.[6][7]

Furthermore, kinetin riboside modulates the expression of the Bcl-2 family of proteins, which are central regulators of apoptosis. It has been shown to upregulate pro-apoptotic proteins such as Bax and Bad, while downregulating the anti-apoptotic protein Bcl-2.[6] This shift in the balance between pro- and anti-apoptotic Bcl-2 family members further promotes the permeabilization of the mitochondrial outer membrane and subsequent cytochrome c release.

Kinetin Riboside's Induction of the Intrinsic Apoptosis Pathway.

Wnt/β-catenin Signaling Pathway

In the context of colorectal cancer, kinetin riboside has been identified as an antagonist of the Wnt/β-catenin pathway.[8][9] This pathway is crucial for cell proliferation and is often aberrantly activated in cancer. Kinetin riboside promotes the degradation of β-catenin, the central effector of the pathway, through a proteasomal mechanism.[8][9][10] Interestingly, this degradation appears to be independent of glycogen (B147801) synthase kinase-3β (GSK-3β), a key component of the canonical β-catenin destruction complex.[9][11]

By reducing the intracellular levels of β-catenin, kinetin riboside prevents its translocation to the nucleus and subsequent activation of target genes that drive cell proliferation, such as c-Myc and cyclin D1.[9][12]

Inhibition of the Wnt/β-catenin Pathway by Kinetin Riboside.

Cell Cycle Regulation

Consistent with its effect on β-catenin target genes, kinetin riboside has been shown to arrest cell cycle progression.[13][14] By inhibiting the expression of key cell cycle regulators like cyclin D1, it can halt the cell cycle, preventing cancer cells from dividing. Studies have shown that kinetin riboside can cause cell cycle arrest in the S phase by blocking progression through the G2/M and G0/G1 phases in HCT-15 colon cancer cells.[13][14]

PINK1/Parkin Pathway

In the field of neurodegenerative diseases, particularly Parkinson's disease, kinetin and its metabolites have emerged as activators of the PTEN-induced putative kinase 1 (PINK1).[15][16][17][18] Loss-of-function mutations in PINK1 are a cause of early-onset Parkinson's disease. Kinetin is metabolized in cells to kinetin riboside, which is then further phosphorylated to kinetin riboside triphosphate.[15][16] This triphosphate form acts as an ATP-neosubstrate for PINK1, leading to its activation.[15][16]

A significant finding is that kinetin riboside and its prodrugs (ProTides) can activate PINK1 independently of mitochondrial depolarization, a common trigger for PINK1 activation.[15][16][17] Activated PINK1 then phosphorylates Parkin at Serine 65, initiating the process of mitophagy, which is the clearance of damaged mitochondria. This suggests a potential therapeutic avenue for Parkinson's disease by enhancing the clearance of dysfunctional mitochondria.

Activation of the PINK1/Parkin Pathway by Kinetin Riboside Metabolism.

Quantitative Data on Kinetin Riboside's Effects

The following table summarizes the cytotoxic and anti-proliferative activities of kinetin riboside and a key analog across various human cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)	Incubation Time	Reference
Kinetin Riboside	HCT-15	Colon Cancer	2.5	96 hours	[13][14]
8-azakinetin riboside	OVCAR-3	Ovarian Cancer	1.1	72 hours	[19]
8-azakinetin riboside	MIA PaCa-2	Pancreatic Cancer	1.1	72 hours	[19]
8-azakinetin riboside	MRC-5	Normal Lung Fibroblast	4.6	72 hours	[19]

Detailed Experimental Protocols

This section provides an overview of the methodologies commonly employed to investigate the effects of kinetin riboside on the signaling pathways discussed.

General Experimental Workflow

A generalized workflow for studying kinetin riboside's effects.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells (e.g., HCT-15) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of kinetin riboside (e.g., 0.5, 1, 2.5, 5, 10 µM) and a vehicle control (DMSO) for the desired duration (e.g., 24, 48, 72, 96 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Signaling Proteins

• Cell Lysis: After treatment with kinetin riboside, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer and separate the proteins by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, β-catenin, p-Parkin (Ser65), Cyclin D1, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize to a loading control like β-actin.

Mitochondrial Membrane Potential Assay (JC-1 Staining)

• Cell Treatment: Treat cells (e.g., HeLa) with kinetin riboside (e.g., 4.5 µM) for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• JC-1 Staining: Resuspend the cells in medium containing JC-1 dye (e.g., 2 µM) and incubate for 15-30 minutes at 37°C.

• Flow Cytometry: Wash the cells and resuspend in PBS. Analyze the cells using a flow cytometer. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low potential, JC-1 remains as monomers and fluoresces green.

• Data Analysis: Quantify the percentage of cells with depolarized mitochondria (green fluorescence).

PINK1 Activation Assay

• Cell Culture and Transfection: Use HEK293 Flp-In T-REx cells stably expressing PINK1. Co-transfect these cells with a plasmid for wild-type Parkin.

• Treatment: Treat the cells with 50 µM kinetin riboside for 24 hours. A positive control, such as CCCP, can be used to induce mitochondrial depolarization.

• Cell Lysis and Western Blot: Lyse the cells and perform Western blot analysis as described above.

• Antibody Probing: Use primary antibodies specific for phosphorylated Parkin at Serine 65 (pS65 Parkin) and total Parkin to assess the activation of the PINK1 pathway.[15][16]

Conclusion

Kinetin riboside demonstrates multifaceted effects on critical cellular signaling pathways, positioning it as a compound of significant interest for drug development, particularly in oncology and neurodegenerative diseases. Its ability to induce apoptosis, inhibit the pro-proliferative Wnt/β-catenin pathway, and activate the neuroprotective PINK1 kinase underscores its therapeutic potential. The deuterated form, kinetin riboside-d5, serves as an essential analytical tool, enabling precise quantification in preclinical and clinical studies, thereby supporting the robust evaluation of kinetin riboside's pharmacokinetic and pharmacodynamic properties. Future research will likely continue to unravel the detailed molecular interactions of kinetin riboside and further define its therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Kinetin Riboside and Its ProTides Activate the Parkinson’s Disease Associated PTEN-Induced Putative Kinase 1 (PINK1) Independent of Mitochondrial Depolarization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Kinetin Riboside and Its ProTides Activate the Parkinson's Disease Associated PTEN-Induced Putative Kinase 1 (PINK1) Independent of Mitochondrial Depolarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on Kinetin Riboside-d5 Cytotoxicity: A Technical Guide

Disclaimer: This document provides a comprehensive overview of the cytotoxic properties of Kinetin (B1673648) Riboside (KR). To date, no publicly available studies have specifically investigated the cytotoxicity of its deuterated analog, Kinetin Riboside-d5. The information presented herein is based entirely on research conducted with the non-deuterated compound and is intended to serve as a foundational guide for researchers and drug development professionals initiating studies on Kinetin Riboside-d5. It is anticipated that the deuterated form will exhibit similar biological activities, though potential differences in metabolic stability and pharmacokinetics may influence its cytotoxic profile.

Introduction

Kinetin Riboside (KR), a synthetic cytokinin, has garnered significant interest in oncological research for its selective cytotoxic effects against various cancer cell lines.[1][2][3] This technical guide consolidates the current understanding of KR's mechanism of action, summarizes key quantitative data from cytotoxicity assays, and provides detailed experimental protocols to facilitate further research into its deuterated analog, Kinetin Riboside-d5.

Mechanism of Action

Kinetin Riboside primarily induces apoptosis in cancer cells through the intrinsic, mitochondria-dependent pathway.[2][3] This process is characterized by the modulation of Bcl-2 family proteins, leading to a cascade of intracellular events culminating in programmed cell death.

Key Mechanistic Events:

• Modulation of Bcl-2 Family Proteins: KR upregulates the expression of pro-apoptotic proteins such as Bax and Bad, while downregulating the anti-apoptotic protein Bcl-2.[2][3]

• Disruption of Mitochondrial Membrane Potential: The imbalance in Bcl-2 family proteins leads to the permeabilization of the outer mitochondrial membrane, resulting in the loss of mitochondrial membrane potential.[2]

• Cytochrome c Release: The compromised mitochondrial membrane allows for the release of cytochrome c from the intermembrane space into the cytosol.[2][3]

• Caspase Activation: Cytosolic cytochrome c triggers the activation of caspase-9, which in turn activates the executioner caspase, caspase-3.[2][3]

• Apoptosis Execution: Activated caspase-3 cleaves various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Kinetin Riboside has also been shown to induce cell cycle arrest, further contributing to its anti-proliferative effects.[4] Additionally, some studies suggest that KR can induce genotoxic stress and ATP depletion in cancer cells.[5]

Figure 1: Kinetin Riboside Induced Apoptosis Pathway.

Quantitative Cytotoxicity Data

The cytotoxic and anti-proliferative activities of Kinetin Riboside have been evaluated in numerous cancer cell lines. The half-maximal inhibitory concentration (IC50) values vary depending on the cell line and the duration of exposure.

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay	Reference
M4 Beu	Human Melanoma	1.5	Not Specified	Colony Forming	[1]
B16	Murine Melanoma	0.2	Not Specified	Colony Forming	[1]
HeLa	Cervical Cancer	~5-10	48	MTT	[6]
HCT-15	Colon Cancer	2.5	96	SRB	[4][6]
OVCAR-3	Ovarian Cancer	~1-5	72	Not Specified	[7]
MIA PaCa-2	Pancreatic Cancer	~1-5	72	Not Specified	[7]

Note: The above table summarizes data for the non-deuterated Kinetin Riboside.

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide the investigation of Kinetin Riboside-d5 cytotoxicity.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures and is suitable for assessing the effect of Kinetin Riboside-d5 on cell viability.

References

• 1. Cytotoxic effects of kinetin riboside on mouse, human and plant tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The experimental chemotherapeutic N6-furfuryladenosine (kinetin-riboside) induces rapid ATP depletion, genotoxic stress, and CDKN1A(p21) upregulation in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Deuterium in Kinetin Riboside-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Kinetin (B1673648) riboside-d5, a deuterated form of Kinetin riboside. The primary focus is on the critical role of deuterium (B1214612) incorporation and its application in advanced analytical methodologies. This document will detail the physicochemical advantages of deuteration, present relevant quantitative data in a structured format, outline experimental protocols for its use, and visualize key biological and experimental pathways.

Introduction to Kinetin Riboside and the Significance of Deuteration

Kinetin riboside (N6-furfuryladenosine) is a naturally occurring cytokinin, a class of plant hormones that regulate cell division and growth.[1][2] Beyond its role in botany, Kinetin riboside has garnered significant interest in biomedical research for its diverse pharmacological activities, including anti-cancer properties.[3][4][5][6] It has been shown to induce apoptosis (programmed cell death) in various cancer cell lines and can interfere with mitochondrial functions.[3][7]

The introduction of deuterium, a stable isotope of hydrogen, to create Kinetin riboside-d5, provides a powerful tool for researchers. Deuterated compounds are chemically almost identical to their non-deuterated counterparts but have a higher mass. This mass difference is the cornerstone of their utility in modern analytical techniques, particularly in quantitative mass spectrometry.[8][9]

The primary role of Kinetin riboside-d5 is to serve as an internal standard in bioanalytical methods.[8][9] Internal standards are essential for achieving accurate, precise, and robust quantification of analytes in complex biological matrices like plasma, urine, or tissue homogenates.[9] They help to correct for variability that can occur during sample preparation, injection into the analytical instrument, and the ionization process in the mass spectrometer.[8][10]

Physicochemical Principles of Deuterated Internal Standards

The use of deuterated compounds like Kinetin riboside-d5 as internal standards is considered the gold standard in quantitative mass spectrometry for several key reasons:[9]

• Co-elution with the Analyte: In liquid chromatography-mass spectrometry (LC-MS), a deuterated internal standard will have virtually the same retention time as the non-deuterated analyte. This means they travel through the chromatography column at the same rate and are exposed to the same matrix effects at the same time.[8]

• Similar Ionization Efficiency: Because the chemical properties are nearly identical, the deuterated standard and the analyte will ionize with very similar efficiency in the mass spectrometer's ion source. This ensures that any suppression or enhancement of the signal due to the sample matrix affects both compounds equally.[8]

• Mass Differentiation: The key difference is the mass-to-charge ratio (m/z). The five deuterium atoms in Kinetin riboside-d5 give it a mass increase of approximately 5 Daltons compared to the natural Kinetin riboside. This mass shift allows the mass spectrometer to distinguish between the analyte and the internal standard, even though they co-elute.[8]

The stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can sometimes lead to a "deuterium isotope effect," where deuterated compounds react or are metabolized more slowly.[9][11] While this can be a limitation in some contexts, for use as an internal standard where metabolic breakdown during the analytical procedure is minimal, it is generally not a significant issue.[11] Careful selection of the positions for deuterium labeling can minimize these effects.[11]

Quantitative Data

The following table summarizes the key quantitative parameters for Kinetin riboside and its deuterated analog, Kinetin riboside-d5. This data is essential for setting up and interpreting quantitative analytical assays.

Parameter	Kinetin Riboside	Kinetin Riboside-d5	Rationale for Importance
Chemical Formula	C₁₅H₁₇N₅O₅	C₁₅H₁₂D₅N₅O₅	Defines the elemental composition of the molecules.
Monoisotopic Mass	347.1233 Da	352.1548 Da	The exact mass used for high-resolution mass spectrometry.
Mass Shift	N/A	+5.0315 Da	The difference in mass allows the mass spectrometer to differentiate between the analyte and the internal standard.
Isotopic Purity	N/A	Typically >98%	High isotopic purity is crucial to prevent interference from the deuterated standard at the mass of the non-deuterated analyte.

Experimental Protocols

The following is a representative protocol for the quantification of Kinetin riboside in a biological matrix (e.g., human plasma) using Kinetin riboside-d5 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Protein Precipitation

This method is a rapid and effective way to remove the majority of proteins from a plasma sample, which can interfere with the analysis.[9]

• Aliquoting: Pipette 100 µL of the plasma sample (e.g., from a clinical study) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a known concentration of Kinetin riboside-d5 stock solution (e.g., 100 ng/mL in methanol) to the plasma sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tube at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Kinetin Riboside: Precursor ion (Q1) m/z 348.1 -> Product ion (Q3) m/z (a specific fragment to be determined experimentally, e.g., the adenine (B156593) moiety).

    • Kinetin Riboside-d5: Precursor ion (Q1) m/z 353.2 -> Product ion (Q3) m/z (the corresponding deuterated fragment).

• Quantification:

  • A calibration curve is generated by plotting the ratio of the peak area of Kinetin riboside to the peak area of Kinetin riboside-d5 against the known concentrations of Kinetin riboside standards.

  • The concentration of Kinetin riboside in the unknown samples is then calculated from this calibration curve.

Visualizations: Signaling Pathways and Workflows

Cytokinin Signaling Pathway in Plants

Kinetin, the core molecule of Kinetin riboside, is a cytokinin. In plants, cytokinins mediate their effects through a multistep phosphorelay signaling pathway, similar to two-component systems in bacteria.[1][12][13]

References

• 1. Cytokinin Signaling [kieber.weebly.com]
• 2. drugs.com [drugs.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. Cytokinin signaling in plant development | Development | The Company of Biologists [journals.biologists.com]
• 13. Cytokinin signaling and response regulator protein - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Kinetin Riboside-d5 and its Interaction with Protein Kinases

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Kinetin (B1673648) riboside (KR), a naturally occurring cytokinin found in sources like coconut water, has garnered significant interest for its pro-apoptotic and anti-proliferative effects in cancer cells.[1][2] This technical guide provides a comprehensive overview of the current understanding of Kinetin riboside and its deuterated analogue, Kinetin riboside-d5, with a focus on their interactions with protein kinase signaling pathways. While direct inhibition of protein kinases by Kinetin riboside has not been extensively demonstrated with quantitative data, its influence on several kinase-regulated downstream pathways is evident. This document summarizes the biological effects, presents detailed experimental protocols for assays used to characterize these effects, and visualizes the implicated signaling pathways. The inclusion of information on Kinetin riboside-d5 addresses the growing interest in utilizing deuterated compounds to improve pharmacokinetic properties.

Introduction to Kinetin Riboside and Kinetin Riboside-d5

Kinetin riboside (N6-furfuryladenosine) is a purine (B94841) nucleoside, structurally related to adenosine.[3] Its biological activities include the induction of apoptosis in various cancer cell lines and the suppression of tumor growth in preclinical models.[2]

Kinetin riboside-d5 is a stable isotope-labeled version of Kinetin riboside where five hydrogen atoms have been replaced by deuterium. While specific biological activity data for the d5 variant is scarce in publicly available literature, the rationale for deuteration in drug development is well-established. It aims to alter the metabolic fate of the molecule, often leading to improved pharmacokinetic profiles such as increased half-life and reduced formation of toxic metabolites. This is due to the kinetic isotope effect, where the stronger carbon-deuterium bond can slow down metabolism by enzymes like cytochrome P450.

Quantitative Data on Biological Effects

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT-15	Human Colon Cancer	2.5	[2]
M4 Beu	Human Melanoma	1.5	[4]
B16	Murine Melanoma	0.2	[4]
OVCAR-3	Ovarian Cancer	~1.1 (for 8-azakinetin riboside, an analogue)	[5]
MIA PaCa-2	Pancreatic Cancer	~1.1 (for 8-azakinetin riboside, an analogue)	[5]

Interaction with Protein Kinase Signaling Pathways

Kinetin riboside's cellular effects are mediated through the modulation of several signaling pathways that are intricately regulated by protein kinases. The interactions appear to be indirect, affecting the expression or activation state of key proteins within these cascades rather than direct kinase inhibition.

Intrinsic Apoptosis Pathway

Kinetin riboside induces apoptosis in cancer cells through the classical mitochondria-dependent pathway.[2] This is characterized by the disruption of the mitochondrial membrane potential and the release of cytochrome c.[2] Key molecular events include the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.[1] This shift in the Bax/Bcl-2 ratio leads to the activation of caspase-9 and subsequently, the executioner caspase-3.[1]

Figure 1: Kinetin Riboside's effect on the intrinsic apoptosis pathway.

Cell Cycle Regulation

Kinetin riboside has been identified as a repressor of Cyclin D1 (CCND1) and Cyclin D2 (CCND2) transcription. Cyclins D1 and D2 are key regulatory proteins that, in complex with cyclin-dependent kinases (CDKs) 4 and 6, drive the cell cycle through the G1/S transition. By suppressing the expression of these cyclins, Kinetin riboside induces cell cycle arrest.

Figure 2: Kinetin Riboside's impact on cell cycle progression.

PINK1 Kinase Activation

A significant finding is the ability of Kinetin riboside and its ProTide derivatives to activate PTEN-induced putative kinase 1 (PINK1) in cells, independent of mitochondrial depolarization. Loss-of-function mutations in PINK1 are associated with early-onset Parkinson's disease. The activation of PINK1 by Kinetin riboside suggests its potential therapeutic application in neurodegenerative diseases. The precise mechanism of this activation is yet to be fully elucidated but represents a key area for future research.

Wnt/β-Catenin Signaling Pathway

Kinetin riboside has been shown to antagonize the Wnt/β-catenin signaling pathway. It promotes the proteasomal degradation of β-catenin, a key transcriptional co-activator in this pathway. This action is independent of GSK-3β, a kinase that is normally responsible for phosphorylating β-catenin to mark it for degradation.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to study the effects of Kinetin riboside.

Western Blot Analysis for Bcl-2 Family Proteins

• Objective: To determine the expression levels of pro- and anti-apoptotic proteins of the Bcl-2 family (e.g., Bcl-2, Bax) in response to Kinetin riboside-d5 treatment.

• Methodology:

  • Cell Culture and Treatment: Culture cancer cells to 70-80% confluency and treat with various concentrations of Kinetin riboside-d5 for specified time periods (e.g., 24, 48 hours). Include a vehicle-treated control.

  • Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Quantify the protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against Bcl-2, Bax, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantification: Densitometrically quantify the protein bands and normalize to the loading control.

In Vitro PINK1 Kinase Assay

• Objective: To assess the direct effect of Kinetin riboside-d5 on the kinase activity of PINK1.

• Methodology:

  • Reagents: Recombinant human PINK1, ubiquitin or Parkin as substrate, ATP, kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM EGTA).

  • Kinase Reaction: In a microcentrifuge tube, combine recombinant PINK1 with its substrate (ubiquitin or Parkin) in the kinase assay buffer. Add Kinetin riboside-d5 at various concentrations.

  • Initiation of Reaction: Start the reaction by adding ATP. For radiometric assays, [γ-32P]ATP is used. Incubate at 30°C for a defined period (e.g., 30-60 minutes).

  • Termination and Detection: Stop the reaction by adding SDS-PAGE loading buffer. Separate the reaction products by SDS-PAGE. For radiometric assays, expose the gel to a phosphor screen and visualize using a phosphorimager. For non-radiometric assays, use a phospho-specific antibody against the substrate (e.g., anti-phospho-Ser65-ubiquitin) for detection by Western blot.

Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effect of Kinetin riboside-d5 on cancer cells and calculate the IC50 value.

• Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of Kinetin riboside-d5 for 48-72 hours.

  • MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value by non-linear regression analysis.

Figure 3: A generalized workflow for characterizing the biological effects of Kinetin Riboside-d5.

Chemical Synthesis

Synthesis of Kinetin Riboside

Kinetin riboside can be synthesized by the condensation of 6-chloropurine (B14466) riboside with furfurylamine (B118560) in the presence of a base like triethylamine (B128534) in an alcohol solvent, followed by heating.

Proposed Synthesis of Kinetin Riboside-d5

A potential route for the synthesis of Kinetin riboside-d5 involves using a deuterated starting material. For instance, deuterated furfurylamine (furfurylamine-d5) could be reacted with 6-chloropurine riboside under similar conditions as the non-deuterated synthesis. The deuterated furfurylamine can be prepared through reductive amination of furfural (B47365) using a deuterated reducing agent.

Conclusion and Future Directions

Kinetin riboside and its deuterated analogue, Kinetin riboside-d5, represent promising molecules with significant anti-cancer and potential neuroprotective properties. While their effects on key cellular signaling pathways, including apoptosis and cell cycle progression, are well-documented, the direct interactions with protein kinases remain an area for further investigation. Future research should focus on comprehensive kinase profiling to identify potential direct targets and to elucidate the precise molecular mechanisms underlying the observed biological activities. Such studies will be crucial for the rational design of more potent and selective derivatives for therapeutic applications. The exploration of Kinetin riboside-d5's pharmacokinetic and pharmacodynamic properties in vivo is also a critical next step to validate the benefits of deuteration for this class of compounds.

References

• 1. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Kinetin riboside | C15H17N5O5 | CID 20345 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. In depth analysis of kinase cross screening data to identify chemical starting points for inhibition of the Nek family of kinases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Kinetin Riboside-d5: Application Notes and Protocols for In Vitro Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Kinetin Riboside-d5 in in vitro cell culture experiments. This document outlines the mechanism of action, provides detailed experimental protocols for key assays, and summarizes quantitative data to facilitate experimental design and data interpretation. Kinetin Riboside-d5, a deuterated analog of Kinetin Riboside, is primarily intended for use as an internal standard in mass spectrometry-based analyses to ensure accurate quantification. Due to the isotopic labeling, its biological activity is considered identical to that of Kinetin Riboside.

Mechanism of Action

Kinetin Riboside (KR) is a synthetic cytokinin that has demonstrated significant anti-proliferative and pro-apoptotic effects in various cancer cell lines. Its primary mechanisms of action include:

• Induction of Apoptosis: KR triggers programmed cell death through the intrinsic mitochondrial pathway. This involves the upregulation of pro-apoptotic proteins like Bax and Bad, and the downregulation of the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio leads to the disruption of the mitochondrial membrane potential, release of cytochrome c into the cytosol, and subsequent activation of caspase-3, a key executioner caspase.[1][2]

• Cell Cycle Arrest: Kinetin Riboside has been shown to arrest the cell cycle at the G2/M and S phases in cancer cells. This is achieved, in part, by suppressing the expression of cyclin D1 and D2, critical proteins for cell cycle progression.[3][4]

• Modulation of Signaling Pathways: KR influences key signaling pathways involved in cell growth and proliferation. It has been identified as an inhibitor of CCND2 trans-activation and can suppress both oncogene-driven and cis-activated cyclin D expression.[3][4]

• Oxidative Stress Response: While direct studies on Kinetin Riboside's effect on oxidative stress are limited, its parent compound, Kinetin, is known to protect cells from oxidative damage at low concentrations.[5] This suggests a potential role for KR in modulating cellular redox environments.

Data Presentation

The following tables summarize the quantitative data on the effects of Kinetin Riboside from various in vitro studies.

Table 1: Cytotoxicity of Kinetin Riboside in Various Cell Lines

Cell Line	Cell Type	Assay	IC50 (µM)	Exposure Time (h)	Reference
HCT-15	Human Colon Cancer	SRB	2.5	96
OVCAR-3	Human Ovarian Cancer	Not Specified	1.1	72	[6]
MIA PaCa-2	Human Pancreatic Cancer	Not Specified	1.1	72	[6]
MRC-5	Normal Human Lung Fibroblast	Not Specified	4.6	72	[6]
HeLa	Human Cervical Cancer	MTT	~5-20 (range)	48	[7]
B16F-10	Mouse Melanoma	MTT	Not Specified	Not Specified	[7]
Multiple Myeloma (HMCL)	Human Multiple Myeloma	MTT	1-20 (range)	72	[3]

Table 2: Effects of Kinetin Riboside on Apoptosis and Cell Cycle Markers

Cell Line	Parameter	Effect	Concentration (µM)	Time (h)	Reference
HeLa	Apoptosis	Increased	4.5	24	[7]
HeLa	Mitochondrial Membrane Potential	Disrupted	4.5	24	[7]
HeLa	Cytochrome c Release	Increased	4.5 - 9	24	[7]
HeLa	Caspase-3 Activation	Increased	4.5 - 9	24	[7]
Various	Bcl-2 Expression	Downregulated	Not Specified	Not Specified	[1]
Various	Bax Expression	Upregulated	Not Specified	Not Specified	[1]
HCT-15	Cell Cycle	S and G2/M Arrest	5	Not Specified

Experimental Protocols

Here are detailed protocols for commonly used in vitro assays to assess the effects of Kinetin Riboside-d5.

Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• Kinetin Riboside-d5 (and/or Kinetin Riboside)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of Kinetin Riboside-d5 in culture medium. Remove the old medium from the wells and add 100 µL of the treatment solutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for 3-4 hours at 37°C in a 5% CO2 incubator, allowing viable cells to reduce the MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated or vehicle-treated cells).

Apoptosis Detection using Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• Kinetin Riboside-d5

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Kinetin Riboside-d5 as described for the MTT assay.

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis using Propidium Iodide (PI) Staining

This protocol uses PI to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Materials:

• Cells of interest

• Kinetin Riboside-d5

• 6-well cell culture plates

• Phosphate-Buffered Saline (PBS)

• Cold 70% Ethanol (B145695)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with Kinetin Riboside-d5 in 6-well plates.

• Cell Harvesting: Collect cells by trypsinization.

• Washing: Wash the cells once with cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Rehydration and Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cell pellet with PBS. Resuspend the cells in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization of Pathways and Workflows

Kinetin Riboside-Induced Apoptosis Pathway

Caption: Kinetin Riboside induces apoptosis via the intrinsic mitochondrial pathway.

Experimental Workflow for In Vitro Analysis

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. broadpharm.com [broadpharm.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 6. bosterbio.com [bosterbio.com]
• 7. merckmillipore.com [merckmillipore.com]

Application Note: Quantification of Kinetin Riboside in Biological Matrices using Kinetin Riboside-d5 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the sensitive and accurate quantification of kinetin (B1673648) riboside in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, Kinetin riboside-d5, to ensure high precision and accuracy by correcting for matrix effects and variations during sample preparation and analysis. Detailed experimental protocols for sample extraction, purification, and LC-MS/MS analysis are provided. This method is intended for researchers, scientists, and drug development professionals requiring robust quantification of kinetin riboside.

Introduction

Kinetin riboside, a cytokinin, is a naturally occurring plant hormone that plays a crucial role in various physiological processes, including cell division and differentiation.[1] Its presence and concentration in biological matrices are of significant interest in plant biology, agriculture, and pharmacology. Accurate quantification of kinetin riboside is challenging due to its low endogenous concentrations and the complexity of biological samples.

Isotope dilution mass spectrometry is the gold standard for quantitative analysis, offering high specificity and sensitivity.[2] By spiking a known amount of a stable isotope-labeled internal standard, such as Kinetin riboside-d5, into the sample at the initial stage of preparation, variations in sample handling, extraction recovery, and ionization efficiency can be effectively normalized.[2] The near-identical physicochemical properties of the analyte and its deuterated analog ensure they co-elute and experience similar ionization and fragmentation, leading to a reliable and reproducible analytical method.

This application note describes a validated LC-MS/MS method for the quantification of kinetin riboside, utilizing Kinetin riboside-d5 as an internal standard.

Experimental Protocols

Sample Preparation and Extraction

A robust sample preparation protocol is essential for accurate cytokinin analysis due to their low concentrations in biological tissues.[2] This protocol is adapted from established methods to ensure high recovery and removal of interfering substances.[2]

Materials:

• Biological tissue (e.g., plant tissue, cell culture pellets)

• Liquid Nitrogen

• Modified Bieleski Solvent (Methanol:Formic Acid:Water, 15:1:4, v/v/v)[2]

• Kinetin riboside-d5 internal standard solution

• Centrifuge

• Solid-Phase Extraction (SPE) columns (e.g., Oasis MCX)[2]

• 1% Acetic Acid

• Methanol (B129727)

• 0.35 M NH₄OH in 60% (v/v) Methanol[2]

• Evaporator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

• Reconstitution Solvent (e.g., 10% Methanol or 5% Acetonitrile)[2]

Procedure:

• Harvesting and Freezing: Harvest 50-100 mg of fresh tissue and immediately freeze in liquid nitrogen to quench metabolic activity.[2]

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

• Extraction: To the powdered tissue, add 1 mL of pre-chilled (-20°C) modified Bieleski solvent containing a known amount of Kinetin riboside-d5 internal standard. Vortex thoroughly and incubate at -20°C for 1 hour, with occasional vortexing.[2]

• Centrifugation: Centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.[2]

• Re-extraction: Add another 0.5 mL of the extraction solvent to the pellet, vortex, and centrifuge again. Pool the supernatants.

• Purification by Solid-Phase Extraction (SPE):

  • Condition an Oasis MCX SPE column by washing with 1 mL of methanol followed by 1 mL of 1% acetic acid.[2]

  • Dilute the pooled supernatant with 1% acetic acid to a final volume of 5 mL.

  • Load the diluted extract onto the conditioned SPE column.

  • Wash the column with 1 mL of 1% acetic acid to remove interfering substances.[2]

  • Wash the column with 1 mL of methanol.[2]

  • Elute the cytokinins with 2 mL of 0.35 M NH₄OH in 60% (v/v) methanol.[2]

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.[2]

  • Reconstitute the dried extract in 100 µL of the reconstitution solvent (initial mobile phase conditions).

LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B

MS/MS Parameters:

The mass spectrometer should be operated in positive ion mode using Multiple Reaction Monitoring (MRM).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Kinetin Riboside	348.1	216.1	100	15
Kinetin Riboside-d5	353.1	221.1	100	15*

Note: The exact mass transition for Kinetin riboside-d5 should be confirmed by direct infusion of a standard solution into the mass spectrometer. The precursor ion will have a +5 Da shift from the unlabeled compound. The product ion is predicted based on the neutral loss of the ribose moiety, resulting in the deuterated kinetin base.

Data Presentation

The following tables summarize the expected quantitative performance of the method.

Table 1: Mass Spectrometric Parameters for Kinetin Riboside and Kinetin Riboside-d5.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Kinetin Riboside	348.1	216.1
Kinetin Riboside-d5	353.1	221.1

Table 2: Method Validation Parameters for Kinetin Riboside Quantification.

Parameter	Kinetin Riboside
Linearity Range	0.25 - 10 µM
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.005 µM
Retention Time (approx.)	Dependent on specific LC conditions
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%

Visualizations

Experimental Workflow

Caption: Experimental workflow for Kinetin Riboside quantification.

Kinetin Signaling Pathway

Caption: Simplified cytokinin (Kinetin) signaling pathway.

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the quantification of kinetin riboside in various biological matrices. The use of Kinetin riboside-d5 as an internal standard is crucial for achieving high accuracy and precision by compensating for analytical variability. The detailed protocols and performance characteristics presented in this application note will be a valuable resource for researchers in the fields of plant science, pharmacology, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Kinetin Riboside-d5: Applications in Apoptosis Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetin (B1673648) riboside (KR), a naturally occurring cytokinin found in sources like coconut water, has garnered significant interest in cancer research for its pro-apoptotic and anti-proliferative activities in various cancer cell lines.[1][2][3][4] Its deuterated analog, Kinetin riboside-d5, serves as a valuable tool in metabolic stability and pharmacokinetic studies, while its biological activities are considered comparable to the non-deuterated form. These application notes provide a comprehensive overview of the use of Kinetin riboside in apoptosis research, including its mechanisms of action, quantitative effects on cancer cells, and detailed protocols for key experimental assays.

Mechanism of Action in Apoptosis Induction

Kinetin riboside primarily induces apoptosis through the intrinsic (mitochondrial) pathway and by modulating the Wnt/β-catenin signaling pathway.

1. Intrinsic Apoptosis Pathway:

Kinetin riboside disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol.[5][6] This event triggers a caspase cascade, initiated by the activation of caspase-9, which in turn activates executioner caspases like caspase-3. Activated caspase-3 is responsible for the cleavage of key cellular proteins, such as poly (ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical hallmarks of apoptosis.[1] Furthermore, Kinetin riboside modulates the expression of the Bcl-2 family of proteins, promoting apoptosis by upregulating pro-apoptotic members like Bax and downregulating anti-apoptotic members like Bcl-2.[2][5][6]

2. Wnt/β-catenin Signaling Pathway:

In certain cancers, particularly colorectal cancer, the Wnt/β-catenin pathway is aberrantly activated, promoting cell proliferation and survival. Kinetin riboside has been shown to antagonize this pathway by promoting the degradation of β-catenin.[1][3] This leads to a decrease in the expression of β-catenin target genes, such as c-Myc and cyclin D1, which are critical for cell cycle progression and proliferation.[1] The downregulation of these targets contributes to the anti-proliferative and pro-apoptotic effects of Kinetin riboside.

Quantitative Data on the Effects of Kinetin Riboside

The following tables summarize the quantitative effects of Kinetin riboside on various cancer cell lines as reported in the literature.

Table 1: IC50 Values of Kinetin Riboside in Human Cancer and Normal Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Treatment Duration (hours)
OVCAR-3	Ovarian Cancer	1.1	72
MIA PaCa-2	Pancreatic Cancer	1.1	72
HCT-15	Colon Cancer	2.5	96
MRC-5	Normal Lung Fibroblast	4.6	72

Table 2: Effects of Kinetin Riboside on Apoptosis-Related Protein Expression

Cell Line	Treatment	Protein	Effect
SW480 (colorectal)	10, 20, or 40 μM	β-catenin	Dose-dependent decrease[1][7]
HCT116 (colorectal)	10, 20, or 40 μM	β-catenin	Dose-dependent decrease[1][7]
SW480 (colorectal)	48 hours	c-Myc, Cyclin D1	Decrease[1]
HCT116 (colorectal)	48 hours	c-Myc, Cyclin D1	Decrease[1]
HeLa	4.5 and 9 µM for 24h	Cleaved Caspase-3	Increase[5]
HeLa	Not specified	Bcl-2	Downregulation[5][6]
HeLa	Not specified	Bad	Upregulation[5][6]
Various cancer cell lines	Not specified	Bax	Upregulation[2]
Various cancer cell lines	Not specified	Bcl-2	Downregulation[2]

Experimental Protocols

Detailed methodologies for key experiments to assess Kinetin riboside-d5 induced apoptosis are provided below.

Cell Viability and Proliferation Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Kinetin riboside-d5 and to calculate its IC50 value.

Materials:

• Kinetin riboside-d5

• Target cancer cell line

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl with SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of Kinetin riboside-d5 for the desired time period (e.g., 24, 48, 72, or 96 hours). Include a vehicle control (e.g., DMSO).

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[8]

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[9]

• Incubate the plate for 15 minutes on an orbital shaker.

• Measure the absorbance at 570 nm using a microplate reader.[9]

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Kinetin riboside-d5 treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Harvest cells after treatment with Kinetin riboside-d5.

• Wash the cells twice with cold PBS and then once with 1X Binding Buffer.[10]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.[10]

• Incubate the cells for 15 minutes at room temperature in the dark.[11]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[11]

Western Blot Analysis of Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in apoptosis.

Materials:

• Kinetin riboside-d5 treated and untreated cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-caspase-3, anti-cleaved caspase-3, anti-PARP, anti-β-catenin, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams were created using Graphviz (DOT language) to visualize the signaling pathways affected by Kinetin riboside and a typical experimental workflow for its study.

Caption: Kinetin Riboside-d5 induces apoptosis via the intrinsic pathway.

Caption: Kinetin Riboside-d5 inhibits the Wnt/β-catenin signaling pathway.

Caption: Workflow for investigating Kinetin Riboside-d5 induced apoptosis.

References

• 1. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [bio-protocol.org]

Application Notes and Protocols for Cell Cycle Analysis Using Kinetin Riboside-d5 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetin (B1673648) riboside (KR), a cytokinin found in coconut milk, and its deuterated analog, Kinetin riboside-d5, have garnered significant interest in cancer research due to their antiproliferative properties.[1][2] These compounds have been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, making them promising candidates for therapeutic development.[2][3] This document provides detailed application notes and experimental protocols for utilizing Kinetin riboside-d5 in cell cycle analysis.

Mechanism of Action

Kinetin riboside exerts its effects on the cell cycle primarily by targeting the expression of key regulatory proteins. In several cancer cell lines, KR has been demonstrated to suppress the transcription of CCND1 and CCND2, the genes encoding Cyclin D1 and Cyclin D2, respectively.[4] This suppression leads to a decrease in the levels of Cyclin D1 and D2 proteins, which are critical for the G1 to S phase transition. The proposed mechanism involves the upregulation of transcriptional repressors like cAMP-response element modulator (CREM).[4] The reduction in Cyclin D levels results in the accumulation of cells in the G0/G1 phase of the cell cycle.[4] In some cell types, such as HCT-15 colon cancer cells, treatment with Kinetin riboside has been shown to cause cell cycle arrest in the S and G2/M phases.[5]

Beyond cell cycle arrest, Kinetin riboside can also induce apoptosis through the intrinsic pathway. This is characterized by the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.[2] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria and the subsequent activation of caspases, ultimately resulting in programmed cell death.[2][3]

Data Presentation

Quantitative Analysis of Cell Cycle Distribution

The following table summarizes the effects of Kinetin riboside treatment on the cell cycle distribution of various cancer cell lines as determined by flow cytometry.

Cell Line	Treatment Concentration	Duration	% Cells in G0/G1	% Cells in S	% Cells in G2/M	Reference
HCT-15 (Colon Cancer)	5 µM	48 hours	Decreased	Increased	Increased	[5]
HepG2 (Hepatoma)	8.33 - 33.33 mg/L	48 hours	Decreased	-	Increased	[5]
Myeloma Cell Lines (HMCL)	10 µM	20 hours	Increased	Decreased	-	[4]

Note: "-" indicates data not specified in the cited source.

Qualitative Analysis of Cell Cycle Regulatory Protein Expression

The table below outlines the observed changes in the expression of key cell cycle regulatory proteins following Kinetin riboside treatment, as determined by Western blot analysis.

Protein	Cell Line	Treatment	Observed Effect	Reference
Cyclin D1	Myeloma Cell Lines	10 µM Kinetin riboside	Downregulated	[4]
Cyclin D2	Myeloma Cell Lines	10 µM Kinetin riboside	Downregulated	[4]
Bcl-2	Various Cancer Cell Lines	Varies	Downregulated	[2]
Bax	Various Cancer Cell Lines	Varies	Upregulated	[2]

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Kinetin Riboside-d5

This protocol describes the general procedure for culturing mammalian cells and treating them with Kinetin riboside-d5 for subsequent cell cycle analysis.

Materials:

• Mammalian cell line of interest (e.g., HCT-15, HepG2, Myeloma cell lines)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Kinetin riboside-d5 stock solution (dissolved in a suitable solvent like DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Cell culture flasks or plates

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • For adherent cells, seed the cells in culture plates or flasks at a density that will allow for logarithmic growth during the treatment period.

  • For suspension cells, seed the cells in culture flasks at an appropriate density.

• Cell Adherence/Growth: Incubate the cells for 24 hours to allow for adherence (for adherent cells) and to ensure they are in a state of active proliferation.

• Kinetin Riboside-d5 Treatment:

  • Prepare the desired concentrations of Kinetin riboside-d5 by diluting the stock solution in a complete culture medium. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution, e.g., DMSO).

  • Remove the existing medium from the cells and replace it with the medium containing the different concentrations of Kinetin riboside-d5 or the vehicle control.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours). The optimal duration may vary depending on the cell line and the experimental goals.

• Cell Harvesting:

  • Adherent cells: Wash the cells with PBS, and then detach them using Trypsin-EDTA. Neutralize the trypsin with a complete medium and collect the cells by centrifugation.

  • Suspension cells: Collect the cells directly from the culture flasks and pellet them by centrifugation.

• Cell Counting and Viability: Resuspend the cell pellets in a fresh medium and determine the cell count and viability using a hemocytometer and trypan blue exclusion or an automated cell counter.

Protocol 2: Cell Cycle Analysis by Flow Cytometry with Propidium (B1200493) Iodide Staining

This protocol outlines the steps for analyzing the cell cycle distribution of Kinetin riboside-d5-treated cells using propidium iodide (PI) staining followed by flow cytometry.

Materials:

• Harvested cells (from Protocol 1)

• Cold PBS

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Fixation:

  • Wash the harvested cells once with cold PBS.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to the cell suspension to fix the cells.

  • Incubate the cells on ice or at -20°C for at least 30 minutes. Cells can be stored at -20°C for several weeks.

• Cell Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate the cells in the dark at room temperature for 30 minutes or at 37°C for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use a linear scale for the PI fluorescence channel (typically FL2 or FL3).

  • Collect data for at least 10,000 events per sample.

  • Use appropriate software to analyze the cell cycle distribution (G0/G1, S, and G2/M phases) based on the DNA content.

Protocol 3: Western Blot Analysis of Cell Cycle Regulatory Proteins

This protocol provides a method for analyzing the expression levels of key cell cycle regulatory proteins in Kinetin riboside-d5-treated cells.

Materials:

• Harvested cells (from Protocol 1)

• RIPA buffer or other suitable lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Cyclin D1, anti-Cyclin D2, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse the harvested cell pellets in RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Collect the supernatant containing the protein extracts.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation:

  • Normalize the protein concentrations of all samples.

  • Mix the protein lysates with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Analyze the band intensities using densitometry software and normalize to a loading control like β-actin.

Mandatory Visualizations

Caption: Proposed signaling pathway of Kinetin riboside-d5 in cancer cells.

Caption: General experimental workflow for cell cycle analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Kinetin Riboside-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetin (B1673648) riboside (KR), a naturally occurring cytokinin, has garnered significant interest in biomedical research for its potent anti-proliferative and pro-apoptotic activities in various cancer cell lines.[1][2][3][4][5] Its deuterated analog, Kinetin riboside-d5 (KR-d5), serves as a valuable tool in metabolic stability studies, pharmacokinetic analyses, and as an internal standard for mass spectrometry-based quantification. Accurate and reproducible experimental outcomes are contingent upon the correct preparation of stock solutions. These application notes provide detailed protocols for the preparation, storage, and application of Kinetin riboside-d5 stock solutions.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative parameters for the preparation of Kinetin riboside-d5 stock solutions.

Parameter	Value/Recommendation	Source(s)
Solvents	DMSO (Dimethyl sulfoxide), Methanol	[6]
Dilute aqueous HCl or NaOH	[7][8]
Typical Stock Concentration	1 mg/mL to 10 mg/mL (or ~3-30 mM)	[9][10]
Storage of Stock Solution	-20°C for long-term storage (up to 1 year)	[8][11]
-80°C for extended long-term storage (up to 2 years)	[11]
Working Concentration	Typically in the low micromolar (µM) range (e.g., 2.5 µM)	[1][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Kinetin Riboside-d5 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of Kinetin riboside-d5 in DMSO.

Materials:

• Kinetin riboside-d5 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Pre-weighing Calculation: Determine the required mass of Kinetin riboside-d5. The molecular weight of Kinetin riboside is approximately 347.33 g/mol [12]; the d5 variant will have a slightly higher molecular weight. Always refer to the manufacturer's certificate of analysis for the exact molecular weight.

  • Calculation Example (assuming MW = 352.36 g/mol for d5 variant):

    • Mass (mg) = 10 mmol/L * 1 L * 352.36 g/mol = 3523.6 mg for 1 L

    • For 1 mL of a 10 mM stock: 3.52 mg

• Weighing: Carefully weigh the calculated amount of Kinetin riboside-d5 powder and place it into a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube. For example, to prepare a 10 mM solution with 3.52 mg of powder, add 1 mL of DMSO.

• Mixing: Vortex the solution until the Kinetin riboside-d5 is completely dissolved. Gentle warming in a water bath (37°C) may aid in dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[8][11]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the stock solution to a final working concentration for use in cell culture experiments.

Materials:

• 10 mM Kinetin riboside-d5 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile serological pipettes and pipette tips

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM Kinetin riboside-d5 stock solution at room temperature.

• Serial Dilution (Example for a 10 µM working solution):

  • Perform an initial dilution of the 10 mM stock solution in cell culture medium. For example, add 1 µL of the 10 mM stock to 999 µL of medium to obtain a 10 µM intermediate solution.

  • Further dilute this intermediate solution to achieve the final desired working concentration in your cell culture vessel. For instance, to treat cells in a 6-well plate with a final volume of 2 mL per well and a final concentration of 2.5 µM, add 500 µL of the 10 µM intermediate solution to 1.5 mL of fresh medium in each well.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of the solvent (e.g., DMSO) as the treated samples.

Visualizations

Caption: A step-by-step workflow for the preparation of Kinetin riboside-d5 stock solutions.

Caption: A generalized workflow for the application of Kinetin riboside-d5 in cell culture experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The experimental chemotherapeutic N6-furfuryladenosine (kinetin-riboside) induces rapid ATP depletion, genotoxic stress, and CDKN1A(p21) upregulation in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bioaustralis.com [bioaustralis.com]
• 7. Kinetin | C10H9N5O | CID 3830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. phytotechlab.com [phytotechlab.com]
• 9. phytotechlab.com [phytotechlab.com]
• 10. Kinetin stock solution kit 10mL (1mg/ml) [micro-science.co.uk]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Kinetin riboside | C15H17N5O5 | CID 20345 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Kinetin Riboside-d5 in Cytokinin Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetin (B1673648) riboside, a synthetic cytokinin, plays a significant role in understanding the complex metabolic and signaling pathways of cytokinins in plants. The use of stable isotope-labeled Kinetin riboside-d5 provides a powerful tool for researchers to trace its metabolic fate, quantify endogenous cytokinin levels, and elucidate the intricate network of interactions that govern plant growth and development. This document provides detailed application notes and experimental protocols for the effective use of Kinetin riboside-d5 in metabolic studies.

Cytokinins are a class of phytohormones that regulate a wide array of physiological and developmental processes in plants, including cell division, shoot initiation, and leaf senescence.[1][2] The study of cytokinin metabolism and signaling is crucial for developing strategies to improve crop yield and stress tolerance. Stable isotope-labeled internal standards are indispensable for accurate quantification of these low-abundance hormones by mass spectrometry.[3]

Applications of Kinetin Riboside-d5

• Metabolic Fate and Pathway Elucidation: Kinetin riboside-d5 serves as an excellent tracer to study the conversion of cytokinin ribosides to their active free-base forms and their subsequent conjugation or degradation.

• Quantitative Analysis: As an internal standard in mass spectrometry-based quantification, Kinetin riboside-d5 allows for the precise and accurate measurement of endogenous kinetin riboside and related cytokinin species in plant tissues.[4][5]

• Signaling Pathway Studies: By tracing the uptake and metabolism of labeled kinetin riboside, researchers can investigate its role in activating the cytokinin signaling cascade.

Cytokinin Signaling Pathway

The canonical cytokinin signaling pathway in plants is a multi-step phosphorelay system, similar to two-component systems in bacteria.[1][6][7] The process begins with the binding of a cytokinin to a histidine kinase receptor in the cell membrane.[7][8] This binding event triggers a series of phosphorylation events, culminating in the activation of transcription factors in the nucleus that regulate the expression of cytokinin-responsive genes.[1][6]

Caption: The two-component cytokinin signaling pathway.

Cytokinin Metabolic Pathways

Cytokinin metabolism involves biosynthesis, activation, inactivation through conjugation, and irreversible degradation.[9][10] The active forms are free bases, which can be reversibly converted to ribosides and nucleotides.[2] Glucosylation at different positions leads to inactive forms, some of which can be reactivated.[10] Kinetin riboside-d5 can be used to trace these conversions.

Caption: Simplified metabolic fate of Kinetin Riboside-d5.

Experimental Protocols

Protocol 1: Quantification of Endogenous Cytokinins using Kinetin Riboside-d5 as an Internal Standard

This protocol outlines the general steps for the extraction, purification, and quantification of cytokinins from plant tissue using ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS).

Materials:

• Plant tissue (e.g., leaves, roots, callus)

• Kinetin riboside-d5 solution (of known concentration)

• Extraction buffer (e.g., modified Bieleski buffer: methanol (B129727)/water/formic acid 15:4:1 v/v/v)[11]

• Liquid nitrogen

• Solid Phase Extraction (SPE) cartridges (e.g., C18)[11][12]

• Solvents for SPE (e.g., methanol, water, acetonitrile)

• UHPLC-MS/MS system

Procedure:

• Sample Preparation and Extraction:

  • Freeze 1-5 mg of fresh plant material in liquid nitrogen and grind to a fine powder.[11]

  • To the homogenized tissue, add a known amount of Kinetin riboside-d5 internal standard.

  • Add ice-cold extraction buffer (e.g., 1 mL).[11]

  • Incubate on ice with shaking for 1 hour.

  • Centrifuge at high speed (e.g., 15,000 rpm) for 15 minutes at 4°C.

  • Collect the supernatant.

• Solid Phase Extraction (SPE) Purification:

  • Condition the C18 SPE cartridge by washing with methanol followed by water.[13]

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the cytokinins with an appropriate solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen or in a vacuum concentrator.

  • Reconstitute the dried extract in a small volume of the initial mobile phase for UHPLC-MS/MS analysis.[11]

• UHPLC-MS/MS Analysis:

  • Separate the cytokinin species using a reverse-phase C18 column with a gradient of mobile phases (e.g., water with formic acid and acetonitrile (B52724) with formic acid).

  • Detect and quantify the cytokinins using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) mode.[14][15]

  • Monitor the specific precursor-to-product ion transitions for both the endogenous compounds and the deuterium-labeled internal standard.

Experimental Workflow Diagram

Caption: General workflow for cytokinin analysis.

Data Presentation

Quantitative data from LC-MS/MS analysis should be presented clearly for comparison. The following table provides an example of typical parameters and reported values for cytokinin analysis.

Parameter	Kinetin	Kinetin Riboside	Reference
Precursor Ion ([M+H]⁺)	m/z 216	m/z 348	[14][15]
Product Ion	m/z 148	m/z 216	[14][15]
Limit of Detection (LOD)	0.02 µM	0.005 µM	[12]
Linearity (r²)	> 0.993	> 0.993	[16]
Recovery (%)	Not specified	Not specified
Retention Time Reproducibility (RSD%)	0.12%	0.18%	[16]

Note: The precursor and product ions for Kinetin riboside-d5 will be shifted by +5 Da compared to the unlabeled compound. The exact mass transitions should be optimized for the specific instrument used.

Conclusion

Kinetin riboside-d5 is a vital tool for researchers studying cytokinin metabolism and signaling. Its use as an internal standard in UHPLC-MS/MS analysis enables accurate and precise quantification of endogenous cytokinins, while its role as a metabolic tracer allows for the detailed investigation of cytokinin conversion and degradation pathways. The protocols and information provided herein offer a solid foundation for the successful application of Kinetin riboside-d5 in plant science and related fields.

References

• 1. youtube.com [youtube.com]
• 2. Cytokinin: From autoclaved DNA to two-component signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of cytokinins by mass spectrometry based on stable isotope dilution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous quantitation of cytokinin bases and their glycoconjugates with stable isotope labelling ultrahigh performance liquid chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytokinin Signaling [kieber.weebly.com]
• 7. thebiologyislove.com [thebiologyislove.com]
• 8. researchgate.net [researchgate.net]
• 9. Spatially distributed cytokinins: Metabolism, signaling, and transport - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytokinin Translocation to, and Biosynthesis and Metabolism within, Cereal and Legume Seeds: Looking Back to Inform the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. dr-martins.com [dr-martins.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Administration of Kinetin Riboside-d5 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo dosing and administration of Kinetin (B1673648) Riboside, a compound of interest for its anti-cancer and neuroprotective properties. While specific in vivo therapeutic or toxicological data for Kinetin Riboside-d5 is not available in the current literature, this document extrapolates from studies on Kinetin and Kinetin Riboside to provide guidance. Kinetin Riboside-d5 is most likely utilized as an internal standard for pharmacokinetic studies due to its isotopic labeling. Therefore, its direct in vivo administration for therapeutic evaluation would be unconventional, but the protocols for its non-labeled counterpart, Kinetin Riboside, are detailed below.

Quantitative Data Summary

The following tables summarize the in vivo dosing and effects of Kinetin and Kinetin Riboside in various animal models as reported in the literature.

Table 1: In Vivo Dosing and Toxicity of Kinetin

Animal Model	Compound	Dose	Route of Administration	Duration	Observed Effects
Albino Rats	Kinetin	0.25, 0.5, 1 mg/kg	Not Specified	14 days (acute)	Doses below 1 mg/kg showed no adverse effects on serum glucose, ALT, or AST. A dose of 0.5 mg/kg led to increased creatinine (B1669602) levels.[1]
Albino Rats	Kinetin	5 mg/kg	Not Specified	14 days (acute)	Mild degeneration in renal glomeruli and tubules, and a few degenerated hepatocytes were observed.[1]
Mice	Kinetin	4.17 mg/kg	Intraperitoneal	Not Specified	No toxicity observed; visible improvement in neurological conditions in a Huntington's disease model.[1]
Mice	Kinetin	6.53 mg/kg	Oral	Not Specified	No toxicity observed; visible improvement in neurological conditions in a Huntington's disease model.[1]

Table 2: In Vivo Dosing and Efficacy of Kinetin Riboside (KR)

Animal Model	Compound	Dose	Route of Administration	Efficacy/Toxicity
Mice (P388 Leukemia)	Kinetin Riboside	25 mg/kg	Not Specified	Toxic, with no effect on tumor growth.[2]
Mice (Melanoma)	Kinetin Riboside	Not Specified	Not Specified	Dramatically suppressed tumor growth.[3]
Mice (Myeloma Xenograft)	Kinetin Riboside	Not Specified	Not Specified	Inhibited myeloma growth.[4]

Experimental Protocols

The following are generalized protocols for the preparation and administration of a test compound like Kinetin Riboside to animal models, based on common laboratory practices.

Protocol 1: Preparation of Kinetin Riboside Solution for In Vivo Administration

Materials:

• Kinetin Riboside (or Kinetin Riboside-d5)

• Sterile vehicle (e.g., phosphate-buffered saline (PBS), dimethyl sulfoxide (B87167) (DMSO), or a specific formulation buffer)

• Sterile vials

• Vortex mixer

• Sonicator (optional)

• Sterile filters (0.22 µm)

• Syringes and needles

Procedure:

• Determine the required concentration: Based on the desired dose (mg/kg) and the average weight of the animals, calculate the required concentration of the Kinetin Riboside solution.

• Weigh the compound: Accurately weigh the required amount of Kinetin Riboside powder in a sterile environment.

• Dissolve in vehicle: Add the appropriate volume of the sterile vehicle to the powder. If using DMSO, dissolve the compound in a small volume of DMSO first and then dilute with PBS or saline to the final concentration. Ensure the final DMSO concentration is non-toxic to the animals (typically <5-10% of the total volume).

• Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use a sonicator to aid dissolution.

• Sterile filter: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a sterile vial to ensure sterility for administration.

• Storage: Store the prepared solution appropriately (e.g., at 4°C or -20°C) and protect it from light if the compound is light-sensitive.

Protocol 2: Administration of Kinetin Riboside to Rodent Models

Materials:

• Prepared Kinetin Riboside solution

• Appropriately sized syringes and needles (e.g., 25-27 gauge for intraperitoneal injection in mice)

• Animal scale

• Animal restraints (if necessary)

• 70% ethanol (B145695) for disinfection

Procedure:

• Animal Preparation:

  • Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

  • Weigh each animal on the day of dosing to calculate the exact volume of the solution to be administered.

• Administration Routes:

  • Intraperitoneal (IP) Injection:

    • Restrain the mouse or rat securely.

    • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

    • Wipe the injection site with 70% ethanol.

    • Insert the needle at a 15-30 degree angle and inject the calculated volume of the Kinetin Riboside solution.

  • Oral Gavage (PO):

    • Use a proper-sized, ball-tipped gavage needle.

    • Measure the distance from the tip of the animal's nose to the last rib to determine the correct insertion depth.

    • Gently insert the gavage needle into the esophagus and administer the solution directly into the stomach.

  • Subcutaneous (SC) Injection:

    • Pinch a fold of skin on the back of the animal, between the shoulder blades.

    • Insert the needle into the "tent" of the skin and inject the solution.

• Post-administration Monitoring:

  • Monitor the animals regularly for any signs of toxicity, such as changes in weight, behavior, or physical appearance.

  • Follow the approved animal care and use protocol for the duration of the study.

Signaling Pathways and Mechanisms of Action

Kinetin Riboside has been shown to induce apoptosis in cancer cells through the intrinsic mitochondrial pathway. It also affects cell cycle regulation.

Caption: Kinetin Riboside induced apoptosis pathway.

Kinetin Riboside also impacts the cell cycle by repressing the expression of key cyclins.

Caption: Kinetin Riboside's effect on cell cycle regulators.

Experimental Workflow

A typical in vivo study to evaluate the efficacy of Kinetin Riboside would follow the workflow below.

Caption: General workflow for an in vivo efficacy study.

References

• 1. Modulatory and Toxicological Perspectives on the Effects of the Small Molecule Kinetin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxic effects of kinetin riboside on mouse, human and plant tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Kinetin Riboside-d5 in Plant Tissues: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kinetin riboside, a cytokinin, plays a crucial role in the regulation of plant growth and development, influencing processes such as cell division, differentiation, and senescence.[1] The accurate quantification of cytokinins is essential for understanding their physiological functions. This application note provides a detailed protocol for the quantitative analysis of Kinetin riboside-d5 in plant tissues using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The use of a deuterated internal standard, Kinetin riboside-d5, is critical for achieving high accuracy and precision by correcting for matrix effects and variations in extraction efficiency and instrument response.

Data Presentation: Quantitative Levels of Cytokinin Ribosides in Plant Tissues

The endogenous levels of cytokinin ribosides can vary significantly depending on the plant species, tissue type, and developmental stage. The following tables summarize representative concentrations of major cytokinin ribosides in various plant tissues, providing a reference for expected abundance. Data is compiled from multiple studies and presented in pmol/g fresh weight (FW).

Table 1: Endogenous Levels of Cytokinin Ribosides in Model Plant Species

Plant Species	Tissue	trans-Zeatin riboside (tZR) (pmol/g FW)	Isopentenyladenosine (iPR) (pmol/g FW)
Arabidopsis thaliana	Rosette Leaves	0.5 - 2.0	0.1 - 0.5
Roots	1.0 - 5.0	0.2 - 1.0
Oryza sativa (Rice)	Leaves	2.0 - 10.0	0.5 - 2.0
Roots	5.0 - 20.0	1.0 - 5.0

Table 2: Endogenous Levels of Cytokinin Ribosides in Crop Species

Plant Species	Tissue	trans-Zeatin riboside (tZR) (pmol/g FW)	Isopentenyladenosine (iPR) (pmol/g FW)
Zea mays (Maize)	Leaves	1.0 - 8.0	0.3 - 1.5
Roots	3.0 - 15.0	0.8 - 4.0
Solanum lycopersicum (Tomato)	Leaves	0.8 - 4.0	0.2 - 1.0
Fruits (developing)	5.0 - 25.0	1.0 - 7.0

Note: These values are indicative and can vary based on experimental conditions.

Experimental Protocols

Sample Preparation and Extraction

A robust sample preparation protocol is crucial for the accurate quantification of low-abundance phytohormones like Kinetin riboside.[1]

Materials:

• Plant tissue (e.g., leaves, roots, seedlings)

• Liquid nitrogen

• Modified Bieleski solvent (methanol:formic acid:water, 15:1:4, v/v/v)[1]

• Kinetin riboside-d5 internal standard solution

• Centrifuge

• Solid-phase extraction (SPE) columns (e.g., Oasis MCX)[1]

• 1% Acetic acid

• Methanol (B129727)

• 0.35 M NH4OH in 60% (v/v) methanol

• Evaporator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

• Reconstitution solvent (e.g., 10% methanol)[1]

Procedure:

• Harvesting and Freezing: Harvest 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.[1]

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • To the powdered tissue, add 1 mL of pre-chilled modified Bieleski solvent containing a known amount of Kinetin riboside-d5 internal standard.

  • Vortex thoroughly and incubate at -20°C for 1 hour.

  • Centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Collect the supernatant.

  • Re-extract the pellet with 0.5 mL of the extraction solvent, centrifuge, and pool the supernatants.[1]

Purification by Solid-Phase Extraction (SPE)

Procedure:

• Column Conditioning: Condition an Oasis MCX SPE column by washing with 1 mL of methanol followed by 1 mL of 1% acetic acid.[1]

• Sample Loading: Dilute the pooled supernatant with 1% acetic acid to a final volume of 5 mL and load it onto the conditioned SPE column.[1]

• Washing:

  • Wash the column with 1 mL of 1% acetic acid to remove interfering substances.[1]

  • Wash the column with 1 mL of methanol.[1]

• Elution: Elute the cytokinins with 2 mL of 0.35 M NH4OH in 60% (v/v) methanol.[1]

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen or using a centrifugal vacuum concentrator.

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the reconstitution solvent.[1]

UPLC-MS/MS Analysis

Instrumentation:

• UPLC system coupled with a tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% B over a suitable time to ensure separation of cytokinin isomers.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Kinetin riboside: Precursor ion [M+H]+ m/z 348 → Product ion m/z 216.

  • Kinetin riboside-d5: The precursor ion will be [M+H]+ m/z 353. The product ion will depend on the position of the deuterium (B1214612) labels, but a common fragmentation would be the loss of the ribose moiety, resulting in a product ion of m/z 221. The exact transition should be optimized by direct infusion of the standard.

  • Kinetin: Precursor ion [M+H]+ m/z 216 → Product ion m/z 148.

• Instrument Parameters: Optimize cone voltage, collision energy, and other source parameters for maximum sensitivity for each analyte and internal standard.

Visualizations

Cytokinin Signaling Pathway

Cytokinins exert their effects through a two-component signaling pathway.

Caption: A simplified diagram of the cytokinin two-component signaling pathway.

Experimental Workflow for Kinetin Riboside-d5 Quantification

The overall workflow for the quantitative analysis of Kinetin riboside-d5 in plant tissues is a multi-step process requiring careful execution.

Caption: The experimental workflow for the quantitative analysis of Kinetin riboside-d5.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Stable Isotope Labeling Studies with Kinetin Riboside-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Kinetin (B1673648) riboside-d5 in stable isotope labeling studies for the accurate quantification of cytokinins. The protocols outlined below are intended for researchers in plant biology, agricultural science, and drug development who are investigating the roles of cytokinins in various physiological and pathological processes.

Introduction to Stable Isotope Labeling with Kinetin Riboside-d5

Stable isotope labeling, in conjunction with mass spectrometry, is a powerful analytical technique for the precise quantification of molecules in complex biological samples. The use of a stable isotope-labeled internal standard, such as Kinetin riboside-d5, is the gold standard for quantitative analysis. In this method, a known amount of the labeled standard is added to the sample at the beginning of the extraction process. This standard co-elutes with the endogenous analyte and experiences similar matrix effects and ionization suppression or enhancement. By measuring the ratio of the signal from the endogenous analyte to the labeled internal standard, accurate quantification can be achieved, correcting for variations in sample preparation and instrument response.

Kinetin riboside, a naturally occurring cytokinin, plays a significant role in various biological processes, including cell division, development, and stress responses in plants.[1] It has also been investigated for its potential therapeutic effects, including anti-cancer properties.[2][3] Accurate quantification of kinetin riboside and other cytokinins is therefore crucial for understanding their physiological functions and pharmacological potential. Kinetin riboside-d5, with five deuterium (B1214612) atoms, provides a distinct mass shift from the endogenous compound, enabling its use as an ideal internal standard for mass spectrometry-based quantification.

Applications

• Plant Physiology: Quantifying endogenous levels of kinetin riboside and other cytokinins in different plant tissues to study their role in growth, development, and response to environmental stress.

• Agriculture: Monitoring the levels of cytokinins in crops to optimize growth conditions and improve yield.

• Drug Development: Investigating the metabolism and pharmacokinetics of kinetin riboside as a potential therapeutic agent.[2]

• Metabolomics: Tracing the metabolic fate of kinetin riboside in biological systems.

Experimental Protocols

Protocol 1: Quantification of Kinetin Riboside in Plant Tissues using Stable Isotope Dilution LC-MS/MS

This protocol describes the extraction, purification, and quantification of kinetin riboside from plant tissues using Kinetin riboside-d5 as an internal standard.

1. Materials and Reagents

• Kinetin riboside-d5 (Internal Standard)

• Kinetin riboside (for calibration curve)

• Liquid Nitrogen

• Extraction Buffer: Methanol (B129727):Water:Formic Acid (15:4:1, v/v/v), pre-chilled to -20°C[4]

• Solid-Phase Extraction (SPE) Columns: Oasis MCX (Mixed-Mode Cation Exchange)[5]

• SPE Conditioning Solution: 1 M Formic Acid

• SPE Wash Solution 1: 1 M Formic Acid

• SPE Wash Solution 2: Methanol

• SPE Elution Buffer: 0.35 M NH4OH in 60% Methanol[4]

• LC-MS Grade Water with 0.1% Formic Acid (Mobile Phase A)

• LC-MS Grade Acetonitrile with 0.1% Formic Acid (Mobile Phase B)

• Plant tissue samples

2. Sample Preparation and Extraction

• Harvesting and Homogenization: Harvest 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Add 1 mL of pre-chilled extraction buffer.

• Internal Standard Spiking: Add a known amount of Kinetin riboside-d5 internal standard solution to each sample. The amount should be comparable to the expected endogenous levels of kinetin riboside.

• Incubation and Centrifugation: Vortex the tubes and incubate at -20°C for 1 hour. Centrifuge at 14,000 rpm for 20 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a new tube.

3. Solid-Phase Extraction (SPE) Purification

• Column Conditioning: Condition the Oasis MCX SPE column by passing 1 mL of methanol followed by 1 mL of 1 M Formic Acid.[4]

• Sample Loading: Load the supernatant from the extraction step onto the conditioned SPE column.

• Washing:

  • Wash the column with 1 mL of 1 M Formic Acid to remove acidic and neutral interfering compounds.[4]

  • Wash the column with 1 mL of methanol to remove hydrophobic interfering compounds.[4]

• Elution: Elute the cytokinins (including kinetin riboside and Kinetin riboside-d5) with 1 mL of 0.35 M NH4OH in 60% methanol into a clean collection tube.[4]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of the initial mobile phase conditions (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: A typical gradient would start at a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the compounds, followed by a wash and re-equilibration step. The gradient should be optimized to achieve good separation of kinetin riboside from other cytokinins and matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5-10 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: The specific precursor and product ions for kinetin riboside and Kinetin riboside-d5 need to be optimized on the specific mass spectrometer being used. Based on the fragmentation of unlabeled kinetin riboside, the following transitions can be predicted:

Compound	Precursor Ion (m/z) [M+H]+	Product Ion (m/z)	Collision Energy (eV)
Kinetin Riboside	348.1	216.1 (Kinetin fragment)	To be optimized
Kinetin Riboside-d5	353.1	221.1 (d5-Kinetin fragment)	To be optimized
Note: The precursor ion for Kinetin riboside-d5 is calculated as the mass of the unlabeled compound (347.1 g/mol ) + 5 deuterium atoms + proton (1.008 g/mol for H). The product ion is the corresponding deuterated kinetin fragment.

5. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of unlabeled kinetin riboside and a constant concentration of Kinetin riboside-d5.

• Quantification: Generate a calibration curve by plotting the ratio of the peak area of the analyte (kinetin riboside) to the peak area of the internal standard (Kinetin riboside-d5) against the concentration of the analyte. Determine the concentration of kinetin riboside in the samples by interpolating their peak area ratios on the calibration curve.

Data Presentation

The following table summarizes quantitative data for kinetin and kinetin riboside found in coconut water, as determined by LC-MS/MS. While this study did not use Kinetin riboside-d5, it illustrates the type of quantitative data that can be obtained. The use of a d5-labeled internal standard would significantly improve the accuracy and precision of such measurements by correcting for matrix effects and sample loss during preparation.[5]

Analyte	Retention Time (min)	Linearity Range (µM)	r²	Limit of Detection (LOD) (µM)	Concentration in Coconut Water (µM)
Kinetin	8.2	0.05 - 10	>0.995	0.02	3.4 x 10⁻⁴
Kinetin Riboside	8.8	0.01 - 10	>0.993	0.005	2.9 x 10⁻⁴

Table adapted from data presented in Ge et al., 2005.[5]

Visualizations

Diagrams of Workflows and Pathways

Caption: Experimental workflow for cytokinin quantification.

Caption: Simplified cytokinin metabolism and signaling pathway.

References

• 1. An Improved in Vivo Deuterium Labeling Method for Measuring the Biosynthetic Rate of Cytokinins [mdpi.com]
• 2. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic effects of kinetin riboside on mouse, human and plant tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytokinin Analysis: Sample Preparation and Quantification [bio-protocol.org]
• 5. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting Kinetin riboside-d5 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Kinetin riboside-d5. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Kinetin riboside-d5 and what are its common applications in research?

Kinetin riboside-d5 is the deuterated form of Kinetin riboside (N6-Furfuryladenosine), a cytokinin analog. In research, it is often used as an internal standard in mass spectrometry-based studies for the accurate quantification of Kinetin riboside. Kinetin riboside itself is investigated for its potential therapeutic properties, including its role in inducing apoptosis in cancer cells and its involvement in signaling pathways related to neurodegenerative diseases.[1][2] For instance, it has been shown to inhibit the proliferation of HCT-15 cells with an IC50 of 2.5 μM.[1]

Q2: What are the recommended solvents for dissolving Kinetin riboside-d5?

Kinetin riboside-d5 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727).[3] For the non-deuterated form, Kinetin, solubility has been reported in DMSO and acetic acid.[1] Kinetin riboside has also been noted to be soluble in dimethylformamide (DMF).[4]

Q3: How should I store Kinetin riboside-d5, both as a solid and in solution?

For long-term storage, solid Kinetin riboside-d5 should be stored at -20°C. Stock solutions can also be stored at -20°C for up to one year, or at -80°C for up to two years. To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.[5]

Troubleshooting Guide

Issue: I am having trouble dissolving my Kinetin riboside-d5.

Possible Cause 1: Incorrect Solvent Ensure you are using a recommended solvent. Kinetin riboside-d5 has limited solubility in aqueous solutions but is soluble in organic solvents like DMSO and methanol.

Solution:

• Use DMSO or methanol to prepare your stock solution.

• For Kinetin, the non-deuterated form, solubility is reported to be as high as 40 mg/mL in DMSO.[1] The solubility of Kinetin riboside-d5 is expected to be similar.

Possible Cause 2: Insufficient Sonication The compound may require energy to fully dissolve, especially at higher concentrations.

Solution:

• Use an ultrasonic bath to aid in the dissolution process. One supplier notes that for Kinetin, achieving a concentration of 33.33 mg/mL in DMSO requires sonication.[6]

Possible Cause 3: Low Temperature Solubility can be temperature-dependent.

Solution:

• Gently warm the solution to 37°C to aid dissolution. However, be cautious with prolonged heating as it may degrade the compound.

Issue: My Kinetin riboside-d5 precipitates when I add it to my aqueous cell culture medium.

Possible Cause: Poor Aqueous Solubility Kinetin riboside-d5 is poorly soluble in water. When a concentrated stock solution in an organic solvent is diluted into an aqueous medium, the compound can precipitate out.

Solution:

• Decrease the final concentration: The final concentration of Kinetin riboside-d5 in your experiment may be too high. Try a lower final concentration.

• Increase the percentage of organic solvent: If your experimental system allows, a small percentage of the organic solvent from the stock solution can help maintain solubility. However, be mindful that high concentrations of solvents like DMSO can be toxic to cells.

• Use a surfactant or co-solvent: In some cases, a biocompatible surfactant or co-solvent can help to maintain the solubility of hydrophobic compounds in aqueous solutions.

• Prepare a fresh dilution for each experiment: Do not store diluted solutions in aqueous media for extended periods, as precipitation can occur over time.

Quantitative Solubility Data

The following table summarizes the available solubility data for Kinetin and Kinetin riboside. The solubility of Kinetin riboside-d5 is expected to be very similar to its non-deuterated counterpart.

Compound	Solvent	Concentration	Notes
Kinetin	DMSO	33.33 mg/mL	Requires sonication.[6]
Kinetin	DMSO	40 mg/mL
Kinetin	Acetic Acid	50 mg/mL
Kinetin riboside	DMF	1 mg/mL

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Kinetin riboside-d5 in DMSO

Materials:

• Kinetin riboside-d5 (Molecular Weight: ~352.35 g/mol , assuming d5 substitution on the furfuryl group)

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath

Procedure:

• Weigh the Kinetin riboside-d5: Accurately weigh out a desired amount of Kinetin riboside-d5 powder (e.g., 3.52 mg) in a sterile microcentrifuge tube.

• Add DMSO: Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration. For 3.52 mg of Kinetin riboside-d5, this would be 1 mL of DMSO.

• Dissolve the compound:

  • Vortex the tube vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Visualizations

Signaling Pathway of Kinetin Riboside in Cancer Cells

Caption: Kinetin riboside's mechanism in cancer cells.

Experimental Workflow for Assessing Kinetin Riboside-d5 Solubility

Caption: Workflow for dissolving Kinetin riboside-d5.

References

• 1. Kinetin = 99.0 HPLC 525-79-1 [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Optimizing Kinetin riboside-d5 concentration for apoptosis induction

Welcome to the technical support center for Kinetin (B1673648) Riboside-d5. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of Kinetin Riboside-d5 for apoptosis induction experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Kinetin Riboside-d5 in inducing apoptosis?

A1: Kinetin Riboside (KR), a cytokinin analog, primarily induces apoptosis through the intrinsic mitochondrial pathway.[1][2] Key events include the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytosol.[1][2] This triggers the activation of caspase-9 and subsequently caspase-3, culminating in the execution phase of apoptosis.[1][2] The process also involves the modulation of Bcl-2 family proteins, specifically the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of pro-apoptotic proteins like Bad and Bax.[1][2] In some cancer cell lines, such as colorectal cancer, Kinetin Riboside has also been shown to promote the degradation of β-catenin, contributing to its anti-cancer effects.[3][4]

Q2: Is Kinetin Riboside-d5 selective for cancer cells?

A2: Yes, studies have shown that Kinetin Riboside preferentially induces apoptosis in various cancer cell lines, including HeLa and B16F-10 melanoma cells, while showing significantly less effect on normal cells like human and bovine fibroblasts under similar conditions.[1][5] However, at higher concentrations, some effects on the proliferation of normal cells have been observed, indicating that the selectivity is dose-dependent.[2]

Q3: What is the optimal concentration of Kinetin Riboside-d5 to induce apoptosis?

A3: The optimal concentration is highly dependent on the cell line being used and the desired experimental endpoint. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific model. See the data summary tables below for concentrations reported in the literature for various cell lines.

Q4: How should I dissolve and store Kinetin Riboside-d5?

A4: Kinetin Riboside-d5 is typically dissolved in a solvent like DMSO to create a stock solution. For long-term storage, it is advisable to store the stock solution at -20°C or -80°C. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No significant apoptosis observed.	Sub-optimal Concentration: The concentration of Kinetin Riboside-d5 may be too low for the specific cell line.	Perform a dose-response experiment (e.g., 1 µM to 20 µM) to determine the IC50 value for your cells. Refer to Table 1 for guidance.
Insufficient Incubation Time: The treatment duration may not be long enough for the apoptotic cascade to be initiated and detected.	Conduct a time-course experiment (e.g., 12, 24, 48, 72 hours) to identify the optimal treatment duration.
Cell Line Resistance: The cell line may be resistant to Kinetin Riboside-d5-induced apoptosis.	Consider using a different cell line known to be sensitive or investigate the expression levels of key apoptotic proteins (Bcl-2 family) in your cells.
High levels of necrosis instead of apoptosis.	Excessively High Concentration: The concentration used may be too high, leading to acute toxicity and necrosis.	Reduce the concentration of Kinetin Riboside-d5. Use Annexin V/PI staining to differentiate between apoptotic and necrotic cell populations.
Inconsistent results between experiments.	Reagent Instability: Improper storage and handling of the Kinetin Riboside-d5 stock solution can lead to degradation.	Aliquot the stock solution and avoid repeated freeze-thaw cycles. Protect from light.
Cell Culture Variability: Variations in cell passage number, confluency, or overall health can affect experimental outcomes.	Use cells within a consistent passage number range and ensure they are in the logarithmic growth phase at the time of treatment.
Difficulty dissolving the compound.	Incorrect Solvent: The chosen solvent may not be appropriate for dissolving Kinetin Riboside-d5.	Use a recommended solvent such as DMSO. Gentle warming and vortexing can aid in dissolution.

Data Presentation

Table 1: Effective Concentrations of Kinetin Riboside for Apoptosis Induction

Cell Line	Cancer Type	Concentration	Incubation Time	Effect	Reference
HCT-15	Colon Cancer	2.5 µM	96 hours	IC50; Inhibition of proliferation	[6][7][8]
HeLa	Cervical Cancer	4.5 µM	24 hours	Increased Annexin V-positive cells to 55%	[5][9]
HeLa	Cervical Cancer	4.5 µM & 9 µM	24 hours	Cytochrome c release, Caspase-3 cleavage	[5]
HeLa	Cervical Cancer	5, 10, 20 µM	48 hours	Concentration-dependent decrease in cell viability	[5]
SW480	Colorectal Cancer	Not specified	Not specified	Increase in apoptotic cells from 8.70% to 16.85%	[4]
HCT116	Colorectal Cancer	Not specified	Not specified	Increase in apoptotic cells from 4.55% to 28.25%	[4]
H929 & U266	Multiple Myeloma	10 µM	4 hours	Suppression of cyclin D1/D2 expression	[10]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 2 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with a range of Kinetin Riboside-d5 concentrations (e.g., 1, 2.5, 5, 10, 20 µM) for the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Detection using Annexin V-FITC/Propidium Iodide (PI) Staining

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of Kinetin Riboside-d5 for the determined optimal time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer and analyze the cells immediately by flow cytometry.

Visualizations

Signaling Pathways

Caption: Kinetin Riboside-d5 induced apoptosis signaling pathway.

Experimental Workflow

Caption: General workflow for an apoptosis induction experiment.

References

• 1. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Antiproliferative activity of kinetin riboside on HCT-15 colon cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Kinetin riboside-d5 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Kinetin (B1673648) riboside-d5 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Kinetin riboside-d5 degradation in solution?

A1: The primary degradation pathway for Kinetin riboside-d5 in aqueous solutions is the hydrolysis of the N-glycosidic bond that connects the kinetin base to the ribose sugar. This is a common degradation route for many nucleoside analogs.[1][2] The rate of this hydrolysis can be influenced by several factors, including pH, temperature, and the presence of certain enzymes.

Q2: What are the recommended storage conditions for Kinetin riboside-d5 solutions to minimize degradation?

A2: To ensure the long-term stability of Kinetin riboside-d5 solutions, it is recommended to store them under the following conditions:

• Temperature: For long-term storage, solutions should be aliquoted and stored at -80°C to minimize freeze-thaw cycles. For short-term storage, -20°C is acceptable.[3]

• Light: Protect solutions from light by using amber vials or storing them in the dark to prevent potential photodegradation.[3]

• pH: While specific data for Kinetin riboside-d5 is limited, studies on similar nucleosides suggest that neutral to slightly acidic pH conditions are generally more favorable for stability than alkaline conditions, which can promote base-catalyzed hydrolysis.[4]

Q3: Can I autoclave solutions containing Kinetin riboside-d5?

A3: Based on studies of the parent compound, kinetin, and other adenine-based cytokinins, Kinetin riboside is likely to be stable during a standard autoclave cycle (121°C, 110 kPa for 30 min) when dissolved in a slightly alkaline solution like 0.05 N KOH.[5] However, it is always best practice to filter-sterilize solutions of sensitive compounds if possible.

Q4: How can I detect degradation of my Kinetin riboside-d5 solution?

A4: Degradation can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2][6][7] These methods can separate the intact Kinetin riboside-d5 from its degradation products, primarily kinetin-d5 and ribose. A decrease in the peak area of the parent compound and the appearance of new peaks corresponding to the degradation products are indicative of instability.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Kinetin riboside-d5 solutions.

Problem	Possible Cause	Recommended Solution
Inconsistent or lower-than-expected biological activity in assays.	Degradation of Kinetin riboside-d5 in the stock solution or assay medium.	1. Verify Stock Solution Integrity: Analyze an aliquot of your stock solution by HPLC or LC-MS to confirm the concentration and purity of Kinetin riboside-d5. 2. Assess Stability in Assay Medium: Perform a time-course experiment by incubating Kinetin riboside-d5 in your specific assay medium under the experimental conditions (e.g., 37°C, 5% CO₂) and analyze samples at different time points to check for degradation.[3] 3. Prepare Fresh Solutions: If degradation is suspected, prepare fresh working solutions from a solid stock for each experiment.
Appearance of extra peaks in chromatograms (HPLC/LC-MS).	Chemical degradation of Kinetin riboside-d5.	1. Identify Degradation Products: Use LC-MS/MS to identify the mass of the unexpected peaks. The primary degradation product is expected to be kinetin-d5. 2. Review Storage and Handling: Ensure that stock solutions are stored at the recommended temperature, protected from light, and that the pH of the solution is appropriate. Avoid repeated freeze-thaw cycles.
Precipitation observed in the solution upon thawing or during storage.	Poor solubility or crystallization of the compound.	1. Confirm Solvent and Concentration: Ensure the solvent used is appropriate for Kinetin riboside-d5 and that the concentration does not exceed its solubility limit at the storage temperature. 2. Gentle Warming and Sonication: If precipitation occurs upon thawing, gently warm the solution and sonicate to redissolve the compound completely before use. Visually inspect for complete dissolution.

Experimental Protocols

Protocol for Stability Testing of Kinetin Riboside-d5 in Solution

This protocol outlines a general method for assessing the stability of Kinetin riboside-d5 under various conditions using HPLC.

Objective: To quantify the degradation of Kinetin riboside-d5 over time at different pH values and temperatures.

Materials:

• Kinetin riboside-d5

• HPLC-grade water, acetonitrile (B52724), and methanol

• Phosphate (B84403) buffer solutions (e.g., pH 5, 7.4) and HCl/NaOH for pH adjustment

• HPLC system with a C18 column and a UV detector

• pH meter

• Incubator or water bath

Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution of Kinetin riboside-d5 in a suitable solvent (e.g., DMSO or ethanol) at a known concentration (e.g., 10 mM).

• Prepare Test Solutions: Dilute the stock solution into the different aqueous buffer solutions (e.g., pH 5 and 7.4) to a final concentration suitable for HPLC analysis (e.g., 100 µM).

• Incubation: Incubate the test solutions at the desired temperatures (e.g., room temperature, 37°C, 50°C). Protect the solutions from light.

• Time-Point Sampling: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each test solution.

• Sample Quenching (if necessary): If degradation is rapid, it may be necessary to quench the reaction by adding a solvent like cold acetonitrile to stop further degradation before analysis.

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. An example of a starting method could be a C18 column with a gradient elution of a mobile phase consisting of a phosphate buffer and methanol.[6] Monitor the absorbance at the λmax of Kinetin riboside (approximately 269 nm).

• Data Analysis: Quantify the peak area of the intact Kinetin riboside-d5 at each time point. Calculate the percentage of the compound remaining relative to the initial time point (t=0). The degradation kinetics can be determined by plotting the percentage remaining against time.

Visualizations

Caption: Potential degradation pathway of Kinetin riboside-d5.

Caption: Experimental workflow for stability testing.

References

• 1. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability study of selected adenosine nucleosides using LC and LC/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B₃nutritional supplement | Food & Nutrition Research [foodandnutritionresearch.net]
• 5. Stability of adenine-based cytokinins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Kinetin Riboside-d5 by LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the analysis of Kinetin (B1673648) riboside-d5 by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments, presented in a question-and-answer format.

Issue 1: Poor Reproducibility and Inaccurate Quantification

Question: My quantitative results for Kinetin riboside-d5 are inconsistent across different sample preparations of the same biological matrix. What could be the cause?

Answer: Poor reproducibility is a hallmark of uncharacterized or poorly compensated matrix effects. Matrix effects refer to the alteration of ionization efficiency of a target analyte, like Kinetin riboside-d5, due to co-eluting components from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy and precision of quantification.

Troubleshooting Steps:

• Evaluate Matrix Effects: The first step is to determine the extent of matrix effects in your assay. This can be achieved by performing a post-extraction spike experiment. A significant difference in the signal response of Kinetin riboside-d5 in a neat solution versus a post-spiked matrix extract indicates the presence of matrix effects.[2]

• Optimize Sample Preparation: If significant matrix effects are observed, your sample preparation method may need refinement. The goal is to remove interfering matrix components while maintaining high recovery of Kinetin riboside-d5. Techniques to consider include:

  • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples. For cytokinins like Kinetin riboside, Oasis MCX (Mixed-Mode Cation Exchange) SPE columns are often effective.[3][4]

  • Liquid-Liquid Extraction (LLE): LLE can also be employed to partition Kinetin riboside-d5 away from interfering matrix components.

  • Protein Precipitation (PPT): While a simpler method, PPT is often less effective at removing phospholipids (B1166683) and other matrix components that can cause significant ion suppression.

• Chromatographic Separation: Enhance the chromatographic separation of Kinetin riboside-d5 from co-eluting matrix components. This can be achieved by:

  • Modifying the mobile phase gradient.

  • Changing the analytical column to one with a different stationary phase chemistry.

  • Adjusting the flow rate.

• Use of a Stable Isotope-Labeled Internal Standard: Kinetin riboside-d5 is a stable isotope-labeled internal standard (SIL-IS). In theory, it should co-elute with the endogenous (unlabeled) Kinetin riboside and experience the same degree of matrix effects, thus providing accurate correction. However, issues can still arise.

Issue 2: Inconsistent Internal Standard (Kinetin riboside-d5) Response

Question: The peak area of my Kinetin riboside-d5 internal standard is highly variable between samples, leading to inaccurate results. Why is this happening?

Answer: While SIL-IS are the gold standard for correcting matrix effects, they are not infallible. Several factors can lead to inconsistent internal standard response:

• Differential Matrix Effects: The "isotope effect" can cause a slight chromatographic shift between the deuterated internal standard (Kinetin riboside-d5) and the native analyte. If this shift causes them to elute in regions with different levels of ion suppression, the correction will be inaccurate.

• Variability in Matrix Composition: Different lots of biological matrices (e.g., plasma from different individuals) can have varying compositions, leading to different degrees of matrix effects.

• Sample Preparation Inconsistencies: Inconsistent extraction recovery of the internal standard can lead to variable peak areas.

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms to ensure that Kinetin riboside-d5 and the native Kinetin riboside are co-eluting as closely as possible.

• Evaluate Matrix Variability: Perform the matrix effect experiment using multiple lots of your biological matrix to assess inter-lot variability.

• Optimize and Standardize Sample Preparation: Ensure your sample preparation method is robust and consistently applied to all samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1] This can lead to a decrease in signal intensity (ion suppression) or an increase in signal intensity (ion enhancement), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.

Q2: What are the common causes of matrix effects?

A2: Matrix effects are caused by a variety of endogenous and exogenous substances present in biological samples. Common culprits include salts, phospholipids, proteins, and other small molecules that are not removed during sample preparation.[5]

Q3: How can I quantitatively assess matrix effects for Kinetin riboside-d5?

A3: The most common method is the post-extraction addition technique. This involves comparing the peak area of Kinetin riboside-d5 in a neat solution (solvent) to its peak area when spiked into a blank matrix extract (a sample that has gone through the entire sample preparation procedure without the analyte). The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solution) * 100

A value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Q4: Can using Kinetin riboside-d5 as an internal standard completely eliminate matrix effect issues?

A4: While highly effective, a deuterated internal standard like Kinetin riboside-d5 may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the internal standard. If this separation leads to elution in regions with different degrees of ion suppression, it can result in inaccurate quantification.

Quantitative Data on Matrix Effects

The extent of matrix effects can vary significantly depending on the analyte, the biological matrix, and the sample preparation method used. The following table provides a summary of hypothetical, yet representative, quantitative data for matrix effects on Kinetin riboside-d5 in common biological matrices.

Biological Matrix	Sample Preparation Method	Analyte Concentration	Matrix Effect (%)	Interpretation
Human Plasma	Protein Precipitation (Acetonitrile)	Low QC	65%	Significant Ion Suppression
High QC	72%	Significant Ion Suppression
Human Plasma	Solid-Phase Extraction (SPE)	Low QC	92%	Minimal Ion Suppression
High QC	95%	Minimal Ion Suppression
Human Urine	Dilute and Shoot	Low QC	55%	Severe Ion Suppression
High QC	60%	Severe Ion Suppression
Human Urine	Solid-Phase Extraction (SPE)	Low QC	88%	Minor Ion Suppression
High QC	91%	Minor Ion Suppression
Plant Extract (Arabidopsis)	QuEChERS	Low QC	78%	Moderate Ion Suppression
High QC	85%	Moderate Ion Suppression
Plant Extract (Arabidopsis)	Solid-Phase Extraction (SPE)	Low QC	94%	Minimal Ion Suppression
High QC	97%	Minimal Ion Suppression

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects for Kinetin riboside-d5

Objective: To quantitatively determine the extent of ion suppression or enhancement for Kinetin riboside-d5 in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., human plasma, plant extract)

• Kinetin riboside-d5 standard solution

• LC-MS/MS system

• Appropriate solvents and reagents for sample preparation and LC-MS/MS analysis

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Kinetin riboside-d5 into the reconstitution solvent at two concentration levels (e.g., Low QC and High QC).

  • Set B (Post-Extraction Spike): Extract at least six different lots of the blank biological matrix using your established sample preparation method. After the final extraction step, spike Kinetin riboside-d5 into the extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike Kinetin riboside-d5 into the blank biological matrix before the extraction process at the same concentrations as Set A. (This set is used to determine recovery, not directly for matrix effect calculation, but is often performed concurrently).

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

Protocol 2: Sample Preparation of Plant Tissue for Cytokinin Analysis (including Kinetin riboside)

This protocol is a general guideline and should be optimized for your specific plant matrix.[6]

• Homogenization and Extraction: a. Freeze approximately 100 mg of plant tissue in liquid nitrogen and grind to a fine powder. b. Add 1 mL of a pre-chilled (-20°C) modified Bieleski's extraction solvent (15:1:4 methanol (B129727):formic acid:water). c. Add a known amount of Kinetin riboside-d5 internal standard. d. Shake for 1 hour at 4°C. e. Centrifuge at high speed (e.g., 14,000 rpm) for 20 minutes at 4°C. f. Collect the supernatant.

• Solid-Phase Extraction (SPE) using Oasis MCX Columns: [3] a. Condition an Oasis MCX SPE column with 1 mL of methanol followed by 1 mL of water. b. Load the supernatant onto the conditioned SPE column. c. Wash the column with 1 mL of 1% acetic acid in water. d. Wash the column with 1 mL of methanol. e. Elute the cytokinins with 1 mL of 0.35 M ammonium (B1175870) hydroxide (B78521) in 60% methanol.

• Sample Concentration and Reconstitution: a. Evaporate the eluate to dryness under a stream of nitrogen. b. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

LC-MS/MS Parameters for Kinetin Riboside Analysis

The following table provides typical LC-MS/MS parameters for the analysis of Kinetin riboside. These should be optimized for your specific instrument and application.

Parameter	Value
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	[To be determined for Kinetin riboside-d5]
Product Ion (m/z)	[To be determined for Kinetin riboside-d5]
Collision Energy	[To be optimized]
Cone Voltage	[To be optimized]

Note: The specific MRM transitions (precursor and product ions) and collision energies for Kinetin riboside-d5 need to be determined by infusing a standard solution into the mass spectrometer.

Visualizations

Caption: Experimental workflow for Kinetin riboside-d5 analysis.

Caption: Troubleshooting logic for inconsistent LC-MS/MS results.

References

• 1. Development of LC-MS/MS analysis of cyclic dipeptides and its application to tea extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. metabolomicsworkbench.org [metabolomicsworkbench.org]

Improving the recovery of Kinetin riboside-d5 from biological samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the recovery of Kinetin riboside-d5 from biological samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for extracting Kinetin riboside-d5 from biological samples?

A1: The most frequently employed and effective method for extracting Kinetin riboside-d5 and related cytokinin compounds from biological matrices is Solid-Phase Extraction (SPE). SPE helps to clean up the sample and concentrate the analyte of interest, leading to improved analytical sensitivity and accuracy.[1][2]

Q2: Which SPE sorbents are recommended for Kinetin riboside-d5 extraction?

A2: For the extraction of Kinetin riboside and similar compounds, reversed-phase sorbents like C18 are commonly used.[1][2] For further purification, especially from complex matrices, mixed-mode SPE columns such as Oasis MCX (Mixed-Mode Cation Exchange) can be employed to remove interfering substances.[1][2]

Q3: What analytical technique is best suited for the quantification of Kinetin riboside-d5?

A3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of Kinetin riboside-d5.[1][2][3][4] The use of Selected Reaction Monitoring (SRM) mode enhances specificity by monitoring a specific precursor-to-product ion transition. For Kinetin riboside, the characteristic transition is m/z 348 → 216.[2][3]

Q4: What are the typical LC-MS/MS parameters for Kinetin riboside-d5 analysis?

A4: While specific parameters should be optimized for your instrument, here are some typical starting points based on published methods:

Parameter	Typical Value
Precursor Ion (m/z)	348
Product Ion (m/z)	216
Ionization Mode	Positive Electrospray Ionization (ESI+)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol (B129727) with 0.1% Formic Acid
Column	C18 reversed-phase column

This data is compiled from multiple sources.[2][3][5]

Troubleshooting Guides

Low Recovery of Kinetin riboside-d5

Problem: I am experiencing low recovery of Kinetin riboside-d5 after sample preparation.

Possible Causes & Solutions:

• Inefficient Protein Precipitation: Proteins in biological samples can interfere with the extraction process.

  • Solution: Implement a protein precipitation step prior to SPE. Common and effective protein precipitation agents include acetonitrile, trichloroacetic acid (TCA), and zinc sulfate.[6] The choice of precipitant can affect the ionization of the analyte, so it's important to test which works best for your specific application.[6]

• Suboptimal SPE Protocol: The SPE procedure may not be optimized for your specific sample matrix and analyte.

  • Solution: Optimize the SPE protocol by testing different sorbents, adjusting the pH of the sample and wash solutions, and using the appropriate elution solvent. The pH can significantly influence the retention of compounds on the SPE sorbent. For analytes like Kinetin riboside, a slightly acidic pH may be beneficial for retention on reversed-phase sorbents.

• Analyte Degradation: Kinetin riboside-d5 may be degrading during sample processing.

  • Solution: Ensure that samples are kept cold during all processing steps and avoid prolonged exposure to harsh pH conditions or high temperatures. Store samples at -80°C if not analyzed immediately.

High Matrix Effects in LC-MS/MS Analysis

Problem: I am observing significant ion suppression or enhancement for Kinetin riboside-d5 in my LC-MS/MS analysis.

Possible Causes & Solutions:

• Co-elution of Interfering Substances: Components of the biological matrix can co-elute with Kinetin riboside-d5 and affect its ionization.

  • Solution 1: Improve Sample Cleanup. Enhance your sample preparation protocol. This could involve using a more selective SPE sorbent (e.g., mixed-mode) or incorporating a liquid-liquid extraction (LLE) step after protein precipitation.

  • Solution 2: Optimize Chromatographic Separation. Adjust the LC gradient to better separate Kinetin riboside-d5 from matrix components. Using a longer column or a smaller particle size can improve resolution.

• Inefficient Removal of Phospholipids: Phospholipids are a common source of matrix effects in plasma and serum samples.

  • Solution: Use a targeted phospholipid removal product or an optimized protein precipitation method known to be effective at removing phospholipids, such as a low-temperature methanol precipitation.

Experimental Protocols

Protocol 1: Protein Precipitation using Acetonitrile

• To 100 µL of biological sample (e.g., plasma, serum), add 300 µL of ice-cold acetonitrile.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the analyte of interest.

• The supernatant can then be evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis or further purified using SPE.

Protocol 2: Solid-Phase Extraction (SPE) using a C18 Cartridge

• Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry out.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the Kinetin riboside-d5 from the cartridge with 1 mL of methanol or acetonitrile.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase.

Data Presentation

Table 1: Comparison of Protein Precipitation Methods

Precipitation Agent	Ratio (Agent:Sample)	Protein Removal Efficiency	Notes
Acetonitrile	3:1	>95%	Can be directly injected in some cases.[6]
Trichloroacetic Acid (TCA)	2:1 (10% w/v)	~92%	May require pH adjustment before injection.[6]
Zinc Sulfate	2:1 (0.1 M)	~91%	Good for removing proteins without using organic solvents.[6]

Table 2: Expected Recovery of Kinetin Riboside-d5 with Different Extraction Methods

Extraction Method	Biological Matrix	Expected Recovery (%)
Protein Precipitation (Acetonitrile)	Plasma	85 - 95%
SPE (C18) after Protein Precipitation	Plasma	>90%
SPE (Mixed-Mode) after Protein Precipitation	Urine	>85%

Note: These are typical recovery ranges and should be experimentally verified.

Visualizations

Caption: General workflow for the extraction and analysis of Kinetin riboside-d5.

Caption: Troubleshooting logic for low recovery of Kinetin riboside-d5.

References

• 1. researchgate.net [researchgate.net]
• 2. dr-martins.com [dr-martins.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Development of a sensitive LC-MS/MS assay to support human microdose study for an oral agonist of the GLP-1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Kinetin Riboside-d5 Experimental Design

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common pitfalls during experiments involving Kinetin (B1673648) riboside-d5.

Frequently Asked Questions (FAQs)

Q1: What is Kinetin riboside-d5 and what is its primary application in research?

Kinetin riboside (N6-furfuryladenosine) is a synthetic cytokinin that has been shown to induce apoptosis and inhibit proliferation in various cancer cell lines.[1][2] Kinetin riboside-d5 is a deuterated form of Kinetin riboside, commonly used as an internal standard (IS) in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS) to ensure accurate and precise measurement of the non-deuterated analyte in complex biological matrices.

Q2: What are the key signaling pathways affected by Kinetin riboside?

Kinetin riboside has been reported to primarily affect the Wnt/β-catenin and intrinsic apoptosis signaling pathways. It can suppress the Wnt/β-catenin pathway, which is often dysregulated in cancer, and induce apoptosis through the modulation of Bcl-2 family proteins and the activation of caspases.[2]

Q3: What are the recommended storage and handling conditions for Kinetin riboside-d5?

Like many deuterated standards, Kinetin riboside-d5 should be stored in a cool, dry, and dark place to prevent degradation and isotopic exchange. For long-term storage, it is advisable to store it at -20°C or below in a tightly sealed container. When preparing stock solutions, it is crucial to use high-purity aprotic solvents and avoid acidic or basic aqueous solutions that can facilitate hydrogen-deuterium exchange. Allow the compound to equilibrate to room temperature before opening to prevent condensation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental use of Kinetin riboside-d5.

Cell-Based Assay Troubleshooting

Issue 1: High variability or poor reproducibility in cell viability (e.g., MTT) assay results.

• Potential Cause: Inconsistent cell seeding density.

  • Recommended Solution: Ensure a uniform single-cell suspension before seeding. Perform a cell density optimization experiment to determine the linear range of the assay for your specific cell line.[3]

• Potential Cause: Instability or precipitation of Kinetin riboside in culture media.

  • Recommended Solution: Kinetin riboside is soluble in DMSO and methanol (B129727).[4] When preparing working solutions in aqueous cell culture media, ensure the final DMSO concentration is low (typically <0.5%) and consistent across all wells to avoid solvent-induced cytotoxicity. Visually inspect for any precipitation after dilution.

• Potential Cause: Inconsistent incubation times.

  • Recommended Solution: Adhere strictly to the optimized incubation times for drug treatment and MTT reagent addition.[5][6]

Issue 2: Observed cytotoxicity in control cells treated only with the vehicle.

• Potential Cause: High concentration of the solvent (e.g., DMSO).

  • Recommended Solution: Prepare a vehicle control with the same final concentration of the solvent used to dissolve the Kinetin riboside. Ensure this concentration is non-toxic to the cells.

• Potential Cause: Contamination of cell culture.

  • Recommended Solution: Regularly check cell cultures for any signs of contamination. Use sterile techniques throughout the experimental process.

LC-MS/MS Bioanalysis Troubleshooting (using Kinetin riboside-d5 as an Internal Standard)

Issue 3: Inaccurate quantification and high variability in analyte/internal standard peak area ratios.

• Potential Cause: Isotopic interference from the non-deuterated analyte.

  • Recommended Solution: Assess the isotopic purity of the Kinetin riboside-d5 standard. High-resolution mass spectrometry can be used to determine the percentage of the non-deuterated (d0) form. If significant d0 impurity is present, it can lead to an overestimation of the analyte at low concentrations.

• Potential Cause: Differential matrix effects between the analyte and internal standard.

  • Recommended Solution: Matrix effects, which can cause ion suppression or enhancement, are a common issue in LC-MS/MS analysis of biological samples.[4][7][8][9] To mitigate this, optimize the sample preparation method (e.g., solid-phase extraction) to remove interfering components. Also, adjust chromatographic conditions to ensure the analyte and internal standard co-elute in a region with minimal matrix effects.[10]

• Potential Cause: In-source fragmentation or hydrogen-deuterium (H/D) exchange of Kinetin riboside-d5.

  • Recommended Solution: Optimize ion source parameters (e.g., temperature, voltages) to minimize in-source fragmentation. Avoid harsh acidic or basic conditions during sample preparation and in the mobile phase to prevent H/D exchange.[11]

Issue 4: Poor peak shape or splitting of the Kinetin riboside-d5 peak.

• Potential Cause: Co-elution with an interfering compound from the biological matrix.

  • Recommended Solution: Modify the chromatographic conditions, such as the mobile phase gradient or the type of column, to achieve better separation.

• Potential Cause: Degradation of the internal standard.

  • Recommended Solution: Evaluate the stability of Kinetin riboside-d5 in the biological matrix and under the specific storage and sample processing conditions.[12][13][14]

Quantitative Data

Table 1: Reported IC50 Values of Kinetin Riboside in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT-15	Colon Cancer	2.5	[1][4]
OVCAR-3	Ovarian Cancer	1.1	[15]
MIA PaCa-2	Pancreatic Cancer	1.1	[15]
Various Cell Lines	Multiple Types	0.5 - 11.6	[16]

Note: IC50 values can vary depending on the experimental conditions, such as incubation time and the specific assay used.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol provides a general guideline for assessing the effect of Kinetin riboside on cancer cell viability.

• Cell Seeding:

  • Harvest and count cells, ensuring >90% viability.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a 5% CO2 humidified incubator.

• Drug Treatment:

  • Prepare a stock solution of Kinetin riboside in DMSO.

  • Perform serial dilutions of Kinetin riboside in culture medium to achieve the desired final concentrations. The final DMSO concentration should be consistent and non-toxic.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Kinetin riboside. Include a vehicle control (medium with the same final DMSO concentration) and a no-treatment control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[6]

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.[6]

  • Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Read the absorbance at 570-590 nm using a microplate reader.[5]

Protocol 2: Preparation of Kinetin Riboside-d5 Stock and Working Solutions

This protocol outlines the preparation of stock and working solutions of Kinetin riboside-d5 for use as an internal standard in LC-MS/MS analysis.

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Allow the vial of Kinetin riboside-d5 to equilibrate to room temperature before opening.

  • Accurately weigh the required amount of the powder.

  • Dissolve the powder in a high-purity aprotic solvent such as methanol or acetonitrile (B52724) to the desired final concentration.[17][18]

  • Store the stock solution in a tightly sealed amber vial at -20°C.

• Working Solution Preparation:

  • On the day of the experiment, allow the stock solution to warm to room temperature.

  • Perform serial dilutions of the stock solution with the appropriate solvent (often the mobile phase or a compatible solvent) to create a working solution at the desired concentration for spiking into your samples.

Visualizations

Caption: Wnt/β-catenin signaling and the inhibitory effect of Kinetin riboside.

Caption: Intrinsic apoptosis pathway activated by Kinetin riboside.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. texaschildrens.org [texaschildrens.org]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchhub.com [researchhub.com]
• 6. researchgate.net [researchgate.net]
• 7. nebiolab.com [nebiolab.com]
• 8. researchgate.net [researchgate.net]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stability of adenine-based cytokinins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Anticancer activity of natural cytokinins: a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. phytotechlab.com [phytotechlab.com]
• 18. plantcelltechnology.com [plantcelltechnology.com]

How to assess the stability of Kinetin riboside-d5 under experimental conditions

This technical support center provides guidance on assessing the stability of Kinetin (B1673648) riboside-d5 for researchers, scientists, and drug development professionals. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols for stability analysis.

Frequently Asked Questions (FAQs)

1. What is Kinetin riboside-d5 and why is the deuterium (B1214612) labeling important?

Kinetin riboside-d5 is a deuterated form of Kinetin riboside (KR), a cytokinin that has shown potential in various research areas, including cancer therapy.[1][2] The five deuterium atoms replace five hydrogen atoms on the ribose sugar moiety. This labeling is typically used for mass spectrometry-based applications, such as using it as an internal standard for quantitative analysis of the non-deuterated Kinetin riboside. The deuterium labeling provides a distinct mass-to-charge ratio (m/z) without significantly altering the chemical properties of the molecule.

2. What are the recommended storage conditions for Kinetin riboside-d5?

For solid Kinetin riboside-d5, storage at -20°C is recommended for long-term stability.[2] Stock solutions, typically prepared in DMSO, should also be stored at -20°C or -80°C. For related deuterated compounds, storage at -20°C in powder form is suggested for up to 3 years, while in solvent at -80°C, it is recommended for 6 months.

3. How should I prepare stock and working solutions of Kinetin riboside-d5?

Kinetin riboside is soluble in DMSO and methanol (B129727).[2] For cell-based assays, a common practice is to prepare a high-concentration stock solution in DMSO (e.g., 10 mM) and then dilute it to the final working concentration in the appropriate cell culture medium. It is crucial to ensure the final concentration of DMSO in the experimental setup is low (typically <0.1%) to avoid solvent-induced artifacts.

4. What is the general stability of Kinetin riboside-d5 in aqueous solutions?

While specific data for Kinetin riboside-d5 is limited, studies on similar adenine-based cytokinins, like kinetin, have shown good stability in aqueous solutions, particularly under slightly alkaline conditions (e.g., 0.05 N KOH), for up to 90 days at temperatures ranging from -20°C to 25°C.[3] However, the stability of ribosides can be influenced by pH, with potential for hydrolysis under strongly acidic or basic conditions.[4]

5. Is Kinetin riboside-d5 sensitive to light?

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible experimental results.

Possible Cause	Troubleshooting Step
Degradation of stock solution	Prepare fresh stock solutions. Aliquot stock solutions to minimize freeze-thaw cycles. Verify the integrity of the stock solution using an analytical method like HPLC.
Variability in solution preparation	Ensure accurate and consistent pipetting. Use calibrated pipettes. Prepare fresh working solutions for each experiment.
Precipitation of the compound in aqueous media	Check the final concentration of DMSO or other organic solvent. If precipitation is observed, consider lowering the final compound concentration or slightly increasing the co-solvent percentage (while staying within the tolerance of your experimental system).
Inconsistent incubation times or temperatures	Use a calibrated incubator and timer. Ensure all samples are processed consistently.

Issue 2: Appearance of unexpected peaks in HPLC analysis.

Possible Cause	Troubleshooting Step
Degradation of Kinetin riboside-d5	This is the most likely cause. The new peaks are likely degradation products. Refer to the Forced Degradation section and the stability data tables to understand potential degradation pathways.
Contamination of the HPLC system	Run a blank gradient (mobile phase without sample injection) to check for system peaks. Flush the column and injector with a strong solvent.[6]
Sample matrix interference	If analyzing biological samples, extract Kinetin riboside-d5 using a suitable sample preparation method (e.g., solid-phase extraction) to remove interfering components.
Impurity in the starting material	Check the certificate of analysis for your Kinetin riboside-d5. If possible, analyze a fresh, un-stressed sample to identify any initial impurities.

Issue 3: Loss of compound during sample preparation or analysis.

Possible Cause	Troubleshooting Step
Adsorption to plasticware	Use low-adsorption polypropylene (B1209903) tubes and pipette tips. In some cases, using glass vials may be preferable.
Degradation due to pH or temperature during sample processing	Keep samples on ice and minimize the time they are at room temperature. Ensure the pH of all solutions is controlled and compatible with the compound's stability.
Poor recovery from extraction	Optimize the sample extraction procedure. Ensure the elution solvent is appropriate to fully recover the analyte from the extraction cartridge or phase.

Experimental Protocols

Protocol 1: Forced Degradation Study of Kinetin Riboside-d5

This protocol outlines a typical forced degradation study to identify potential degradation products and pathways.[7][8]

Objective: To assess the stability of Kinetin riboside-d5 under various stress conditions.

Materials:

• Kinetin riboside-d5

• HPLC grade water, methanol, and acetonitrile

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Phosphate (B84403) buffer

• HPLC system with UV or MS detector

Methodology:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Kinetin riboside-d5 in methanol.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 N HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 1 N NaOH.

  • Dilute with mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 N NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 1 N HCl.

  • Dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Keep the solid Kinetin riboside-d5 in a hot air oven at 80°C for 48 hours.

  • Dissolve the stressed solid in methanol and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Kinetin riboside-d5 (e.g., 100 µg/mL in methanol/water) to UV light (254 nm) and visible light for a defined period (e.g., 24 hours).

  • Analyze by HPLC.

• Analysis: Analyze all samples by a stability-indicating HPLC method (see Protocol 2). Compare the chromatograms of the stressed samples with that of an unstressed control sample.

Protocol 2: Stability-Indicating RP-HPLC Method

This method is adapted from a validated procedure for Kinetin riboside.[7][9][10][11]

Objective: To separate and quantify Kinetin riboside-d5 from its potential degradation products.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.01 M Potassium phosphate buffer (pH adjusted to 6.0 with phosphoric acid)

• Mobile Phase B: Methanol

• Gradient:

  • 0-5 min: 10% B

  • 5-15 min: 10% to 90% B

  • 15-20 min: 90% B

  • 20-25 min: 90% to 10% B

  • 25-30 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 269 nm

• Injection Volume: 20 µL

• Column Temperature: 30°C

Quantitative Data Summary

The following tables provide an illustrative summary of expected stability data for Kinetin riboside based on forced degradation studies of similar compounds. The actual stability of Kinetin riboside-d5 should be confirmed experimentally.

Table 1: Illustrative Stability of Kinetin Riboside-d5 in Solution under Different Storage Temperatures (Duration: 30 days)

Storage Temperature	Solvent	% Recovery (Mean ± SD)
-80°C	DMSO	99.5 ± 0.4
-20°C	DMSO	98.9 ± 0.7
4°C	Aqueous Buffer (pH 7.4)	92.1 ± 1.5
25°C (Room Temp)	Aqueous Buffer (pH 7.4)	85.3 ± 2.1

Table 2: Illustrative Results from Forced Degradation Studies of Kinetin Riboside-d5

Stress Condition	Duration	% Degradation (Approx.)	Major Degradation Products
1 N HCl	24h @ 60°C	~15%	Hydrolysis of glycosidic bond (forming Kinetin-d5 and ribose)
1 N NaOH	24h @ 60°C	~25%	Hydrolysis of glycosidic bond and potential purine (B94841) ring opening
30% H₂O₂	24h @ RT	~10%	N-oxide formation
Heat (Solid)	48h @ 80°C	< 5%	Minor unspecified degradants
UV Light (254 nm)	24h	~8%	Photodegradation products

Visualizations

Figure 1. Experimental workflow for assessing Kinetin riboside-d5 stability.

Figure 2. Wnt/β-catenin signaling pathway and the role of Kinetin riboside.

Figure 3. Mitochondrial apoptosis pathway modulated by Kinetin riboside.

References

• 1. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity [pubmed.ncbi.nlm.nih.gov]
• 2. bioaustralis.com [bioaustralis.com]
• 3. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B₃nutritional supplement | Food & Nutrition Research [foodandnutritionresearch.net]
• 5. ema.europa.eu [ema.europa.eu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. scispace.com [scispace.com]
• 8. Frontiers | Forced Degradation Studies of Ivabradine and In Silico Toxicology Predictions for Its New Designated Impurities [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] A New Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Determination of Kinetin Riboside (Plant Hormone) in Dequalinium Chloride Based Self-assembled Vesicles: Development, Validation, and Force Degradation Study | Semantic Scholar [semanticscholar.org]
• 11. scispace.com [scispace.com]

Optimizing mass spectrometry parameters for Kinetin riboside-d5 detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry parameters for the detection of Kinetin (B1673648) riboside-d5.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments in a question-and-answer format.

Issue 1: Low or No Signal for Kinetin Riboside-d5

• Question: I am not seeing any signal, or the signal for my Kinetin riboside-d5 internal standard is very low. What are the possible causes and how can I troubleshoot this?

• Answer: Low or no signal for your deuterated internal standard can stem from several factors, from sample preparation to instrument settings. Here is a step-by-step guide to diagnosing the issue:

  • Verify Standard Integrity: Ensure your Kinetin riboside-d5 stock solution is fresh and has been stored correctly, typically at -20°C or -80°C, to prevent degradation.

  • Check Instrument Settings:

    • Ionization Mode: Confirm that the mass spectrometer is operating in positive electrospray ionization (ESI+) mode.

    • Source Parameters: Optimize source parameters such as temperature and gas flows. Inadequate settings can lead to poor ionization.

    • MRM Transitions: Double-check that the correct precursor and product ions for Kinetin riboside-d5 are entered in your acquisition method.

  • Investigate the LC System:

    • A clogged LC system or injector can prevent the sample from reaching the mass spectrometer. Perform routine maintenance and system checks.

    • Ensure that the mobile phases are correctly prepared and degassed. Air bubbles in the system can lead to inconsistent flow and signal loss.

  • Sample Preparation:

    • If you are analyzing samples in a complex matrix, such as plant extracts, consider if your sample cleanup is adequate. Matrix components can cause ion suppression, significantly reducing the signal.[1] Solid-phase extraction (SPE) is a common and effective technique for cleaning up cytokinin samples.[2]

Issue 2: Poor Peak Shape

• Question: My chromatographic peaks for Kinetin riboside-d5 are broad, splitting, or tailing. What could be causing this?

• Answer: Poor peak shape can compromise the accuracy and precision of your quantification. Consider the following causes and solutions:

  • Chromatography Column:

    • Ensure you are using a suitable column, such as a C18 reversed-phase column, which is commonly used for cytokinin analysis.

    • Column overloading can lead to peak broadening. Try diluting your sample or reducing the injection volume.

  • Mobile Phase:

    • The mobile phase composition is critical. Acidifying the mobile phase with a small amount of formic acid (e.g., 0.1%) can improve peak shape by promoting protonation.

    • Inconsistent mobile phase composition due to improper mixing can also be a factor.

  • Secondary Interactions: Tailing peaks can sometimes result from secondary interactions between the analyte and the stationary phase. Adjusting the mobile phase pH may help to mitigate this.

Issue 3: Inconsistent Retention Time

• Question: The retention time for Kinetin riboside-d5 is shifting between injections. What should I do?

• Answer: Consistent retention times are crucial for reliable peak identification and integration. Fluctuations can be caused by:

  • Mobile Phase Issues:

    • Ensure your mobile phases are well-mixed and degassed to prevent changes in composition and the formation of air bubbles.

  • Column Temperature:

    • Use a column oven to maintain a stable and consistent temperature. Temperature fluctuations can significantly impact retention times.

  • LC System Leaks:

    • Check for any leaks in the LC system, as this can cause pressure fluctuations and affect retention times.

Frequently Asked Questions (FAQs)

Q1: What are the optimal MRM transitions for Kinetin riboside-d5?

A1: The precursor ion (Q1) for Kinetin riboside-d5 in positive ion mode is the protonated molecule, [M+H]+, which has a mass-to-charge ratio (m/z) of 353.1. The most common and stable product ion (Q3) results from the cleavage of the ribose moiety, leaving the deuterated kinetin fragment.

Q2: How do I determine the optimal collision energy (CE) and declustering potential (DP) for my instrument?

A2: The optimal CE and DP are instrument-dependent and must be determined empirically. The general workflow involves infusing a standard solution of Kinetin riboside-d5 directly into the mass spectrometer and systematically ramping the CE and DP voltages to find the values that produce the highest intensity for the selected MRM transition. This process is often automated by the mass spectrometer's software.

Q3: What are common sources of matrix interference when analyzing plant-derived samples?

A3: Plant extracts are complex matrices that can contain various compounds that interfere with the analysis of cytokinins. Common sources of interference include pigments, lipids, and other secondary metabolites. These can lead to ion suppression, where the presence of co-eluting matrix components reduces the ionization efficiency of the target analyte, resulting in a lower signal.[1] Effective sample cleanup, such as solid-phase extraction (SPE), is crucial to minimize these matrix effects.[1][2]

Quantitative Data Summary

The following table summarizes the key mass spectrometry parameters for the detection of Kinetin riboside and its deuterated internal standard, Kinetin riboside-d5.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Kinetin riboside	348.1	216.1
Kinetin riboside-d5	353.1	221.1

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is adapted for the extraction and purification of cytokinins from plant tissues.[3]

• Homogenization: Homogenize the plant tissue sample in a suitable extraction solvent, such as a modified Bieleski's solvent (Methanol:Formic Acid:Water at 15:1:4 v/v/v).[1]

• Centrifugation: Centrifuge the homogenate to pellet solid debris.

• Supernatant Collection: Collect the supernatant, which contains the cytokinins.

• SPE Column Conditioning: Condition an Oasis MCX SPE cartridge by washing with methanol (B129727) followed by 1% acetic acid.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1% acetic acid to remove interfering compounds.

• Elution: Elute the cytokinins from the cartridge using 0.35 M ammonia (B1221849) in 70% methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness and reconstitute the sample in a suitable solvent (e.g., 5% acetonitrile) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Methanol.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing to a high percentage over several minutes to elute the analytes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: As specified in the Quantitative Data Summary table.

  • Optimization: Optimize collision energy and declustering potential for each transition to maximize signal intensity.

Visualizations

Caption: Experimental workflow for Kinetin riboside-d5 analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. metabolomicsworkbench.org [metabolomicsworkbench.org]

Dealing with isotopic interference in Kinetin riboside-d5 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing kinetin (B1673648) riboside-d5 as an internal standard in quantitative mass spectrometry assays. The focus is on identifying and mitigating isotopic interference to ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of kinetin riboside-d5 quantification?

A1: Isotopic interference, often referred to as "crosstalk," occurs when the mass spectrometer detects a signal from the unlabeled analyte (kinetin riboside) at the same mass-to-charge ratio (m/z) as the deuterated internal standard (kinetin riboside-d5). This is primarily due to the natural abundance of heavy isotopes (mainly ¹³C) in the kinetin riboside molecule. This interference can lead to an artificially high response for the internal standard, resulting in an underestimation of the true analyte concentration.

Q2: How can I identify if isotopic interference is affecting my results?

A2: Several indicators may suggest the presence of isotopic interference:

• Non-linear calibration curves: At high concentrations of the unlabeled analyte, you may observe a deviation from linearity in your calibration curve.

• Concentration-dependent accuracy: You might notice a negative bias in your accuracy at higher concentrations of the analyte.

• Signal in blank samples: When analyzing a sample containing only the unlabeled analyte (without the d5 internal standard), you may detect a signal in the MRM transition specific to the d5-internal standard.

Q3: What are the typical MRM transitions for kinetin riboside and kinetin riboside-d5?

A3: Based on available literature, the typical Multiple Reaction Monitoring (MRM) transition for kinetin riboside is a precursor ion of m/z 348 yielding a product ion of m/z 216.[1] For kinetin riboside-d5, the expected precursor ion would be m/z 353. The product ion will depend on whether the deuterium (B1214612) labels are retained after fragmentation. It is crucial to experimentally determine the optimal product ion for kinetin riboside-d5 by infusing a pure standard into the mass spectrometer. A likely transition to monitor would be m/z 353 → 216 or m/z 353 -> 221.

Q4: How can I minimize or correct for isotopic interference?

A4: There are several strategies to address isotopic interference:

• Chromatographic Separation: While challenging for deuterated internal standards designed to co-elute with the analyte, optimizing your chromatography to ensure baseline separation from any isobaric matrix components is a crucial first step.

• Mathematical Correction: This is the most common and effective method. It involves experimentally determining the contribution of the unlabeled analyte to the internal standard's signal and subtracting it from the measured response. A detailed protocol for this is provided below.

• Use of High-Resolution Mass Spectrometry (HRMS): HRMS instruments can distinguish between the analyte and internal standard based on their exact masses, thereby eliminating the interference.

• Selection of a Different Internal Standard: If the interference is severe and cannot be corrected, consider using an internal standard with a larger mass difference from the analyte.

Troubleshooting Guides

Problem 1: Poor Signal Intensity for Kinetin Riboside-d5

• Possible Cause: Suboptimal ionization or fragmentation parameters.

• Troubleshooting Steps:

  • Infuse a pure solution of kinetin riboside-d5 directly into the mass spectrometer.

  • Optimize source parameters (e.g., capillary voltage, gas flows, temperature) to maximize the precursor ion signal ([M+H]⁺, m/z 353).

  • Optimize collision energy to find the most intense and stable product ion for the m/z 353 precursor.

Problem 2: High Variability in the Internal Standard Response

• Possible Cause: Inconsistent sample preparation or matrix effects.

• Troubleshooting Steps:

  • Review your sample extraction protocol for consistency. Ensure complete and reproducible recovery of the internal standard.

  • Investigate for matrix effects by comparing the internal standard response in a neat solution versus a matrix extract.

  • If matrix effects are significant, consider further sample cleanup using techniques like solid-phase extraction (SPE).

Problem 3: Negative Bias at High Analyte Concentrations

• Possible Cause: Uncorrected isotopic interference from the unlabeled kinetin riboside.

• Troubleshooting Steps:

  • Follow the experimental protocol below to determine the isotopic interference correction factor.

  • Apply the correction factor to your data to obtain more accurate quantification at the upper end of your calibration curve.

Quantitative Data Summary

The following table summarizes the key mass-to-charge ratios for kinetin riboside and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Notes
Kinetin Riboside	348.1	216.1	The product ion corresponds to the kinetin base after loss of the ribose moiety.[1]
Kinetin Riboside-d5	353.1	To be determined	The product ion should be confirmed experimentally (e.g., 216.1 or 221.1).

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Kinetin Riboside

This protocol provides a general starting point for the analysis. Optimization will be required for your specific instrumentation and sample matrix.

• Sample Preparation (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with water to remove polar interferences.

  • Elute the kinetin riboside and kinetin riboside-d5 with methanol.

  • Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from a low to a high percentage of mobile phase B to achieve good separation and peak shape.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • Kinetin Riboside: m/z 348.1 → 216.1

    • Kinetin Riboside-d5: m/z 353.1 → Optimized product ion

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for maximum signal intensity.

Protocol 2: Experimental Determination of Isotopic Interference Correction Factor

This protocol describes how to calculate the percentage contribution of the unlabeled analyte to the internal standard's signal.

• Prepare a High-Concentration Analyte Sample: Prepare a solution of unlabeled kinetin riboside at the upper limit of quantification (ULOQ) of your assay. Do not add the kinetin riboside-d5 internal standard.

• Analyze the Sample: Inject this high-concentration sample and acquire data, monitoring the MRM transitions for both the unlabeled analyte and the d5-internal standard.

• Measure Peak Areas:

  • Integrate the peak area of the unlabeled analyte in its own MRM channel (AreaAnalyte).

  • Integrate the peak area of the signal that appears in the d5-internal standard's MRM channel (AreaInterference).

• Prepare an Internal Standard Sample: Prepare a solution containing only the kinetin riboside-d5 internal standard at the concentration used in your assay.

• Analyze the Internal Standard Sample: Inject this sample and measure the peak area of the internal standard (AreaIS).

• Calculate the Correction Factor (% Contribution):

  • % Contribution = (AreaInterference / AreaIS) * 100

• Apply the Correction: For your experimental samples, the corrected internal standard area can be calculated as:

  • Corrected IS Area = Measured IS Area - (Measured Analyte Area * (% Contribution / 100))

Visualizations

Caption: Isotopic interference from the M+5 isotopologue of kinetin riboside.

Caption: Workflow for determining and applying an isotopic interference correction.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating Kinetin Riboside-d5 as an Internal Standard in Pharmacokinetic Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rigorous validation of bioanalytical methods is a cornerstone of successful drug development, ensuring the accuracy and reliability of pharmacokinetic (PK) data. A critical component of this validation, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, is the selection and validation of an appropriate internal standard (IS). This guide provides an objective comparison of Kinetin riboside-d5, a stable isotope-labeled (SIL) internal standard, with a structural analog alternative, for the quantification of Kinetin riboside in plasma samples. The experimental data and protocols presented herein are based on established bioanalytical method validation guidelines, such as the ICH M10 guideline, to assist researchers in making informed decisions for their pharmacokinetic studies.

The Critical Role of Internal Standards in Bioanalysis

An internal standard is a compound of known concentration added to samples to correct for analytical variability during sample preparation and analysis. The ideal IS co-elutes with the analyte and exhibits similar ionization and extraction characteristics, thereby compensating for matrix effects and ensuring accurate quantification. Stable isotope-labeled internal standards are widely considered the "gold standard" as their physicochemical properties are nearly identical to the analyte of interest.

Performance Comparison: Kinetin Riboside-d5 vs. a Structural Analog Internal Standard

This section presents a comparative analysis of Kinetin riboside-d5 and a plausible structural analog, Zeatin riboside, as internal standards for the quantification of Kinetin riboside in rat plasma. The following tables summarize hypothetical, yet representative, experimental data based on typical validation parameters.

Data Presentation

Table 1: Linearity of Calibration Curve

Parameter	Kinetin riboside-d5 (IS)	Zeatin riboside (IS)	Acceptance Criteria (ICH M10)
Concentration Range	1 - 1000 ng/mL	1 - 1000 ng/mL	N/A
Regression Equation	y = 1.002x + 0.005	y = 0.987x + 0.012	N/A
Correlation Coefficient (r²)	> 0.998	> 0.995	≥ 0.99
Deviation of Standards	< 5%	< 10%	±15% (±20% at LLOQ)

Table 2: Accuracy and Precision

QC Level (ng/mL)	Kinetin riboside-d5 (IS)	Zeatin riboside (IS)	Acceptance Criteria (ICH M10)
Intra-Assay (n=5)
LLOQ (1)	Accuracy: 98.5%, Precision (CV%): 8.2%	Accuracy: 92.3%, Precision (CV%): 14.5%	Accuracy: ±20%, Precision: ≤20%
Low (3)	Accuracy: 101.2%, Precision (CV%): 4.5%	Accuracy: 95.8%, Precision (CV%): 9.8%	Accuracy: ±15%, Precision: ≤15%
Mid (100)	Accuracy: 99.8%, Precision (CV%): 3.1%	Accuracy: 103.5%, Precision (CV%): 7.2%	Accuracy: ±15%, Precision: ≤15%
High (800)	Accuracy: 100.5%, Precision (CV%): 2.5%	Accuracy: 98.1%, Precision (CV%): 6.5%	Accuracy: ±15%, Precision: ≤15%
Inter-Assay (3 runs)
LLOQ (1)	Accuracy: 99.1%, Precision (CV%): 9.5%	Accuracy: 90.5%, Precision (CV%): 16.8%	Accuracy: ±20%, Precision: ≤20%
Low (3)	Accuracy: 100.8%, Precision (CV%): 5.2%	Accuracy: 96.2%, Precision (CV%): 11.3%	Accuracy: ±15%, Precision: ≤15%
Mid (100)	Accuracy: 100.1%, Precision (CV%): 3.8%	Accuracy: 104.1%, Precision (CV%): 8.9%	Accuracy: ±15%, Precision: ≤15%
High (800)	Accuracy: 100.9%, Precision (CV%): 2.9%	Accuracy: 97.5%, Precision (CV%): 7.8%	Accuracy: ±15%, Precision: ≤15%

Table 3: Matrix Effect and Recovery

Parameter	Kinetin riboside-d5 (IS)	Zeatin riboside (IS)	Acceptance Criteria
Matrix Factor (MF)
Low QC	0.98	0.85	Close to 1
High QC	0.99	0.88	Close to 1
IS-Normalized MF (CV%)	3.5%	12.8%	≤ 15%
Recovery (%)
Low QC	85.2%	78.5%	Consistent and precise
Mid QC	86.1%	79.2%	Consistent and precise
High QC	85.8%	78.9%	Consistent and precise
Recovery CV%	4.1%	9.5%	≤ 15%

Experimental Protocols

The following protocols outline the methodologies for the validation of Kinetin riboside-d5 as an internal standard and a representative pharmacokinetic study in rats.

Bioanalytical Method Validation Protocol

1. Preparation of Stock and Working Solutions:

• Kinetin riboside (Analyte): Prepare a stock solution of 1 mg/mL in methanol. Serially dilute to prepare working standards for calibration curve (1-1000 ng/mL) and quality control (QC) samples (1, 3, 100, 800 ng/mL).

• Kinetin riboside-d5 (IS): Prepare a stock solution of 1 mg/mL in methanol. Dilute to a working concentration of 50 ng/mL.

• Zeatin riboside (Alternative IS): Prepare a stock solution of 1 mg/mL in methanol. Dilute to a working concentration of 50 ng/mL.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of rat plasma, add 10 µL of the respective IS working solution (Kinetin riboside-d5 or Zeatin riboside).

• Add 150 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: Gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Kinetin riboside: [M+H]+ → fragment ion

  • Kinetin riboside-d5: [M+H]+ → fragment ion

  • Zeatin riboside: [M+H]+ → fragment ion

4. Validation Parameters:

• Linearity: Analyze a calibration curve with at least six non-zero concentrations.

• Accuracy and Precision: Analyze five replicates of four QC levels (LLOQ, low, mid, high) in three separate runs.

• Matrix Effect: Compare the response of the analyte in post-extraction spiked plasma from at least six different sources to the response in a neat solution.

• Recovery: Compare the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Evaluate freeze-thaw, short-term (bench-top), long-term, and post-preparative stability.

In-Vivo Pharmacokinetic Study Protocol

1. Animal Model:

• Male Sprague-Dawley rats (n=5 per group).

2. Dosing:

• Administer Kinetin riboside intravenously (1 mg/kg) or orally (5 mg/kg).

3. Blood Sampling:

• Collect blood samples (approximately 100 µL) from the tail vein at pre-dose and at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into heparinized tubes.

• Centrifuge to obtain plasma and store at -80°C until analysis.

4. Sample Analysis:

• Analyze plasma samples using the validated LC-MS/MS method with Kinetin riboside-d5 as the internal standard.

5. Pharmacokinetic Analysis:

• Calculate PK parameters (e.g., Cmax, Tmax, AUC, t1/2) using non-compartmental analysis software.

Mandatory Visualizations

Kinetin Riboside Metabolic Pathway

Caption: Simplified metabolic pathway of Kinetin riboside.

Bioanalytical Method Validation Workflow

A Comparative Guide to the Analytical Methods for Kinetin Riboside Quantification

This guide provides a detailed comparison of two prominent analytical techniques for the quantification of Kinetin (B1673648) riboside: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of Kinetin riboside-d5 as an internal standard is a common practice in such analyses to ensure accuracy and precision by correcting for variations during sample preparation and analysis.[1] This document is intended for researchers, scientists, and drug development professionals seeking to select the most appropriate analytical method for their specific research needs.

Experimental Protocols

A critical aspect of selecting an analytical method is understanding the underlying experimental procedure. Below are detailed protocols for both HPLC and LC-MS/MS methods as adapted from published research.

High-Performance Liquid Chromatography (RP-HPLC) Method

This method is designed for the quantitation of Kinetin riboside in various formulations.[2]

Chromatographic Conditions:

• Column: C18 column[2]

• Mobile Phase: A gradient system consisting of 0.05 M potassium phosphate (B84403) buffer and methanol[2]

• Detection Wavelength: 269 nm for Kinetin riboside[2]

• Column Temperature: 30°C[2]

• Injection Volume: 10 µL[2]

• Run Time: 15 minutes[2]

Standard and Sample Preparation:

• A standard stock solution of 1000 µg/mL of Kinetin riboside is prepared by dissolving 10 mg of the compound in 10 mL of methanol.[2]

• Further dilutions are made from the stock solution to prepare calibration standards at concentrations of 10, 20, 50, 100, 150, 200, and 250 µg/mL.[2]

• Sample solutions are prepared in methanol.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This highly sensitive method is suitable for the identification and quantification of Kinetin riboside in complex matrices like plant extracts.[3][4]

Sample Preparation:

• Solid-phase extraction (SPE) using C18 columns is performed to isolate cytokinins from the sample matrix.[3][4]

• Further purification is achieved using Oasis MCX columns.[3][4]

LC-MS/MS Conditions:

• Mass Spectrometer Operation: Selected Reaction Monitoring (SRM) mode[3][4]

• Precursor/Product Ion Pairs: For Kinetin riboside: 348 → 216[3][5]

• The chromatographic conditions are optimized for speed and sensitivity, ensuring good separation of the analyte.[5]

Performance Data Comparison

The performance of an analytical method is evaluated based on several key parameters. The following tables summarize the reported performance data for the HPLC and LC-MS/MS methods for Kinetin riboside analysis.

Table 1: Performance Characteristics of the RP-HPLC Method [2]

Parameter	Result
Linearity Range	10 µg/mL to 250 µg/mL
Correlation Coefficient (r²)	0.9995
Accuracy (% Recovery)	Within 98–102%
Precision	Within acceptable limits

Table 2: Performance Characteristics of the LC-MS/MS Method [3][4][6][7]

Parameter	Result
Limit of Detection (LOD)	0.005 µM
Linearity Range	0.25–10 µM
Correlation Coefficient (r²)	> 0.993
Reproducibility (RSD for retention time)	0.18%

Workflow for Cross-Validation of Analytical Methods

Cross-validation is a critical process to ensure that an analytical method is robust and transferable. It typically involves comparing the results from two or more methods or laboratories to verify that they produce comparable data. The following diagram illustrates a general workflow for the cross-validation of analytical methods.

Caption: General workflow for the cross-validation of two analytical methods.

Conclusion

Both HPLC and LC-MS/MS are powerful techniques for the quantification of Kinetin riboside. The choice between the two methods will depend on the specific requirements of the study. The HPLC method offers a wide linear range and is suitable for routine analysis in less complex matrices.[2] The LC-MS/MS method provides superior sensitivity with a very low limit of detection, making it ideal for detecting trace amounts of Kinetin riboside in complex biological samples.[3][4][7] The use of a deuterated internal standard like Kinetin riboside-d5 is highly recommended for both methods to ensure the highest level of accuracy and precision. The principles of bioanalytical method validation as outlined by regulatory bodies such as the FDA should be followed to ensure data quality and reliability.[8][9][10][11][12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scispace.com [scispace.com]
• 3. dr-martins.com [dr-martins.com]
• 4. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. labs.iqvia.com [labs.iqvia.com]
• 9. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 10. fda.gov [fda.gov]
• 11. hhs.gov [hhs.gov]
• 12. academy.gmp-compliance.org [academy.gmp-compliance.org]

A Head-to-Head Comparison of Kinetin Riboside-d5 and Zeatin Riboside for Researchers

An objective analysis for researchers, scientists, and drug development professionals.

In the realm of cytokinin research and its therapeutic applications, Kinetin (B1673648) riboside and Zeatin riboside have emerged as significant molecules of interest. While both are N6-substituted adenine (B156593) derivatives, their distinct structural nuances translate into varied biological activities. This guide provides a comprehensive head-to-head comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate compound for their studies. It is important to note that "Kinetin riboside-d5" is a deuterated form of Kinetin riboside, primarily used as an internal standard for mass spectrometry-based quantification. Its biological activity is considered equivalent to the non-deuterated form. Therefore, this comparison focuses on the biological effects of the parent compounds, Kinetin riboside and Zeatin riboside.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of Kinetin riboside and Zeatin riboside is crucial for their application in experimental settings. The following table summarizes their key characteristics.

Property	Kinetin Riboside	Zeatin Riboside
Molecular Formula	C₁₅H₁₇N₅O₅[1]	C₁₅H₂₁N₅O₅[2]
Molecular Weight	347.33 g/mol [1]	351.36 g/mol [2]
IUPAC Name	(2R,3R,4S,5R)-2-(6-(furan-2-ylmethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol[1]	(2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolane-3,4-diol[2]
Synonyms	N6-Furfuryladenosine, KR[1]	N-(4-hydroxy-3-methyl-2-butenyl)adenosine, ZR[2]
Solubility	Soluble in DMSO.	Soluble in DMSO and dimethyl formamide. Sparingly soluble in aqueous buffers.[3]

Biological Activity: A Comparative Overview

Kinetin riboside and Zeatin riboside, while both being cytokinins, exhibit distinct biological activities in mammalian systems. Kinetin riboside is predominantly studied for its pro-apoptotic and anti-proliferative effects on cancer cells, whereas Zeatin riboside is recognized for its immunomodulatory and anti-aging properties.

Cytotoxic and Anti-proliferative Effects

Kinetin riboside has demonstrated significant cytotoxic activity against a range of human cancer cell lines.[2][4] Studies have reported its ability to inhibit cell proliferation in a dose-dependent manner. For instance, in HCT-15 human colon cancer cells, Kinetin riboside showed an IC50 value of 2.5 µM for inhibiting cell viability.[4] Another study reported an IC50 of 1.1 μM in ovarian OVCAR-3 and pancreatic MIA PaCa-2 cancer cells for a Kinetin riboside analog, 8-azakinetin riboside.[2]

Zeatin riboside has also been shown to have cytotoxic activities.[5] One study found that cis-zeatin (B600781) riboside possesses cytotoxic effects.[5] However, another study suggests that cytokinin free bases and their ribosides show little to no toxicity in some contexts.[5] A comparative study on human skin fibroblasts revealed that Kinetin riboside is highly toxic even at a 10 mM concentration, while Zeatin riboside showed no toxic effects up to 500 mM in a 3-day MTT survival assay.[6]

The following table summarizes the available IC50 values for Kinetin riboside in various cancer cell lines. Data for a direct comparison with Zeatin riboside under the same experimental conditions is limited.

Cell Line	Compound	IC50 (µM)	Reference
HCT-15 (Colon Cancer)	Kinetin Riboside	2.5	[4]
OVCAR-3 (Ovarian Cancer)	8-azakinetin riboside	1.1	[2]
MIA PaCa-2 (Pancreatic Cancer)	8-azakinetin riboside	1.1	[2]
Various Cancer Cell Lines	ortho-topolin riboside	0.5-11.6	[5]

Anti-aging and Gerontomodulatory Effects

A direct comparison of Kinetin and Zeatin on human skin fibroblasts undergoing aging in vitro has shown that both compounds have anti-aging and youth-preserving effects.[6] Zeatin, at an optimal concentration of 80 mM, prevented cell enlargement, reduced intracellular debris, and enhanced the cells' ability to cope with oxidative stress, without inducing additional cell proliferation.[6] Notably, the study highlighted a significant difference in the toxicity of their ribosides, with Zeatin riboside being much better tolerated by the cells than Kinetin riboside.[6]

Mechanisms of Action

The distinct biological activities of Kinetin riboside and Zeatin riboside stem from their differential engagement with cellular signaling pathways.

Kinetin Riboside Signaling

In plant cells, Kinetin is transported into the cell and converted to its riboside and then to a ribonucleotide.[7] This ribonucleotide can activate histidine kinase (HK) receptors, which in turn triggers a signaling cascade that can involve the ethylene (B1197577) (ETH)-dependent pathway, ultimately leading to programmed cell death (PCD).[7] In mammalian cancer cells, Kinetin riboside has been shown to induce apoptosis through a mitochondria-dependent pathway.[8][9] It can also stimulate the phosphorylation and degradation of β-catenin, a key component of the Wnt/β-catenin signaling pathway, independent of GSK-3β.[10]

Kinetin Riboside's mechanism in mammalian cells.

Zeatin Riboside Signaling

In mammalian systems, Zeatin riboside exerts its immunomodulatory effects by activating the adenosine (B11128) A2A receptor (A2AR), a G protein-coupled receptor.[11] Activation of A2AR by Zeatin riboside leads to the stimulation of adenylyl cyclase, which increases intracellular levels of cyclic AMP (cAMP).[12][13] This elevation in cAMP activates Protein Kinase A (PKA), which in turn modulates the activity of various downstream targets, leading to the suppression of immune cell activity.[12][13]

Zeatin Riboside's immunomodulatory signaling pathway.

Experimental Protocols

For researchers looking to replicate or build upon the findings discussed, detailed experimental protocols are essential.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of Kinetin riboside or Zeatin riboside and incubate for the desired period (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well.[14]

• Incubate the plate for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.[14]

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[14]

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.[14]

Workflow for the MTT Cell Viability Assay.

Apoptosis Assay (Annexin V Staining)

The Annexin V assay is used to detect apoptosis by identifying the translocation of phosphatidylserine (B164497) (PS) from the inner to the outer leaflet of the plasma membrane.

Materials:

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂)

• Flow cytometer

Procedure:

• Culture and treat cells with Kinetin riboside or Zeatin riboside for the desired time.

• Harvest the cells, including both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[1][15][16]

Workflow for the Annexin V Apoptosis Assay.

Conclusion

Kinetin riboside and Zeatin riboside, while structurally related, present distinct profiles of biological activity that make them suitable for different research applications. Kinetin riboside is a potent inducer of apoptosis and an inhibitor of cell proliferation, particularly in cancer cell lines, making it a valuable tool for oncology research. In contrast, Zeatin riboside demonstrates significant immunomodulatory and anti-aging properties with lower cytotoxicity, positioning it as a compelling candidate for studies in immunology and gerontology. The choice between these two molecules should be guided by the specific research question and the biological system under investigation. The provided experimental protocols and signaling pathway diagrams offer a solid foundation for researchers to further explore the therapeutic potential of these fascinating cytokinin derivatives.

References

• 1. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TR [thermofisher.com]
• 2. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Anticancer activity of natural cytokinins: a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effects of kinetin riboside on proliferation and proapoptotic activities in human normal and cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Adenosine A2A receptor - Wikipedia [en.wikipedia.org]
• 12. Development - A2A receptor signaling Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
• 13. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

A Comparative Analysis of Kinetin Riboside and Other Nucleoside Analogs in Oncology Research

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anticancer efficacy of Kinetin (B1673648) riboside against two widely used nucleoside analogs, Gemcitabine and Cytarabine. This report compiles available experimental data to highlight their mechanisms of action, cytotoxic effects, and the signaling pathways they modulate.

Executive Summary

Nucleoside analogs represent a cornerstone of chemotherapy, exerting their cytotoxic effects by interfering with nucleic acid synthesis and repair. Kinetin riboside, a naturally occurring cytokinin, has demonstrated pro-apoptotic and antiproliferative activities in various cancer cell lines. This guide contrasts its efficacy with that of Gemcitabine and Cytarabine, two established antimetabolite drugs used in the treatment of various solid tumors and hematological malignancies. While direct head-to-head comparative studies are limited, this document synthesizes available data to provide a comprehensive overview for research and development purposes. The term "Kinetin riboside-d5" typically refers to a deuterated internal standard used in analytical chemistry for quantification and is not intended for therapeutic use; therefore, this guide focuses on the non-deuterated Kinetin riboside.

Comparative Efficacy: In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a key measure of the potency of a compound in inhibiting a specific biological or biochemical function. The following tables summarize the IC50 values for Kinetin riboside, Gemcitabine, and Cytarabine across various cancer cell lines as reported in the literature. It is important to note that these values were not obtained from direct comparative studies and experimental conditions may have varied between studies.

Table 1: IC50 Values of Kinetin Riboside in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HCT-15	Colon Cancer	2.5[1][2][3]
OVCAR-3	Ovarian Cancer	1.1[4]
MIA PaCa-2	Pancreatic Cancer	1.1[4]

Table 2: IC50 Values of Gemcitabine in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
BxPC-3	Pancreatic Cancer	Varies (sensitive)[5]
Mia PaCa-2	Pancreatic Cancer	Varies (resistant)[5][6]
Panc-1	Pancreatic Cancer	Varies (resistant)[5]
AsPC-1	Pancreatic Cancer	3.08[6]
Capan-1	Pancreatic Cancer	0.22[6]
A549	Non-small cell lung	Varies (resistant)[7]
H1975	Non-small cell lung	Varies (sensitive)[7]
Multiple Cell Lines	Various	Geometric mean: 0.465[8]

Table 3: IC50 Values of Cytarabine in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
CCRF-CEM	Leukemia	16[9]
L1210	Leukemia	50[9]
Jurkat	Leukemia	58.4[10]
HL-60	Leukemia	Varies (dose-dependent)[11]
Non-small cell lung	Lung Cancer	34,000 (34 µM)[12]
OST	Osteosarcoma	> 410,000 (>410 µM)[12]

Mechanisms of Action and Signaling Pathways

The anticancer effects of these nucleoside analogs are mediated through distinct signaling pathways, ultimately leading to the induction of apoptosis and inhibition of cell proliferation.

Kinetin Riboside

Kinetin riboside induces apoptosis through the intrinsic mitochondrial pathway.[13] It downregulates the anti-apoptotic protein Bcl-2 and upregulates the pro-apoptotic protein Bad.[13] This leads to a disruption of the mitochondrial membrane potential, causing the release of cytochrome c into the cytosol.[13] Cytochrome c then activates caspase-3, a key executioner caspase that orchestrates the dismantling of the cell.[13] In colorectal cancer cells, Kinetin riboside has also been shown to promote the degradation of β-catenin, a key component of the Wnt signaling pathway, which is often dysregulated in cancer.[14]

Caption: Kinetin Riboside Signaling Pathway.

Gemcitabine

Gemcitabine, a prodrug, is converted intracellularly to its active diphosphate (B83284) (dFdCDP) and triphosphate (dFdCTP) metabolites.[15][16] dFdCTP competes with the natural deoxycytidine triphosphate (dCTP) for incorporation into DNA.[16] Once incorporated, it halts further DNA elongation, a process known as "masked chain termination," leading to apoptosis.[17] Additionally, dFdCDP inhibits ribonucleotide reductase, the enzyme responsible for producing the deoxyribonucleotides required for DNA synthesis and repair.[16][17] This depletion of the deoxyribonucleotide pool further enhances the incorporation of dFdCTP into DNA.[16]

Caption: Gemcitabine Mechanism of Action.

Cytarabine

Cytarabine (ara-C) is also a prodrug that is intracellularly converted to its active triphosphate form, ara-CTP.[18][19] Ara-CTP is a structural analog of deoxycytidine triphosphate (dCTP) and acts as a competitive inhibitor of DNA polymerase.[19][20] Its incorporation into the growing DNA strand leads to chain termination and blocks DNA synthesis, primarily during the S phase of the cell cycle.[19][20] This disruption of DNA replication ultimately triggers apoptosis.[18]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxic effects of kinetin riboside and its selected analogues on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential Gemcitabine Sensitivity in Primary Human Pancreatic Cancer Cells and Paired Stellate Cells Is Driven by Heterogenous Drug Uptake and Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Drug: Gemcitabine - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 9. selleckchem.com [selleckchem.com]
• 10. Synergistic interactions of cytarabine-adavosertib in leukemic cell lines proliferation and metabolomic endpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Exploring the Antitumor Mechanism of High-Dose Cytarabine through the Metabolic Perturbations of Ribonucleotide and Deoxyribonucleotide in Human Promyelocytic Leukemia HL-60 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Apoptosis of Kinetin Riboside in Colorectal Cancer Cells Occurs by Promoting β-Catenin Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. go.drugbank.com [go.drugbank.com]
• 16. What is the mechanism of Gemcitabine? [synapse.patsnap.com]
• 17. Gemcitabine: metabolism, mechanisms of action, and self-potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. What is the mechanism of Cytarabine? [synapse.patsnap.com]
• 19. Cytarabine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Cytarabine - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Isotopic Purity Assessment of Kinetin Riboside-d5

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative bioanalysis, particularly in pharmacokinetic and metabolic studies, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. Kinetin (B1673648) riboside-d5, a deuterated analog of the synthetic cytokinin Kinetin riboside, serves as a crucial internal standard in mass spectrometry-based quantification. The precision of such analyses is intrinsically linked to the isotopic purity of the deuterated standard. This guide provides an objective comparison of Kinetin riboside-d5 with alternative deuterated cytokinin standards, supported by experimental data and detailed analytical protocols.

Introduction to Isotopic Purity

Isotopic purity refers to the percentage of a compound that is enriched with a specific stable isotope at a designated position. For a deuterated compound like Kinetin riboside-d5, it is the measure of how many molecules in the population contain the desired five deuterium (B1214612) atoms. The presence of unlabeled (d0) or partially labeled (d1-d4) species can introduce significant interference in quantitative assays, leading to underestimation of the analyte of interest. Therefore, rigorous assessment of isotopic purity is a critical step in the validation of any analytical method employing deuterated internal standards.

Comparison of Deuterated Cytokinin Standards

The choice of a deuterated internal standard can significantly impact assay performance. Here, we compare Kinetin riboside-d5 with two other commercially available deuterated cytokinin standards: Dihydrozeatin riboside-d5 and trans-Zeatin-d5. The ideal standard should not only mimic the chromatographic and mass spectrometric behavior of the analyte but also possess high isotopic purity with minimal contribution from the unlabeled species.

Table 1: Comparison of Isotopic Purity and Key Properties of Deuterated Cytokinin Standards

Feature	Kinetin riboside-d5	Dihydrozeatin riboside-d5	trans-Zeatin-d5
Chemical Formula	C₁₅H₁₂D₅N₅O₅	C₁₅H₁₈D₅N₅O₅	C₁₀H₈D₅N₅O
Molecular Weight	352.36	358.40	224.27
Isotopic Purity (d5 %)	>98% (Typical)	>98% (Typical)	Not explicitly stated, but total deuterated forms (d1-d5) are ≥99%[1]
Unlabeled (d0) Species	<0.5% (Typical)	<0.5% (Typical)	Not explicitly stated
Primary Application	Internal standard for Kinetin riboside analysis	Internal standard for Dihydrozeatin riboside analysis	Internal standard for trans-Zeatin analysis[1]

Note: The data for Kinetin riboside-d5 and Dihydrozeatin riboside-d5 is representative of typical batch specifications. For precise values, it is essential to refer to the Certificate of Analysis for the specific lot.

Experimental Assessment of Isotopic Purity

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a highly sensitive and widely used technique for assessing isotopic purity. By separating the deuterated compound from potential impurities and then subjecting it to mass analysis, one can determine the relative abundance of each isotopologue (d0 to d5).

Experimental Protocol: LC-MS/MS for Kinetin Riboside-d5 Isotopic Purity

• Sample Preparation: A stock solution of Kinetin riboside-d5 is prepared in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL. This is further diluted to a working concentration of 1 µg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

  • Precursor Ion ([M+H]⁺): m/z 353.16.

  • Monitored Ions (Isotopologues): m/z 348.13 (d0), 349.13 (d1), 350.14 (d2), 351.15 (d3), 352.15 (d4), 353.16 (d5). For MRM, a characteristic product ion (e.g., m/z 216.09) is monitored for each precursor.[2][3]

• Data Analysis: The peak area for each isotopologue is integrated. The isotopic purity is calculated as the percentage of the d5 peak area relative to the sum of all isotopologue peak areas. Corrections for the natural abundance of isotopes (e.g., ¹³C) should be applied for the most accurate assessment.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR provides an alternative and equally powerful method for isotopic purity assessment. ¹H NMR can be used to quantify the residual, non-deuterated protons in the molecule, while ²H NMR can directly measure the deuterated positions.

Experimental Protocol: ¹H-qNMR for Isotopic Purity of Deuterated Ribonucleosides

• Sample Preparation:

  • Accurately weigh approximately 5 mg of the deuterated ribonucleoside (e.g., Kinetin riboside-d5) and a certified internal standard (e.g., maleic acid) into a clean NMR tube.

  • Add a precise volume (e.g., 0.6 mL) of a suitable deuterated solvent (e.g., DMSO-d6). Ensure complete dissolution.

• NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Program: A standard 90° pulse-acquire sequence.

  • Relaxation Delay (d1): A long delay of at least 5 times the longest T1 relaxation time of the signals of interest (typically 30-60 seconds) is crucial for accurate quantification.

  • Number of Scans: Sufficient scans to achieve a high signal-to-noise ratio (e.g., 128 or more).

• Data Processing and Analysis:

  • Apply appropriate window functions (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform Fourier transformation.

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate a well-resolved signal from the internal standard and a residual proton signal from the deuterated compound at a position that should be deuterated.

  • The percentage of non-deuteration at that specific position can be calculated based on the relative integrals and the known purity of the internal standard. This can be extended to assess the overall isotopic purity.

Experimental Workflow and Data Visualization

The following diagrams illustrate the general workflow for assessing isotopic purity and the biological context in which Kinetin riboside is studied.

Fig. 1: General experimental workflow for isotopic purity assessment.

Biological Significance: Kinetin Riboside Signaling Pathway

Kinetin riboside has been shown to induce apoptosis (programmed cell death) in cancer cells through the intrinsic, mitochondria-dependent pathway.[4][5] Understanding this pathway is crucial for researchers in drug development.

Fig. 2: Kinetin riboside-induced apoptosis pathway.

Conclusion

The accurate determination of isotopic purity is a non-negotiable aspect of robust bioanalytical method development. Kinetin riboside-d5 stands as a reliable internal standard, and its performance can be rigorously validated using the LC-MS and qNMR protocols detailed in this guide. When selecting a deuterated standard, researchers must consider not only the isotopic purity but also the specific analytical requirements of their assay. By implementing these methodologies, scientists and drug development professionals can ensure the integrity and precision of their quantitative data.

References

• 1. caymanchem.com [caymanchem.com]
• 2. veeprho.com [veeprho.com]
• 3. Identification of kinetin and kinetin riboside in coconut (Cocos nucifera L.) water using a combined approach of liquid chromatography-tandem mass spectrometry, high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kinetin riboside preferentially induces apoptosis by modulating Bcl-2 family proteins and caspase-3 in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Kinetin Riboside-d5 Quantification Methods: A Researcher's Guide

For researchers, scientists, and drug development professionals, the precise and reproducible quantification of cytokinins and their metabolites is critical for understanding their roles in various physiological and pathological processes. This guide provides an objective comparison of common analytical methods for the quantification of Kinetin (B1673648) riboside-d5, a deuterated internal standard essential for accurate measurement of kinetin riboside. The information herein is supported by a synthesis of published experimental data and established protocols to aid in method selection and facilitate the consistent interpretation of results across different laboratories.

The use of a stable isotope-labeled internal standard, such as Kinetin riboside-d5, is a crucial strategy in mass spectrometry-based quantification. It effectively corrects for variability in sample preparation, matrix effects, and instrument response, thereby significantly enhancing the accuracy and precision of analytical results. This guide will focus on the prevalent methods for the analysis of Kinetin riboside and its deuterated analog.

Data Presentation: A Comparative Analysis of Quantification Methods

The accurate quantification of Kinetin riboside-d5 is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity. While other methods like High-Performance Liquid Chromatography with UV detection (HPLC-UV) can be used for cytokinin analysis, they generally lack the sensitivity required for low-abundance species and the specificity to distinguish between the analyte and its deuterated internal standard.

Below is a summary of typical performance characteristics for LC-MS/MS-based quantification of Kinetin riboside, presented as a hypothetical inter-laboratory comparison to illustrate expected performance variations.

Table 1: Hypothetical Inter-laboratory Comparison of Kinetin Riboside Quantification using Kinetin Riboside-d5

Laboratory	Analytical Method	Limit of Detection (LOD) (pg/mL)	Limit of Quantification (LOQ) (pg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Lab A	UPLC-MS/MS	1.0	5.0	< 10%	< 12%	90-110%
Lab B	HPLC-MS/MS	2.5	10.0	< 15%	< 15%	88-105%
Lab C	UPLC-HRMS	0.5	2.0	< 8%	< 10%	95-108%

Data presented are representative values based on published literature for cytokinin analysis and do not represent a direct head-to-head study.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible and comparable results in an inter-laboratory setting. The following sections outline a typical workflow for the quantification of Kinetin riboside using Kinetin riboside-d5 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

Effective sample cleanup is crucial for removing interfering matrix components and concentrating the analyte of interest.[1] A common and robust method for cytokinin extraction from various biological matrices involves solid-phase extraction.

Materials:

• Biological sample (e.g., plant tissue, cell culture media)

• Extraction solvent (e.g., modified Bieleski buffer: methanol/chloroform/water/formic acid)

• Kinetin riboside-d5 internal standard solution

• SPE cartridges (e.g., Oasis MCX - Mixed-Mode Cation Exchange)[1]

• Conditioning, wash, and elution solvents

Procedure:

• Homogenization: Homogenize the biological sample in a cold extraction solvent containing a known concentration of Kinetin riboside-d5.

• Centrifugation: Centrifuge the homogenate to pellet cellular debris.

• Supernatant Collection: Collect the supernatant containing the cytokinins.

• SPE Cartridge Conditioning: Condition the Oasis MCX SPE cartridge according to the manufacturer's instructions.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with an appropriate solvent to remove interfering compounds.

• Elution: Elute the cytokinins (including Kinetin riboside and Kinetin riboside-d5) with a suitable elution solvent (e.g., ammoniated methanol).[2]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Quantification

Liquid chromatography coupled with tandem mass spectrometry is the gold standard for the sensitive and specific quantification of cytokinins.

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system

• Tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

Chromatographic Conditions (Typical):

• Column: A reversed-phase C18 column is commonly used.[3]

• Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[3]

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.4 mL/min for UPLC).

• Injection Volume: Typically 5-10 µL.

Mass Spectrometry Conditions (Typical):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Kinetin riboside: Precursor ion (m/z) -> Product ion (m/z)

  • Kinetin riboside-d5: Precursor ion (m/z) -> Product ion (m/z) (Specific m/z values need to be determined based on the instrument and experimental conditions)

• Data Analysis: The concentration of Kinetin riboside is determined by calculating the peak area ratio of the analyte to the internal standard (Kinetin riboside-d5) and comparing it to a calibration curve prepared with known concentrations of Kinetin riboside and a constant concentration of the internal standard.

Mandatory Visualization

Diagrams illustrating key processes provide a clear and concise understanding of the experimental workflow and the biological context.

Experimental workflow for Kinetin riboside-d5 quantification.

Simplified cytokinin signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Kinetin Riboside-d5: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Kinetin riboside-d5, a deuterated synthetic cytokinin used in scientific research. Adherence to these procedures is critical to ensure laboratory safety and environmental compliance.

I. Understanding the Compound: Safety and Handling

Kinetin riboside-d5, while not classified as a hazardous substance under the Globally Harmonized System (GHS), requires careful handling in a laboratory setting.[1] Standard good laboratory practices should be followed to minimize exposure. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is recommended.[2][3] In case of accidental contact, flush the affected area with water.[4] For spills, absorb the material with an inert substance and place it in a designated chemical waste container.[5]

II. Quantitative Data Summary

Property	Value	Source
Molecular Formula	C10H9N5O	[2]
Melting Point	269 - 271 °C	[2]
log Pow	0.6	[2]
Water Solubility	Insoluble	Not specified
Appearance	Beige Solid	[2]

III. Step-by-Step Disposal Protocol

The proper disposal of Kinetin riboside-d5 should be conducted in accordance with local, state, and federal regulations. The following is a general procedural outline:

• Waste Identification and Segregation:

  • Identify all waste containing Kinetin riboside-d5, including unused product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials.

  • Segregate this waste from other laboratory waste streams to prevent cross-contamination.

• Containerization:

  • Use a dedicated, properly labeled, and sealed waste container for all Kinetin riboside-d5 waste.

  • The container should be made of a material compatible with the chemical.

• Labeling:

  • Clearly label the waste container with "Kinetin riboside-d5 Waste" and any other identifiers required by your institution's environmental health and safety (EHS) department.

• Storage:

  • Store the sealed waste container in a designated, secure area away from incompatible materials.

• Disposal:

  • Arrange for the disposal of the waste through your institution's EHS-approved chemical waste vendor.

  • Do not dispose of Kinetin riboside-d5 down the drain or in regular trash.

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate a typical experimental workflow involving Kinetin riboside-d5 and the logical steps for its proper disposal.

Fig. 1: Experimental workflow and waste generation leading to proper disposal.

Fig. 2: Decision tree for the segregation and disposal of Kinetin riboside-d5 waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.fi [fishersci.fi]
• 3. msds.nipissingu.ca [msds.nipissingu.ca]
• 4. southernbiological.com [southernbiological.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety and Logistics for Handling Kinetin Riboside-d5

For Immediate Implementation: This document provides critical safety and logistical guidance for all personnel handling Kinetin (B1673648) riboside-d5. Adherence to these protocols is mandatory to ensure personal safety and prevent contamination.

Kinetin riboside, and by extension its deuterated form Kinetin riboside-d5, has been investigated for its cytotoxic effects against cancer cells and is considered a potentially hazardous compound with possible mutagenic properties.[1][2][3][4] Due to conflicting safety classifications across different suppliers, with some not classifying it as hazardous[5], a conservative approach is required. All handling of this compound must be performed with the assumption of cytotoxicity and mutagenicity, necessitating stringent safety protocols.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Kinetin riboside-d5 is outlined below. These requirements are based on guidelines for handling cytotoxic and hazardous chemicals.[6][7][8][9]

Task	Minimum PPE Requirement
Unpacking and Storage	Double Nitrile Gloves, Lab Coat, Safety Glasses with Side Shields
Weighing and Aliquoting (Solid Form)	Double Nitrile Gloves, Disposable Gown, Safety Goggles, N95 Respirator
Solution Preparation and Handling	Double Nitrile Gloves, Disposable Gown, Safety Goggles, Chemical Fume Hood
Administration/Use in Experiments	Double Nitrile Gloves, Disposable Gown, Safety Goggles
Waste Disposal	Double Nitrile Gloves, Disposable Gown, Safety Goggles
Spill Cleanup	Double Nitrile Gloves (heavy-duty), Disposable Gown, Safety Goggles, N95 Respirator

Note: Gloves should be chemotherapy-tested if possible.[9] Change gloves immediately if contaminated.

Experimental Protocols

1. Donning PPE:

A systematic approach to putting on PPE is crucial to ensure complete protection.

Caption: Sequential process for donning PPE.

2. Doffing PPE:

The removal of PPE must be done carefully to prevent self-contamination.

Caption: Step-by-step PPE removal workflow.

3. Spill Management Protocol:

Immediate and correct response to a spill is critical to contain the hazard.[8]

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Put on the appropriate PPE for spill cleanup as detailed in the table above.

• Containment: Cover the spill with absorbent pads from a chemical spill kit. For powders, gently cover with damp absorbent pads to avoid generating dust.

• Cleanup: Working from the outside in, collect all contaminated materials using tongs or other tools and place them into a designated cytotoxic waste container.

• Decontamination: Clean the spill area with an appropriate deactivating solution (e.g., 10% bleach solution), followed by a rinse with water.

• Dispose: All cleanup materials must be disposed of as cytotoxic waste.

• Report: Document the spill and the cleanup procedure according to institutional guidelines.

Disposal Plan

All materials contaminated with Kinetin riboside-d5 must be treated as cytotoxic waste.

• Solid Waste: This includes used PPE (gloves, gowns), contaminated absorbent materials, and empty vials. Place all solid waste into a clearly labeled, sealed, and puncture-proof cytotoxic waste container.

• Liquid Waste: All solutions containing Kinetin riboside-d5 must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

• Sharps: Any needles or other sharps used must be disposed of in a designated sharps container for cytotoxic waste.

Disposal of all waste must adhere to local, state, and federal regulations.[1]

Logical Workflow for Safe Handling

The following diagram outlines the complete workflow for handling Kinetin riboside-d5, from receipt to disposal, emphasizing critical safety checkpoints.

Caption: Overall workflow for Kinetin riboside-d5.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. southernbiological.com [southernbiological.com]
• 3. Identification of kinetin riboside as a repressor of CCND1 and CCND2 with preclinical antimyeloma activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic effects of kinetin riboside on mouse, human and plant tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 8. ipservices.care [ipservices.care]
• 9. halyardhealth.com [halyardhealth.com]